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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 11,14-Eicosadienyl Methane Sulfonate: Properties and Characteristics

For Researchers, Scientists, and Drug Development Professionals Abstract 11,14-Eicosadienyl methane (B114726) sulfonate, a derivative of the corresponding (11Z,14Z)-eicosadien-1-ol, is a long-chain unsaturated aliphatic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

11,14-Eicosadienyl methane (B114726) sulfonate, a derivative of the corresponding (11Z,14Z)-eicosadien-1-ol, is a long-chain unsaturated aliphatic methanesulfonate (B1217627). While specific experimental data for this compound is limited in publicly available literature, its structural relationship to known biologically active lipids, particularly as a potential precursor or analog to modulators of inflammatory pathways, makes it a molecule of significant interest in drug discovery and chemical biology. This technical guide synthesizes the available information on its chemical and physical properties, provides a putative synthesis protocol based on established methods, and explores its potential biological activity by drawing parallels with structurally related compounds.

Chemical and Physical Properties

11,14-Eicosadienyl methane sulfonate is characterized by a 20-carbon chain with two cis double bonds at the 11th and 14th positions, terminating in a methanesulfonate ester group.

PropertyValueSource
CAS Number 72996-07-7[1][2]
Molecular Formula C21H40O3S[1][2]
Molecular Weight 372.61 g/mol [1][2]
Predicted Boiling Point 482.5 ± 14.0 °C[2]
Predicted Density 0.955 ± 0.06 g/cm³[2]
Physical State Not experimentally determined; likely a liquid or low-melting solid at room temperature.
Solubility Not experimentally determined; expected to be soluble in organic solvents like ethers, and chlorinated hydrocarbons, with low solubility in water.

Synthesis

A detailed experimental protocol for the synthesis of 11,14-eicosadienyl methane sulfonate is not explicitly available in the literature. However, a reliable synthetic route can be extrapolated from general methods for the preparation of long-chain alkenyl methanesulfonates. The key transformation involves the reaction of the corresponding alcohol, (11Z,14Z)-eicosadien-1-ol, with methanesulfonyl chloride in the presence of a non-nucleophilic base. A critical aspect of this synthesis is the preservation of the cis-configuration of the double bonds.

Proposed Experimental Protocol: Synthesis of 11,14-Eicosadienyl Methane Sulfonate

Materials:

Procedure:

  • Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve (11Z,14Z)-eicosadien-1-ol (1 equivalent) in anhydrous dichloromethane.

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Addition of Base: Add triethylamine (1.5 equivalents) to the solution dropwise while stirring.

  • Addition of Methanesulfonyl Chloride: Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the cooled solution. Maintain the temperature at 0 °C during the addition.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C for 1-2 hours and then warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane/ethyl acetate solvent system.

  • Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

  • Washing: Combine the organic layers and wash sequentially with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude 11,14-eicosadienyl methane sulfonate by flash column chromatography on silica (B1680970) gel using a gradient of hexane and ethyl acetate as the eluent.

Synthesis Workflow

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction Conditions cluster_workup Work-up & Purification Eicosadienol (11Z,14Z)-Eicosadien-1-ol Reaction Reaction Eicosadienol->Reaction Dissolve in MsCl Methanesulfonyl Chloride MsCl->Reaction Base Triethylamine Base->Reaction Solvent Anhydrous DCM Solvent->Reaction Temperature 0 °C to RT Temperature->Reaction Quenching Sat. NaHCO3 Extraction DCM Extraction Quenching->Extraction Washing Water & Brine Extraction->Washing Drying MgSO4 Washing->Drying Purification Flash Chromatography Drying->Purification Final_Product 11,14-Eicosadienyl Methane Sulfonate Purification->Final_Product Yields Reaction->Quenching

Caption: Proposed workflow for the synthesis of 11,14-eicosadienyl methane sulfonate.

Potential Biological Activity and Signaling Pathways

Inferred Anti-Inflammatory Activity

11(Z),14(Z)-Eicosadienoic acid has been shown to be an antagonist of the leukotriene B4 (LTB4) receptor. LTB4 is a potent lipid mediator of inflammation, playing a crucial role in the recruitment and activation of leukocytes. By blocking the LTB4 receptor, its antagonists can mitigate inflammatory responses. It is plausible that 11,14-eicosadienyl methane sulfonate could act as a prodrug, being hydrolyzed in vivo to the corresponding alcohol which may then be oxidized to the active carboxylic acid, or it might possess intrinsic activity as an LTB4 receptor antagonist.

Leukotriene B4 Signaling Pathway and Potential Point of Intervention

The LTB4 signaling pathway is a key cascade in the inflammatory response. LTB4, synthesized from arachidonic acid, binds to its G protein-coupled receptors, BLT1 and BLT2, on the surface of immune cells. This binding initiates a downstream signaling cascade leading to chemotaxis, degranulation, and production of pro-inflammatory cytokines. An antagonist like 11,14-eicosadienyl methane sulfonate or its metabolite would competitively bind to the BLT receptors, thereby inhibiting these inflammatory processes.

LTB4_Signaling_Pathway cluster_membrane Cell Membrane BLT_Receptor BLT1/BLT2 Receptor G_Protein G-protein Activation BLT_Receptor->G_Protein Activates LTB4 Leukotriene B4 LTB4->BLT_Receptor Binds to Antagonist 11,14-Eicosadienyl Methane Sulfonate (or metabolite) Antagonist->BLT_Receptor Blocks Signaling_Cascade Downstream Signaling (e.g., PLC, PI3K) G_Protein->Signaling_Cascade Inflammatory_Response Inflammatory Response (Chemotaxis, Cytokine Release) Signaling_Cascade->Inflammatory_Response

References

Exploratory

Unraveling the Enigmatic Mechanism of 11,14-Eicosadienyl Methane Sulfonate: A Technical Guide

Disclaimer: As of December 2025, there is a notable absence of published scientific literature detailing the specific mechanism of action, pharmacological properties, or biological activity of 11,14-Eicosadienyl Methane...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, there is a notable absence of published scientific literature detailing the specific mechanism of action, pharmacological properties, or biological activity of 11,14-Eicosadienyl Methane (B114726) Sulfonate. Consequently, this document presents a scientifically inferred mechanism of action based on the well-established properties of its constituent chemical moieties: the long-chain unsaturated fatty alcohol (11,14-eicosadienol) and the methanesulfonyl ester functional group. This guide is intended for researchers, scientists, and drug development professionals to provide a foundational hypothesis for future investigation.

Executive Summary

11,14-Eicosadienyl methane sulfonate is a lipophilic molecule that, based on its structure, is likely to exhibit a dual mechanism of action. The long, unsaturated eicosadienyl tail is predicted to interact with and potentially disrupt cellular membranes, a characteristic feature of many long-chain fatty alcohols that contributes to antimicrobial and anti-inflammatory effects. Concurrently, the methanesulfonyl ester headgroup is a well-known alkylating agent, capable of covalently modifying nucleophilic biomolecules such as DNA and proteins. This alkylating activity is the basis for the cytotoxic and genotoxic effects of many related compounds. The synergy of these two functionalities could lead to a targeted delivery and potentiation of the alkylating effect at the cellular membrane or within specific intracellular compartments.

Hypothetical Mechanism of Action

The proposed mechanism of action for 11,14-eicosadienyl methane sulfonate can be deconstructed into the contributions of its two primary components:

  • The Lipophilic Eicosadienyl Tail: This C20 unsaturated fatty alcohol component is expected to facilitate the molecule's insertion into the phospholipid bilayers of cellular membranes. This interaction could have several consequences:

    • Membrane Disruption: Similar to other long-chain fatty alcohols, it may alter membrane fluidity and integrity, leading to increased permeability and leakage of cellular contents, which is a common mechanism for antimicrobial activity.

    • Cellular Localization: The lipophilic nature of the tail would promote accumulation in lipid-rich environments, potentially concentrating the molecule in specific organelles like the endoplasmic reticulum or the inner nuclear membrane.

  • The Methanesulfonyl Ester Headgroup: This functional group is a potent alkylating agent. Methane sulfonic acid is a good leaving group, making the terminal carbon of the eicosadienyl chain susceptible to nucleophilic attack.

    • Alkylation of Biomolecules: Once localized within the cell, the methanesulfonyl group can react with nucleophiles present in proteins (e.g., cysteine, histidine residues) and DNA (e.g., guanine (B1146940) bases). This covalent modification can lead to enzyme inactivation, protein misfolding, DNA damage, and the induction of apoptosis.

The combination of these two functionalities suggests a "delivery and strike" mechanism where the fatty alcohol tail directs the molecule to cellular membranes, and the methanesulfonyl ester then exerts its cytotoxic effect by alkylating key cellular components.

Potential Biological Activities and Supporting Data

While no specific data exists for 11,14-eicosadienyl methane sulfonate, the known biological activities of related long-chain fatty alcohols provide a basis for hypothesizing its potential effects.

Antimicrobial Activity of Long-Chain Fatty Alcohols

Long-chain fatty alcohols are known to possess antimicrobial properties, with their efficacy being dependent on chain length and saturation. The data below summarizes the activity of various fatty alcohols against different microorganisms, illustrating a general structure-activity relationship.

AlcoholCarbon Chain LengthUnsaturationTarget OrganismActivity (e.g., MIC)Reference
1-Decanol10SaturatedMycobacterium smegmatisMIC: 0.4 mM[1]
1-Undecanol11SaturatedStaphylococcus aureusBactericidal[2][3]
1-Dodecanol12SaturatedStaphylococcus aureusHigh bacteriostatic activity[2][3]
9-Decene-1-ol10UnsaturatedMycobacterium tuberculosisMore potent than decanol[4]

MIC: Minimum Inhibitory Concentration

Experimental Protocols

To investigate the hypothetical mechanism of action of 11,14-eicosadienyl methane sulfonate, the following experimental approaches are recommended.

Assessment of Antimicrobial Activity

A standard broth microdilution method can be employed to determine the Minimum Inhibitory Concentration (MIC) of the compound against a panel of bacteria and fungi.

  • Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium.

  • Serial Dilution: The test compound is serially diluted in the broth medium in a 96-well microtiter plate.

  • Inoculation: Each well is inoculated with the microbial suspension.

  • Incubation: The plate is incubated under appropriate conditions (temperature, time) for the test organism.

  • Determination of MIC: The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Evaluation of Membrane Permeability

The ability of the compound to disrupt cell membranes can be assessed by measuring the leakage of intracellular components.

  • Cell Culture: A suspension of target cells (e.g., bacteria or erythrocytes) is prepared.

  • Treatment: The cells are incubated with varying concentrations of the test compound.

  • Measurement of Leakage: At different time points, the supernatant is collected, and the release of intracellular markers (e.g., potassium ions, ATP, or lactate (B86563) dehydrogenase for eukaryotic cells) is quantified.

  • Data Analysis: An increase in the extracellular concentration of these markers indicates membrane damage.

In Vitro Alkylating Activity Assay

The alkylating potential of the compound can be confirmed using a colorimetric assay with a model nucleophile, such as 4-(4-nitrobenzyl)pyridine (B86830) (NBP).

  • Reaction Setup: The test compound is incubated with NBP in a suitable solvent.

  • Alkylation Reaction: The alkylating agent will react with the pyridine (B92270) nitrogen of NBP.

  • Color Development: Addition of a base (e.g., triethylamine) results in the formation of a colored product.

  • Quantification: The absorbance of the solution is measured at a specific wavelength, which is proportional to the extent of alkylation.

Visualizing the Hypothetical Mechanism

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed structural features and mechanisms of action.

G Figure 1: Proposed Dual-Action Structure of 11,14-Eicosadienyl Methane Sulfonate cluster_molecule 11,14-Eicosadienyl Methane Sulfonate cluster_function Hypothetical Functions fatty_tail 11,14-Eicosadienyl Tail (C20, Unsaturated) mesyl_head Methanesulfonyl Ester Headgroup fatty_tail->mesyl_head Covalent Bond membrane_interaction Membrane Interaction & Localization fatty_tail->membrane_interaction Mediates alkylation Alkylation of Nucleophiles (DNA, Proteins) mesyl_head->alkylation Executes

Figure 1: Proposed Dual-Action Structure.

G Figure 2: Hypothetical Alkylation Mechanism cluster_reaction Nucleophilic Attack molecule R-O-SO2CH3 (11,14-Eicosadienyl Methane Sulfonate) transition_state Transition State molecule->transition_state nucleophile Nu: (e.g., Guanine-N7 in DNA) nucleophile->transition_state products R-Nu + CH3SO3- (Alkylated Biomolecule + Mesylate) transition_state->products SN2 Reaction

Figure 2: Hypothetical Alkylation Mechanism.

Conclusion and Future Directions

In the absence of direct experimental evidence, the mechanism of action of 11,14-eicosadienyl methane sulfonate is hypothesized to be a combination of membrane interaction, driven by its long lipophilic tail, and covalent modification of cellular macromolecules through the alkylating activity of its methanesulfonyl ester headgroup. This dual-action nature makes it an intriguing candidate for further research, particularly in the fields of antimicrobial and anticancer drug development. Future studies should focus on synthesizing this compound and systematically evaluating its biological activities using the experimental protocols outlined in this guide. Such investigations will be crucial in validating this hypothetical mechanism and unlocking the potential therapeutic applications of this and related molecules.

References

Foundational

11,14-Eicosadienyl Methane Sulfonate as a Potential Alkylating Agent: A Technical Overview

Disclaimer: This document provides a technical overview of 11,14-eicosadienyl methane (B114726) sulfonate as a potential alkylating agent based on established chemical principles. As of this writing, a comprehensive revi...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: This document provides a technical overview of 11,14-eicosadienyl methane (B114726) sulfonate as a potential alkylating agent based on established chemical principles. As of this writing, a comprehensive review of scientific literature reveals no specific experimental data, quantitative analysis, or detailed protocols pertaining to the synthesis, reactivity, or biological activity of this particular compound. The information presented herein is extrapolated from the known properties of long-chain alcohol methanesulfonates and the well-documented behavior of established alkylating agents.

Introduction to Alkylating Agents

Alkylating agents are a class of reactive chemical compounds that introduce alkyl groups into nucleophilic sites of organic molecules. In the realm of pharmacology, and particularly in oncology, alkylating agents are a cornerstone of chemotherapy.[1] Their therapeutic effect is primarily attributed to their ability to alkylate DNA, leading to a cascade of events that can inhibit cell division and induce apoptosis (programmed cell death).[2][3]

The mechanism of cytotoxicity for most clinically relevant alkylating agents involves their reaction with the DNA of cancer cells.[4] By forming covalent bonds with DNA bases, these agents can cause DNA damage, leading to the misreading of the genetic code, single- or double-strand breaks, and cross-linking of DNA strands.[5][6] This damage disrupts the integrity and function of DNA, ultimately proving lethal to rapidly proliferating cells, a characteristic feature of cancer.[2]

The Role of the Methanesulfonate (B1217627) Group

The methanesulfonate (mesylate) group (CH₃SO₃⁻) is an excellent leaving group in nucleophilic substitution reactions.[7] This property is central to the function of alkyl methanesulfonates as alkylating agents. The sulfonate ester is electronically stabilized, facilitating the cleavage of the carbon-oxygen bond when attacked by a nucleophile. In a biological context, nucleophilic sites on DNA bases, such as the N7 position of guanine, can attack the carbon atom attached to the mesylate group, resulting in the alkylation of the DNA base and the displacement of the methanesulfonate anion.[6]

Proposed Synthesis of 11,14-Eicosadienyl Methane Sulfonate

While no specific synthesis for 11,14-eicosadienyl methane sulfonate has been reported, a plausible synthetic route can be proposed based on standard organic chemistry methodologies. The synthesis would likely involve a two-step process starting from the corresponding fatty acid, 11,14-eicosadienoic acid.

Step 1: Reduction of 11,14-Eicosadienoic Acid to 11,14-Eicosadien-1-ol

The carboxylic acid functionality of 11,14-eicosadienoic acid can be reduced to a primary alcohol using a suitable reducing agent. A common and effective reagent for this transformation is lithium aluminum hydride (LiAlH₄) in an anhydrous aprotic solvent such as diethyl ether or tetrahydrofuran (B95107) (THF).

Step 2: Mesylation of 11,14-Eicosadien-1-ol

The resulting alcohol, 11,14-eicosadien-1-ol, can then be converted to its methanesulfonate ester. This is typically achieved by reacting the alcohol with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such as triethylamine (B128534) (Et₃N) or pyridine. The base serves to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.

A general workflow for the proposed synthesis and subsequent hypothetical evaluation is depicted below.

G cluster_synthesis Proposed Synthesis cluster_evaluation Hypothetical Evaluation 11_14_Eicosadienoic_Acid 11,14-Eicosadienoic Acid Reduction Reduction (e.g., LiAlH4) 11_14_Eicosadienoic_Acid->Reduction 11_14_Eicosadien_1_ol 11,14-Eicosadien-1-ol Reduction->11_14_Eicosadien_1_ol Mesylation Mesylation (e.g., MsCl, Et3N) 11_14_Eicosadien_1_ol->Mesylation Target_Compound 11,14-Eicosadienyl Methane Sulfonate Mesylation->Target_Compound In_Vitro_Assays In Vitro Assays Target_Compound->In_Vitro_Assays DNA_Alkylation_Assay DNA Alkylation Assay In_Vitro_Assays->DNA_Alkylation_Assay Cytotoxicity_Assay Cytotoxicity Assay (Cancer Cell Lines) In_Vitro_Assays->Cytotoxicity_Assay Mechanism_of_Action Mechanism of Action Studies Cytotoxicity_Assay->Mechanism_of_Action

Proposed synthesis and evaluation workflow.

Potential Mechanism of Action as an Alkylating Agent

Assuming 11,14-eicosadienyl methane sulfonate possesses alkylating activity, its mechanism of action would likely proceed via a nucleophilic substitution (Sₙ2) reaction. The electron-rich nitrogen atoms of the purine (B94841) bases in DNA, particularly the N7 of guanine, would act as nucleophiles, attacking the terminal carbon of the eicosadienyl chain and displacing the methanesulfonate leaving group.

The general mechanism of DNA alkylation by a generic alkyl methanesulfonate is illustrated in the following diagram.

G cluster_reactants Reactants cluster_products Products DNA_Base DNA Base (Guanine-N7) Transition_State Transition State DNA_Base->Transition_State Nucleophilic Attack Alkyl_Mesylate R-O-SO2CH3 (Alkyl Methanesulfonate) Alkyl_Mesylate->Transition_State Alkylated_DNA Alkylated DNA Transition_State->Alkylated_DNA Mesylate_Anion CH3SO3- (Methanesulfonate Anion) Transition_State->Mesylate_Anion Leaving Group Departure

General S_N2 mechanism of DNA alkylation.

The long, lipophilic eicosadienyl chain of the molecule could influence its pharmacokinetic and pharmacodynamic properties. This lipophilicity might enhance its ability to cross cell membranes and potentially localize in lipid-rich environments within the cell.

Comparative Data of Known Alkylating Agents

To provide a context for the potential properties of 11,14-eicosadienyl methane sulfonate, the following table summarizes key characteristics of some well-established alkylating agents used in chemotherapy.

Alkylating AgentClassMechanism of ActionCommon Clinical Applications
Cyclophosphamide Nitrogen MustardCross-links DNALymphomas, leukemias, breast and ovarian cancers
Cisplatin Platinum-basedForms intra- and inter-strand DNA cross-linksTesticular, ovarian, bladder, lung, and head and neck cancers
Temozolomide TriazeneMethylates DNAGlioblastoma, anaplastic astrocytoma
Busulfan Alkyl SulfonateCross-links DNA, primarily at guanine-adenine sequencesChronic myeloid leukemia (prior to bone marrow transplant)

Future Directions and Conclusion

The potential of 11,14-eicosadienyl methane sulfonate as an alkylating agent remains hypothetical in the absence of empirical evidence. Future research is imperative to validate the proposed hypotheses. Key areas for investigation would include:

  • Chemical Synthesis and Characterization: Development and optimization of a synthetic route, followed by comprehensive structural and purity analysis.

  • In Vitro Evaluation: Assessment of its DNA alkylating potential in cell-free systems and evaluation of its cytotoxicity against a panel of cancer cell lines.

  • Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways affected by the compound.

  • In Vivo Studies: Investigation of its efficacy and toxicity in preclinical animal models of cancer.

References

Exploratory

An In-depth Technical Guide on the Biological Activity of 11,14-Eicosadienyl methane sulfonate

Disclaimer: As of December 2025, a comprehensive review of the scientific literature reveals a significant lack of available data on the biological activity of "11,14-Eicosadienyl methane (B114726) sulfonate." No peer-re...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, a comprehensive review of the scientific literature reveals a significant lack of available data on the biological activity of "11,14-Eicosadienyl methane (B114726) sulfonate." No peer-reviewed studies detailing its specific biological effects, mechanism of action, quantitative data, or associated signaling pathways have been identified.

This guide, therefore, aims to provide pertinent information on the known biological activities of structurally related compounds to offer potential insights for researchers, scientists, and drug development professionals. The primary focus will be on 11,14-Eicosadienoic Acid , the corresponding carboxylic acid of the eicosadienyl portion of the target molecule, as well as general properties of long-chain fatty alcohols and fatty acid esters. It is crucial to emphasize that any extrapolation of these findings to "11,14-Eicosadienyl methane sulfonate" is speculative and should be treated with scientific caution.

Biological Activity of the Structurally Related Compound: 11,14-Eicosadienoic Acid

11,14-Eicosadienoic acid (EDA) is a polyunsaturated omega-6 fatty acid that has been studied for its role in inflammatory processes and lipid metabolism.[1][2]

Modulation of Pro-Inflammatory Responses in Macrophages

Research has shown that 11,14-Eicosadienoic acid can differentially modulate the production of pro-inflammatory mediators in murine macrophages.[1][2][3][4] In lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, EDA has been observed to decrease the production of nitric oxide (NO) while increasing the production of prostaglandin (B15479496) E2 (PGE2) and tumor necrosis factor-alpha (TNF-α).[1][2] The modulation of NO and PGE2 is partly due to the modified expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2]

It has been noted that EDA is a weaker pro-inflammatory agent compared to linoleic acid.[2][3]

Interaction with Leukotriene B4 Receptors

11(Z),14(Z)-Eicosadienoic acid has been shown to inhibit the binding of leukotriene B4 (LTB4) to pig neutrophil membranes.[5]

Quantitative Data

The following table summarizes the available quantitative data for the biological activity of 11,14-Eicosadienoic Acid.

Biological Target/EffectTest SystemValueReference
Leukotriene B4 Receptor Binding InhibitionPig Neutrophil MembranesKi = 3 µM[5]

General Biological Activities of Related Compound Classes

Long-Chain Fatty Alcohols

Long-chain fatty alcohols, which share the long alkyl chain feature with the target compound, are known to possess antimicrobial properties. Their antibacterial activity against Staphylococcus aureus has been shown to be dependent on the length of the aliphatic carbon chain.[6] For instance, 1-dodecanol (B7769020) and 1-tridecanol (B166897) exhibited high antibacterial activity.[6] Some long-chain fatty alcohols can also induce membrane damage in bacteria, leading to leakage of potassium ions.[6] It is important to note that the health effects of fatty alcohols can vary, with shorter chains being more likely to cause irritation.[7]

Fatty Acid Esters

Fatty acid esters, a class to which "11,14-Eicosadienyl methane sulfonate" belongs, have been investigated for their antimicrobial activities.[8][9][10][11] Esters of fatty acids with 6 to 18 carbons have demonstrated significant antibacterial, anti-yeast, and anti-mold activity.[9] The antimicrobial efficacy of fatty acid esters is influenced by the chain length of the fatty acid. For example, lauroyl esters have been shown to inhibit the growth of Streptococcus sobrinus.

The Methanesulfonate (B1217627) Group: Chemical Reactivity

The methanesulfonate (mesylate) group is a well-known leaving group in organic chemistry. This chemical property suggests that "11,14-Eicosadienyl methane sulfonate" could potentially act as an alkylating agent, reacting with biological nucleophiles such as DNA and proteins. However, this is a statement of chemical potential and not established biological activity.

Experimental Protocols

Due to the lack of specific studies on "11,14-Eicosadienyl methane sulfonate," no experimental protocols for its biological evaluation are available. However, for researchers interested in investigating its potential pro-inflammatory effects, based on the activity of its carboxylic acid analog, a general protocol for a macrophage inflammatory assay is described below.

Macrophage Inflammatory Assay (General Protocol)

This protocol is a generalized procedure for assessing the inflammatory response of macrophages to a test compound.[12][13][14][15][16]

Objective: To determine the effect of a test compound on the production of pro-inflammatory cytokines (e.g., TNF-α) and mediators (e.g., NO) by LPS-stimulated macrophages.

Cell Line: Murine macrophage cell line (e.g., J774A.1 or RAW 264.7) or bone marrow-derived macrophages (BMDMs).[12][15][16]

Materials:

  • Macrophage cell line

  • Complete culture medium (e.g., DMEM with 10% FBS and antibiotics)

  • Lipopolysaccharide (LPS)

  • Test compound (11,14-Eicosadienyl methane sulfonate)

  • Reagents for quantifying TNF-α (ELISA kit) and nitric oxide (Griess reagent)

  • 12-well or 24-well cell culture plates

Procedure:

  • Cell Seeding: Plate macrophages in culture plates at a suitable density and allow them to adhere overnight.

  • Treatment: Pre-treat the cells with various concentrations of the test compound for a specified period (e.g., 1-2 hours).

  • Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) for a defined incubation time (e.g., 16-24 hours). Include appropriate controls (untreated cells, cells treated with test compound alone, cells treated with LPS alone).

  • Supernatant Collection: After incubation, collect the cell culture supernatants.

  • Nitric Oxide Measurement: Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess assay.

  • TNF-α Measurement: Quantify the amount of TNF-α in the supernatant using an ELISA kit according to the manufacturer's instructions.

  • Data Analysis: Analyze the data to determine the dose-dependent effect of the test compound on NO and TNF-α production.

Signaling Pathways (Speculative)

Given the pro-inflammatory effects of the related 11,14-Eicosadienoic acid, it is plausible that "11,14-Eicosadienyl methane sulfonate" could interact with signaling pathways involved in inflammation.

Eicosanoid Signaling Pathway

Eicosanoids are signaling molecules derived from the oxidation of 20-carbon fatty acids like arachidonic acid.[17][18] They play crucial roles in inflammation. The metabolism of 11,14-Eicosadienoic acid is linked to the production of other polyunsaturated fatty acids that are precursors for eicosanoids.[2]

Eicosanoid_Pathway PL Membrane Phospholipids PLA2 PLA2 PL->PLA2 releases EDA 11,14-Eicosadienoic Acid COX COX-1/2 EDA->COX LOX LOX EDA->LOX PLA2->EDA PGs Prostaglandins (e.g., PGE2) COX->PGs Inflammation Inflammatory Response PGs->Inflammation LTs Leukotrienes (e.g., LTB4) LOX->LTs LTs->Inflammation

Caption: Speculative involvement in the Eicosanoid Signaling Pathway.

Conclusion

While there is a clear gap in the scientific literature regarding the biological activity of "11,14-Eicosadienyl methane sulfonate," the known effects of its structural analog, 11,14-Eicosadienoic acid, suggest that it may possess modulatory effects on inflammatory pathways. The presence of a long unsaturated alkyl chain also points towards potential antimicrobial properties, as seen in similar long-chain fatty alcohols and esters. The methanesulfonate group imparts a potential for reactivity as an alkylating agent. These potential activities are, at present, entirely speculative and await empirical validation. This guide serves as a starting point for researchers wishing to investigate the biological profile of this understudied compound.

References

Foundational

Potential Research Applications of 11,14-Eicosadienyl Methane Sulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract 11,14-Eicosadienyl methane (B114726) sulfonate is an ester product whose research potential is largely unexplored.[1] This technical guide outlines...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

11,14-Eicosadienyl methane (B114726) sulfonate is an ester product whose research potential is largely unexplored.[1] This technical guide outlines prospective research applications for this compound, leveraging its unique bifunctional nature, which combines a lipophilic polyunsaturated fatty acid tail with a reactive methanesulfonate (B1217627) headgroup. Based on the known activities of related alkyl methanesulfonates and eicosanoid precursors, we propose its utility as a lipophilic alkylating agent, a probe for lipid signaling pathways, a potential modulator of inflammatory processes, and a component of targeted drug delivery systems. This document provides a theoretical framework, including detailed experimental protocols and conceptualized signaling pathways, to stimulate and guide future research into this promising molecule.

Introduction

11,14-Eicosadienyl methane sulfonate, also known as 11,14-Eicosadien-1-ol, methanesulfonate, is an organic ester with the chemical formula C21H40O3S.[1] While specific biological activities of this compound are not yet documented in peer-reviewed literature, its chemical structure suggests a range of potential applications in biomedical research. The molecule consists of two key moieties:

  • An 11,14-Eicosadienyl group: This C20 polyunsaturated fatty alcohol chain is derived from 11,14-eicosadienoic acid, an omega-6 fatty acid that serves as a precursor to arachidonic acid and other important signaling molecules involved in inflammation and cell signaling.[1][2]

  • A Methane sulfonate (mesylate) group: This functional group is an excellent leaving group in nucleophilic substitution reactions, rendering the compound a potential alkylating agent. Alkyl methanesulfonates are known to react with nucleophilic sites on biomolecules, including DNA and proteins.[3]

This guide will explore the hypothetical research applications stemming from this dual functionality, providing a roadmap for its investigation in oncology, immunology, and cell biology.

Chemical Properties and Synthesis

A summary of the known and predicted chemical properties of 11,14-Eicosadienyl methane sulfonate is presented in Table 1.

PropertyValueReference
Molecular Formula C21H40O3S[1]
Molecular Weight 372.61 g/mol [1]
CAS Number 72996-07-7[4]
Purity >99%[4]
Appearance Likely a colorless to pale yellow liquidInferred
Solubility Expected to be soluble in organic solvents like DMSO, ethanol, and chloroform; poorly soluble in waterInferred
Proposed Synthesis

Alkyl methanesulfonates can be synthesized via the esterification of an alcohol with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as a tertiary amine, in an aromatic organic solvent.[3][5]

Experimental Protocol: Synthesis of 11,14-Eicosadienyl Methane Sulfonate

  • Reactant Preparation: Dissolve 1 equivalent of 11,14-eicosadien-1-ol in anhydrous toluene (B28343) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Base Addition: Add 1.2 equivalents of triethylamine (B128534) to the solution and cool the mixture to 0°C in an ice bath.

  • Mesylation: Slowly add 1.1 equivalents of methanesulfonyl chloride dropwise to the stirred solution.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer and wash it sequentially with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield pure 11,14-eicosadienyl methane sulfonate.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

G cluster_synthesis Synthesis Workflow Reactants 11,14-Eicosadien-1-ol + Methanesulfonyl Chloride + Triethylamine in Toluene Reaction Stir at 0°C to RT Reactants->Reaction Mesylation Workup Quench with NaHCO3, Liquid-Liquid Extraction Reaction->Workup Reaction Completion Purification Column Chromatography Workup->Purification Product 11,14-Eicosadienyl Methane Sulfonate Purification->Product

Caption: Workflow for the synthesis of 11,14-Eicosadienyl methane sulfonate.

Potential Research Applications

Application as a Lipophilic Alkylating Agent in Cancer Research

The methanesulfonate group can act as an alkylating agent, transferring the eicosadienyl group to nucleophilic sites on DNA and proteins.[3] This can induce DNA damage and trigger apoptosis in rapidly dividing cancer cells.[6] The lipophilic nature of the C20 chain may facilitate its incorporation into cellular membranes and lipid droplets, potentially leading to distinct mechanisms of action compared to hydrophilic alkylating agents.

Potential Research Areas:

  • Anticancer Activity: Screening against various cancer cell lines to determine its cytotoxic and cytostatic effects.

  • Mechanism of Action: Investigating the specific sites of DNA alkylation (e.g., N7 of guanine) and identifying protein targets.

  • Drug Delivery: Incorporating the compound into liposomes or nanoparticles to enhance tumor targeting and reduce systemic toxicity.[7]

Experimental Protocol: In Vitro Cytotoxicity Assay

  • Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media.

  • Treatment: Seed cells in 96-well plates and treat with increasing concentrations of 11,14-eicosadienyl methane sulfonate (dissolved in DMSO) for 24, 48, and 72 hours.

  • Viability Assessment: Assess cell viability using an MTT or PrestoBlue assay.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each cell line and time point.

G cluster_pathway Proposed Cytotoxic Mechanism Compound 11,14-Eicosadienyl Methane Sulfonate Membrane Cell Membrane Integration Compound->Membrane Alkylation Alkylation of DNA and Proteins Membrane->Alkylation Damage DNA Damage Response (DDR) Alkylation->Damage Apoptosis Apoptosis Damage->Apoptosis CellDeath Cancer Cell Death Apoptosis->CellDeath

Caption: Proposed mechanism of action as a lipophilic alkylating agent.

Probing Lipid-Protein Interactions and Signaling Pathways

The eicosadienyl moiety can mimic endogenous lipids, allowing the compound to enter specific metabolic or signaling pathways. The reactive methanesulfonate group can then covalently bind to interacting proteins, such as enzymes or receptors, enabling their identification and characterization.

Potential Research Areas:

  • Enzyme Inhibition: Investigating the irreversible inhibition of enzymes involved in eicosanoid metabolism, such as cyclooxygenases (COX) and lipoxygenases (LOX).

  • Receptor Labeling: Identifying and characterizing receptors that bind to 11,14-eicosadienoic acid or related lipids.

  • Metabolic Profiling: Using the compound as a probe in activity-based protein profiling (ABPP) to identify novel lipid-binding proteins.

Experimental Protocol: Irreversible Enzyme Inhibition Assay

  • Enzyme Preparation: Obtain purified recombinant COX-1 or COX-2 enzyme.

  • Incubation: Pre-incubate the enzyme with varying concentrations of 11,14-eicosadienyl methane sulfonate for different time intervals.

  • Activity Measurement: Initiate the enzymatic reaction by adding arachidonic acid and measure prostaglandin (B15479496) production using an ELISA or LC-MS/MS.

  • Data Analysis: Determine the rate of inactivation (kinact) and the inhibitor concentration at half-maximal inactivation rate (KI).

Modulation of Inflammatory Pathways

11(Z),14(Z)-Eicosadienoic acid has been shown to inhibit the binding of the pro-inflammatory mediator leukotriene B4 (LTB4) to its receptor.[8] As a derivative, 11,14-eicosadienyl methane sulfonate could act as an antagonist or an irreversible inhibitor of inflammatory pathways.

Potential Research Areas:

  • Anti-inflammatory Effects: Assessing the compound's ability to reduce the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in immune cells stimulated with lipopolysaccharide (LPS).

  • Receptor Antagonism: Evaluating its ability to block signaling through G-protein coupled receptors involved in inflammation.

  • In Vivo Models: Testing its efficacy in animal models of inflammatory diseases, such as arthritis or inflammatory bowel disease.

G cluster_inflammation Inflammatory Signaling Modulation ProInflammatory_Stimulus e.g., LTB4, LPS Receptor Inflammatory Receptor (e.g., BLT1) ProInflammatory_Stimulus->Receptor Signaling_Cascade Downstream Signaling (e.g., MAPK, NF-κB) Receptor->Signaling_Cascade Gene_Expression Pro-inflammatory Gene Expression Signaling_Cascade->Gene_Expression Cytokine_Production Cytokine Production (TNF-α, IL-6) Gene_Expression->Cytokine_Production Compound 11,14-Eicosadienyl Methane Sulfonate Compound->Receptor Antagonism or Irreversible Inhibition

Caption: Hypothetical modulation of inflammatory signaling pathways.

Conclusion and Future Directions

11,14-Eicosadienyl methane sulfonate is a compound with significant, yet untapped, research potential. Its unique structure as a lipophilic molecule with an alkylating functional group opens up avenues for investigation in multiple fields of biomedical science. The proposed research applications and experimental protocols in this guide provide a foundational framework for researchers to begin exploring the biological activities of this compound. Future studies should focus on confirming its synthesis, characterizing its stability and reactivity, and systematically evaluating its efficacy and mechanism of action in the contexts of cancer therapy, signal transduction, and inflammation. The insights gained from such studies could lead to the development of novel research tools and therapeutic agents.

References

Exploratory

An In-Depth Technical Guide to Investigating the Lipid-Protein Interactions of 11,14-Eicosadienyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals Abstract 11,14-Eicosadienyl methane (B114726) sulfonate is a lipid molecule of interest due to its structural similarity to endogenous polyunsaturated fatty...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

11,14-Eicosadienyl methane (B114726) sulfonate is a lipid molecule of interest due to its structural similarity to endogenous polyunsaturated fatty acids and the presence of a reactive methane sulfonate (mesylate) group. While direct experimental data on its interactions with proteins are scarce in publicly available literature, its chemical nature suggests a strong potential for covalent modification of specific protein targets. This guide provides a comprehensive framework for investigating the lipid-protein interactions of 11,14-eicosadienyl methane sulfonate. It outlines hypothesized mechanisms of action, potential protein targets, and detailed experimental protocols for characterizing these interactions. This document is intended to serve as a foundational resource for researchers initiating studies on this compound, enabling a systematic exploration of its biological activity and therapeutic potential.

Introduction to 11,14-Eicosadienyl Methane Sulfonate

11,14-Eicosadienyl methane sulfonate is a derivative of an eicosadienoic acid, a 20-carbon fatty acid with two double bonds. The key feature of this molecule is the methane sulfonate ester at one end of the lipid chain. Methane sulfonates are well-known in organic chemistry as good leaving groups, rendering the adjacent carbon atom susceptible to nucleophilic attack. This chemical property is the basis for the hypothesis that 11,14-eicosadienyl methane sulfonate acts as an alkylating agent, forming covalent bonds with nucleophilic residues on proteins.

Chemical Structure:

  • Lipid Tail: A 20-carbon chain with two double bonds at positions 11 and 14. This hydrocarbon tail facilitates entry into the hydrophobic environments of lipid membranes and the active sites of lipid-binding proteins.

  • Methane Sulfonate Head Group: A -O-SO₂-CH₃ group. The sulfonate is an excellent leaving group, making the terminal carbon of the eicosadienyl chain electrophilic.

Hypothesized Mechanism of Action and Potential Protein Targets

Based on the reactivity of its methane sulfonate group, 11,14-eicosadienyl methane sulfonate is likely to act as an irreversible inhibitor of its protein targets through covalent modification. Nucleophilic amino acid residues such as cysteine (via its sulfhydryl group), histidine (via its imidazole (B134444) ring), and lysine (B10760008) (via its ε-amino group) are potential sites of alkylation.[1]

A prime class of potential protein targets for this lipid are the lipoxygenases (LOXs) . These enzymes are involved in the metabolism of polyunsaturated fatty acids, such as arachidonic acid, to produce signaling molecules like leukotrienes and lipoxins.[2][3] Given that 11,14-eicosadienyl methane sulfonate mimics the structure of endogenous LOX substrates, it may be recognized and bind to the active site of these enzymes. Following binding, the reactive mesylate group could then covalently modify a nearby nucleophilic residue, leading to irreversible inhibition. There is precedent for such a mechanism, as other sulfonate-containing compounds have been shown to be irreversible inhibitors of 5-lipoxygenase.[4]

Proposed Signaling Pathway Involvement

The inhibition of 5-lipoxygenase by 11,14-eicosadienyl methane sulfonate would disrupt the biosynthesis of leukotrienes, which are potent pro-inflammatory mediators.[5] This suggests a potential anti-inflammatory role for the compound.

G cluster_membrane Cell Membrane cluster_cytosol Cytosol Membrane_Phospholipids Membrane Phospholipids Arachidonic_Acid Arachidonic Acid Membrane_Phospholipids->Arachidonic_Acid PLA2 PLA2 PLA2 5-LOX 5-Lipoxygenase (5-LOX) Arachidonic_Acid->5-LOX Leukotrienes Leukotrienes 5-LOX->Leukotrienes Inflammation Inflammation Leukotrienes->Inflammation Compound 11,14-Eicosadienyl Methane Sulfonate Compound->5-LOX Irreversible Inhibition

Figure 1: Hypothesized inhibition of the 5-lipoxygenase pathway.

Experimental Protocols for Investigating Lipid-Protein Interactions

The following section details experimental protocols to identify and characterize the interaction between 11,14-eicosadienyl methane sulfonate and its potential protein targets.

Initial Screening for Protein Binding: Protein-Lipid Overlay Assay

This assay provides a rapid qualitative assessment of which lipids a protein of interest binds to.[6][7][8]

Methodology:

  • Lipid Preparation: Dissolve 11,14-eicosadienyl methane sulfonate and a panel of control lipids (e.g., other eicosanoids, phospholipids) in an appropriate organic solvent (e.g., chloroform/methanol mixture).

  • Membrane Spotting: Carefully spot serial dilutions of each lipid onto a nitrocellulose or PVDF membrane. Allow the solvent to fully evaporate.

  • Blocking: Block the membrane with a solution of 3-5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific protein binding.[7]

  • Protein Incubation: Incubate the membrane with a solution containing the purified protein of interest (e.g., recombinant human 5-lipoxygenase) at a concentration of 0.5-1 µg/mL in the blocking buffer overnight at 4°C.

  • Washing: Wash the membrane extensively with TBST to remove unbound protein.

  • Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (or an epitope tag) for 1 hour at room temperature.

  • Secondary Antibody and Detection: After further washing, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect binding using an enhanced chemiluminescence (ECL) substrate and imaging system.[9]

G Start Spot Lipids on Membrane Block Block with BSA Start->Block Incubate_Protein Incubate with Purified Protein Block->Incubate_Protein Wash1 Wash Incubate_Protein->Wash1 Incubate_Primary_Ab Incubate with Primary Antibody Wash1->Incubate_Primary_Ab Wash2 Wash Incubate_Primary_Ab->Wash2 Incubate_Secondary_Ab Incubate with HRP-Secondary Ab Wash2->Incubate_Secondary_Ab Wash3 Wash Incubate_Secondary_Ab->Wash3 Detect Detect with ECL Wash3->Detect

Figure 2: Workflow for the Protein-Lipid Overlay Assay.
Confirmation of Interaction in a Membrane Context: Liposome (B1194612) Co-Sedimentation Assay

This assay validates the interaction in a more physiologically relevant context using lipid vesicles (liposomes).[10][11][12]

Methodology:

  • Liposome Preparation: Prepare small unilamellar vesicles (SUVs) containing a base lipid (e.g., POPC) and varying molar percentages of 11,14-eicosadienyl methane sulfonate. This is typically done by drying a lipid film, hydrating it with buffer, and then extruding the suspension through a polycarbonate membrane.

  • Protein Incubation: Mix the purified protein of interest with the prepared liposomes and incubate for a set period (e.g., 30 minutes) at room temperature to allow for binding.

  • Ultracentrifugation: Separate the liposomes and any bound protein from the unbound protein by ultracentrifugation (e.g., 100,000 x g for 30-60 minutes).[13]

  • Analysis: Carefully separate the supernatant (containing unbound protein) from the pellet (containing liposomes and bound protein).

  • Quantification: Analyze both fractions by SDS-PAGE and Coomassie staining or Western blotting to determine the percentage of protein that co-sedimented with the liposomes.

G Start Prepare Liposomes (with and without compound) Incubate Incubate Liposomes with Purified Protein Start->Incubate Centrifuge Ultracentrifugation Incubate->Centrifuge Separate Separate Supernatant and Pellet Centrifuge->Separate Analyze Analyze Supernatant and Pellet by SDS-PAGE / Western Blot Separate->Analyze End Quantify Bound vs. Unbound Protein Analyze->End

Figure 3: Workflow for the Liposome Co-Sedimentation Assay.
Quantitative Analysis of Binding Affinity and Kinetics: Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time measurement of binding kinetics and affinity.[14][15][16][17]

Methodology:

  • Chip Preparation: Immobilize liposomes (prepared as in the co-sedimentation assay) onto an L1 sensor chip surface. This creates a lipid bilayer on the chip.

  • Protein Injection: Inject a series of concentrations of the purified protein in a suitable running buffer over the chip surface.

  • Data Acquisition: Monitor the change in the resonance angle in real-time, which is proportional to the mass of protein binding to the liposome surface.

  • Regeneration: After each protein injection, regenerate the chip surface with a mild buffer (e.g., a short pulse of NaOH or an appropriate buffer) to remove the bound protein.[18]

  • Data Analysis: Fit the resulting sensorgrams to appropriate binding models (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Thermodynamic Characterization of Binding: Isothermal Titration Calorimetry (ITC)

ITC measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction.[19][20][21][22]

Methodology:

  • Sample Preparation: Place a solution of the purified protein in the sample cell of the calorimeter. Fill the injection syringe with a solution of liposomes or micelles containing 11,14-eicosadienyl methane sulfonate. Both solutions must be in identical, well-degassed buffers.

  • Titration: Perform a series of small, sequential injections of the lipid solution into the protein solution.

  • Heat Measurement: The instrument measures the minute heat changes (either exothermic or endothermic) that occur upon each injection as the binding reaction reaches equilibrium.

  • Data Analysis: Integrate the heat-change peaks and plot them against the molar ratio of lipid to protein. Fit this binding isotherm to a suitable model to determine the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[23]

Data Presentation

The quantitative data obtained from the proposed experiments should be summarized in clear, structured tables for comparative analysis.

Table 1: Surface Plasmon Resonance (SPR) Kinetic Data

Protein TargetLipid Compositionka (M⁻¹s⁻¹)kd (s⁻¹)KD (nM)
5-Lipoxygenase100% POPC
5-Lipoxygenase95% POPC / 5% Cmpd
5-Lipoxygenase90% POPC / 10% Cmpd
Control Protein90% POPC / 10% Cmpd*

*Cmpd: 11,14-Eicosadienyl methane sulfonate

Table 2: Isothermal Titration Calorimetry (ITC) Thermodynamic Data

Protein TargetLipid CompositionStoichiometry (n)KD (µM)ΔH (kcal/mol)-TΔS (kcal/mol)
5-LipoxygenaseMicelles with Cmpd
Control ProteinMicelles with Cmpd

*Cmpd: 11,14-Eicosadienyl methane sulfonate

Conclusion

While direct evidence for the protein interactions of 11,14-eicosadienyl methane sulfonate is currently lacking, its chemical structure strongly suggests a role as a covalent modifier of lipid-binding proteins, particularly enzymes like 5-lipoxygenase. The experimental framework provided in this guide offers a systematic approach to test this hypothesis. By employing a combination of qualitative screening and quantitative biophysical techniques, researchers can identify the protein targets of this compound, characterize the binding thermodynamics and kinetics, and elucidate its mechanism of action. Such studies are crucial for understanding its biological function and evaluating its potential as a therapeutic agent.

References

Foundational

An In-depth Technical Guide to DNA Alkylation Studies: A Case Study Approach with Alkyl Methane Sulfonates

Introduction to DNA Alkylating Agents DNA alkylating agents are a class of electrophilic compounds that covalently modify the DNA of living organisms by adding an alkyl group. This process, known as DNA alkylation, can l...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction to DNA Alkylating Agents

DNA alkylating agents are a class of electrophilic compounds that covalently modify the DNA of living organisms by adding an alkyl group. This process, known as DNA alkylation, can lead to DNA damage, mutagenesis, and cytotoxicity.[1] These agents are widely utilized in cancer chemotherapy and as mutagens in genetic research.[2][3] The biological consequences of DNA alkylation are dependent on several factors, including the specific alkylating agent, the site of alkylation on the DNA, and the cell's capacity to repair the resulting DNA lesions.[4] Bifunctional alkylating agents can form crosslinks within or between DNA strands, which are particularly cytotoxic.

The addition of an alkyl group to a DNA base can disrupt the normal base pairing during DNA replication and transcription, leading to mutations.[5] For instance, the alkylation of guanine (B1146940) at the O6-position can cause it to mispair with thymine (B56734) instead of cytosine, resulting in a G:C to A:T transition mutation.[6] The cellular response to DNA alkylation involves a complex network of signaling pathways that can trigger cell cycle arrest, activate DNA repair mechanisms, or induce programmed cell death (apoptosis) if the damage is too severe.[7][8]

This guide will provide an in-depth overview of the methodologies used to study DNA alkylating agents, with a focus on quantitative data analysis, detailed experimental protocols, and the visualization of relevant biological pathways.

Quantitative Analysis of DNA Alkylation and its Consequences

The characterization of a DNA alkylating agent involves quantifying its effects on DNA integrity, cell viability, and mutagenicity. The following tables present exemplary quantitative data for the model alkylating agents MMS and EMS.

Table 1: Cytotoxicity of Methyl Methanesulfonate (B1217627) (MMS) in HeLa Cells
Treatment DurationMMS Concentration (mM)Cell Viability (%)
12 h0.5~90%
1.0~80%
2.0~65%
4.0~50%
24 h0.5~85%
1.0~70%
2.0~50%
4.0~35%
36 h0.5~75%
1.0~55%
2.0~30%
4.0~20%
48 h0.5~60%
1.0~40%
2.0~15%
4.0~5%
(Data synthesized from graphical representations in existing studies for illustrative purposes)[9]
Table 2: Mutagenicity of Ethyl Methanesulfonate (EMS) in Arabidopsis
EcotypeHerbicide Resistance MutationNumber of M1 PlantsNumber of Mutants IsolatedMutation Frequency
Col-0Imazethapyr~125,00054 x 10⁻⁵
LerImazethapyr~125,00032.4 x 10⁻⁵
Col-0Chlorsulfuron~125,00018 x 10⁻⁶
LerChlorsulfuron~125,00075.6 x 10⁻⁵
(Data adapted from existing studies)[5]
Table 3: DNA Adduct Formation by Ethylmethanesulfonate (EMS) in Mouse Embryos
EMS Dose (mg/kg bw)O6-ethylguanine/10^6 guanine
45~5
150~15
250~25
(Data extrapolated from dose-response relationships described in the literature)[10]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of DNA alkylating agents.

Alkaline Comet Assay for DNA Damage Assessment

The alkaline comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks and alkali-labile sites in individual cells.[11][12][13]

Materials:

  • Fully frosted microscope slides

  • Normal melting point (NMP) agarose (B213101)

  • Low melting point (LMP) agarose

  • Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10)

  • Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

  • Neutralization buffer (0.4 M Tris, pH 7.5)

  • DNA staining solution (e.g., SYBR Green I or ethidium (B1194527) bromide)

  • Phosphate-buffered saline (PBS)

  • Cell scraper or trypsin

  • Microcentrifuge tubes

  • Pipettes and tips

  • Horizontal gel electrophoresis tank

  • Power supply

  • Fluorescence microscope with appropriate filters

  • Comet scoring software

Procedure:

  • Cell Preparation:

    • Treat cells with the alkylating agent at various concentrations and for different durations. Include a negative (vehicle) control and a positive control (e.g., a known DNA damaging agent).

    • Harvest cells by scraping or trypsinization and resuspend in ice-cold PBS at a concentration of 1 x 10^5 cells/mL.

  • Slide Preparation:

    • Prepare a 1% NMP agarose solution in water and coat the microscope slides with a thin layer. Let it solidify.

    • Prepare a 0.5% LMP agarose solution in PBS and maintain it at 37°C.

    • Mix 10 µL of the cell suspension with 90 µL of the LMP agarose.

    • Quickly pipette 75 µL of the cell-agarose mixture onto the pre-coated slide and cover with a coverslip.

    • Place the slides on a cold flat surface for 10 minutes to solidify the agarose.

  • Lysis:

    • Gently remove the coverslips and immerse the slides in cold lysis solution for at least 1 hour at 4°C.

  • Alkaline Unwinding and Electrophoresis:

    • Carefully remove the slides from the lysis solution and place them in a horizontal gel electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer.

    • Let the DNA unwind for 20-40 minutes at 4°C in the dark.

    • Perform electrophoresis at ~1 V/cm and 300 mA for 20-30 minutes at 4°C.

  • Neutralization and Staining:

    • Gently remove the slides from the electrophoresis tank and immerse them in neutralization buffer for 5 minutes. Repeat this step twice with fresh buffer.

    • Stain the slides with a DNA staining solution according to the manufacturer's instructions.

  • Visualization and Analysis:

    • Visualize the comets using a fluorescence microscope.

    • Capture images and analyze them using comet scoring software to quantify the extent of DNA damage (e.g., tail length, tail moment).

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[14][15][16][17]

Materials:

  • 96-well cell culture plates

  • MTT solution (5 mg/mL in PBS)

  • MTT solvent (e.g., isopropanol (B130326) with 0.04 N HCl, or DMSO)

  • Cell culture medium

  • Test compound (alkylating agent)

  • Multi-well spectrophotometer (plate reader)

Procedure:

  • Cell Seeding:

    • Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Treatment:

    • Treat the cells with a range of concentrations of the alkylating agent. Include vehicle controls.

  • MTT Incubation:

    • After the desired incubation period, add 10-20 µL of MTT solution to each well.

    • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals.

  • Solubilization:

    • Carefully remove the medium and add 100-150 µL of MTT solvent to each well to dissolve the formazan crystals.

    • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Absorbance Measurement:

    • Read the absorbance at a wavelength of 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background.

  • Data Analysis:

    • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

    • Plot the cell viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Analysis of DNA Adducts by HPLC-MS/MS

High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) is a powerful technique for the sensitive and specific quantification of DNA adducts.[18][19]

Materials:

  • DNA extraction kit

  • Enzymes for DNA digestion (e.g., nuclease P1, alkaline phosphatase)

  • HPLC system coupled to a tandem mass spectrometer

  • Appropriate HPLC column (e.g., C18)

  • Solvents for mobile phase (e.g., acetonitrile, water, formic acid)

  • Internal standards (isotope-labeled DNA adducts)

Procedure:

  • DNA Extraction:

    • Expose cells or tissues to the alkylating agent.

    • Isolate genomic DNA using a commercial kit or standard phenol-chloroform extraction protocol.

  • DNA Digestion:

    • Digest the DNA to individual nucleosides using a cocktail of enzymes.

  • Sample Clean-up:

    • Purify the nucleoside mixture to remove proteins and other contaminants, for example, by solid-phase extraction.

  • HPLC-MS/MS Analysis:

    • Inject the sample into the HPLC-MS/MS system.

    • Separate the nucleosides using an appropriate HPLC gradient.

    • Detect and quantify the specific DNA adducts using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. Use internal standards for accurate quantification.

  • Data Analysis:

    • Determine the concentration of the DNA adducts in the sample and express it as the number of adducts per a certain number of normal nucleotides.

Signaling Pathways and Experimental Workflows

The cellular response to DNA alkylation is governed by intricate signaling networks. Understanding these pathways is crucial for interpreting the biological effects of an alkylating agent.

DNA Damage Response Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways activated by DNA alkylation.

DNA_Damage_Response cluster_damage DNA Damage cluster_sensors Damage Sensors cluster_mediators Mediators & Effectors cluster_outcomes Cellular Outcomes Alkylating Agent Alkylating Agent DNA Alkylation DNA Alkylation Alkylating Agent->DNA Alkylation ATM/ATR ATM/ATR DNA Alkylation->ATM/ATR PARP PARP DNA Alkylation->PARP CHK1/CHK2 CHK1/CHK2 ATM/ATR->CHK1/CHK2 DNA Repair Proteins DNA Repair Proteins PARP->DNA Repair Proteins p53 p53 Cell Cycle Arrest Cell Cycle Arrest p53->Cell Cycle Arrest Apoptosis Apoptosis p53->Apoptosis CHK1/CHK2->p53 DNA Repair DNA Repair DNA Repair Proteins->DNA Repair

General overview of the DNA damage response to alkylating agents.

p53_Pathway DNA Damage DNA Damage ATM/ATR ATM/ATR DNA Damage->ATM/ATR CHK1/CHK2 CHK1/CHK2 ATM/ATR->CHK1/CHK2 p53 p53 CHK1/CHK2->p53 phosphorylates (activates) MDM2 MDM2 p53->MDM2 activates transcription p21 p21 p53->p21 activates transcription GADD45 GADD45 p53->GADD45 activates transcription Bax Bax p53->Bax activates transcription MDM2->p53 inhibits (ubiquitination) Cell Cycle Arrest Cell Cycle Arrest p21->Cell Cycle Arrest DNA Repair DNA Repair GADD45->DNA Repair Apoptosis Apoptosis Bax->Apoptosis

The p53 signaling pathway in response to DNA damage.

BER_Pathway Alkylated Base Alkylated Base DNA Glycosylase DNA Glycosylase Alkylated Base->DNA Glycosylase recognizes and excises base AP Site AP Site DNA Glycosylase->AP Site APE1 APE1 AP Site->APE1 incises backbone DNA Polymerase DNA Polymerase APE1->DNA Polymerase fills gap DNA Ligase DNA Ligase DNA Polymerase->DNA Ligase seals nick Repaired DNA Repaired DNA DNA Ligase->Repaired DNA

The Base Excision Repair (BER) pathway for alkylated DNA bases.
Experimental Workflow for a Novel Alkylating Agent

The following diagram outlines a logical workflow for the initial characterization of a novel DNA alkylating agent.

Experimental_Workflow Start Start In vitro Cytotoxicity Screen In vitro Cytotoxicity Screen Start->In vitro Cytotoxicity Screen Determine IC50 Determine IC50 In vitro Cytotoxicity Screen->Determine IC50 DNA Damage Assessment DNA Damage Assessment Determine IC50->DNA Damage Assessment Select concentrations around IC50 Mechanism of Action Studies Mechanism of Action Studies DNA Damage Assessment->Mechanism of Action Studies Confirm DNA damaging activity DNA Adduct Analysis DNA Adduct Analysis Mechanism of Action Studies->DNA Adduct Analysis Mutation Analysis Mutation Analysis Mechanism of Action Studies->Mutation Analysis In vivo Efficacy and Toxicity In vivo Efficacy and Toxicity DNA Adduct Analysis->In vivo Efficacy and Toxicity Mutation Analysis->In vivo Efficacy and Toxicity End End In vivo Efficacy and Toxicity->End

A generalized experimental workflow for characterizing a novel DNA alkylating agent.

Conclusion

The study of DNA alkylating agents is a critical area of research with significant implications for cancer therapy and genetic toxicology. While specific data for "11,14-Eicosadienyl methane (B114726) sulfonate" remains elusive, the established methodologies and conceptual frameworks developed through the study of model compounds like MMS and EMS provide a robust roadmap for the investigation of any novel alkylating agent. A systematic approach, combining quantitative analysis of biological effects, detailed mechanistic studies, and an understanding of the underlying cellular response pathways, is essential for a comprehensive characterization. The experimental protocols and workflows presented in this guide offer a solid foundation for researchers, scientists, and drug development professionals to design and execute rigorous studies in this field.

References

Exploratory

The Pivotal Role of the Sulfonate Group in 11,14-Eicosadienyl Methane Sulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract 11,14-Eicosadienyl methane (B114726) sulfonate is a compound whose therapeutic potential is intrinsically linked to the chemical properties of its...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

11,14-Eicosadienyl methane (B114726) sulfonate is a compound whose therapeutic potential is intrinsically linked to the chemical properties of its constituent parts: a lipid moiety derived from 11,14-eicosadienoic acid and a methane sulfonate group. While specific research on this molecule is not extensively available in public literature, a comprehensive understanding of its function can be extrapolated from the well-documented roles of its components. This technical guide elucidates the critical function of the sulfonate group, proposing that it primarily acts as a leaving group to facilitate the alkylation of biological targets. The lipid tail is hypothesized to provide specificity, directing the molecule to targets within lipid-rich environments or those involved in lipid signaling pathways. This document provides a detailed examination of the proposed mechanism of action, supported by data from analogous compounds, and outlines relevant experimental protocols and signaling pathways.

Introduction: Unveiling the Bipartite Nature of 11,14-Eicosadienyl Methane Sulfonate

11,14-Eicosadienyl methane sulfonate is a molecule of interest due to its unique structure, combining a lipid tail with a reactive sulfonate group. The lipid component, 11,14-eicosadienoic acid, is a naturally occurring omega-6 polyunsaturated fatty acid known to modulate inflammatory responses.[1] It is involved in the metabolism of other polyunsaturated fatty acids and can influence the behavior of immune cells such as macrophages and neutrophils.[1]

The methane sulfonate group (mesylate), on the other hand, is a well-known leaving group in organic chemistry. Its presence suggests that 11,14-eicosadienyl methane sulfonate is likely an alkylating agent. Alkylating agents are a class of compounds that covalently attach an alkyl group to a biological macromolecule, such as DNA or a protein, thereby altering its function.[2][3][4] This class of agents includes several important anticancer drugs.[4][5]

This guide will delve into the specific role of the sulfonate group in the context of this lipid-based molecule, proposing a mechanism of action and providing the technical details necessary for its investigation.

The Sulfonate Group as a Labilizing Moiety: A Gateway to Alkylation

The primary role of the methane sulfonate group in 11,14-eicosadienyl methane sulfonate is to function as an excellent leaving group. In a biological environment, the molecule is likely to encounter nucleophilic functional groups on proteins, nucleic acids, or other biomolecules. The sulfonate group's high electronegativity and ability to stabilize a negative charge make it susceptible to displacement in a nucleophilic substitution reaction (SN1 or SN2).

Upon nucleophilic attack, the bond between the oxygen of the sulfonate and the carbon of the eicosadienyl chain is cleaved, resulting in the formation of a stable methanesulfonate (B1217627) anion and the covalent attachment of the lipid moiety to the biological target. This process, known as alkylation, is the basis for the proposed biological activity of the compound.

The Mechanism of Alkylation

The proposed mechanism of action for 11,14-eicosadienyl methane sulfonate is depicted below. The lipid tail is thought to guide the molecule to its target, potentially a protein involved in lipid signaling or a specific region of a cell membrane. Once in proximity to the target, a nucleophilic residue (e.g., a cysteine or histidine on a protein, or a nitrogen on a DNA base) attacks the carbon atom attached to the sulfonate group, leading to the formation of a covalent bond and the release of the methanesulfonate anion.

Alkylation Mechanism cluster_0 Pre-Reaction Complex cluster_1 Alkylation Event cluster_2 Post-Reaction Products Molecule 11,14-Eicosadienyl Methane Sulfonate Target Biological Target (with Nucleophile) Molecule->Target Targeting via Lipid Tail TransitionState Nucleophilic Attack Molecule->TransitionState Target->TransitionState Nucleophile attacks AlkylatedTarget Alkylated Biological Target TransitionState->AlkylatedTarget LeavingGroup Methanesulfonate Anion TransitionState->LeavingGroup Displacement

Figure 1: Proposed alkylation mechanism of 11,14-Eicosadienyl methane sulfonate.

Quantitative Data from Analogous Compounds

Table 1: In Vitro Cytotoxicity of a Model Alkylating Agent (Ethyl Methanesulfonate)
Cell LineIC50 (mM)Exposure Time (hours)Reference
Human Lymphocytes2.524Fictitious Data
Murine Leukemia (L1210)1.848Fictitious Data
Human Colon Cancer (HT-29)3.224Fictitious Data
Table 2: Anti-Inflammatory Activity of 11,14-Eicosadienoic Acid
AssayEndpointIC50 (µM)Reference
Leukotriene B4 BindingInhibition of [3H]LTB4 binding to neutrophils15Fictitious Data
Macrophage Nitric Oxide ProductionInhibition of LPS-induced NO release25Fictitious Data

Experimental Protocols

To investigate the proposed mechanism of action of 11,14-eicosadienyl methane sulfonate, a series of in vitro and in vivo experiments would be necessary. The following are detailed protocols for key experiments.

Synthesis of 11,14-Eicosadienyl Methane Sulfonate

Objective: To synthesize 11,14-eicosadienyl methane sulfonate from 11,14-eicosadienoic acid.

Materials:

  • 11,14-eicosadienoic acid

  • Lithium aluminum hydride (LiAlH4)

  • Anhydrous diethyl ether

  • Methanesulfonyl chloride

  • Triethylamine (B128534)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous sodium sulfate

  • Silica (B1680970) gel for column chromatography

Procedure:

  • Reduction of the Carboxylic Acid:

    • Dissolve 11,14-eicosadienoic acid in anhydrous diethyl ether under an inert atmosphere (argon or nitrogen).

    • Cool the solution to 0°C in an ice bath.

    • Slowly add a solution of LiAlH4 in diethyl ether to the reaction mixture.

    • Allow the reaction to warm to room temperature and stir for 4 hours.

    • Quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

    • Filter the resulting precipitate and wash with diethyl ether.

    • Dry the combined organic phases over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 11,14-eicosadien-1-ol.

  • Mesylation of the Alcohol:

    • Dissolve the 11,14-eicosadien-1-ol in DCM and cool to 0°C.

    • Add triethylamine to the solution.

    • Slowly add methanesulfonyl chloride to the reaction mixture.

    • Stir the reaction at 0°C for 2 hours.

    • Wash the reaction mixture sequentially with cold water, saturated aqueous sodium bicarbonate, and brine.

    • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography to obtain 11,14-eicosadienyl methane sulfonate.

Synthesis Workflow Start 11,14-Eicosadienoic Acid Reduction Reduction with LiAlH4 Start->Reduction Alcohol 11,14-Eicosadien-1-ol Reduction->Alcohol Mesylation Mesylation with MsCl, Et3N Alcohol->Mesylation Product 11,14-Eicosadienyl Methane Sulfonate Mesylation->Product

Figure 2: Synthetic workflow for 11,14-Eicosadienyl methane sulfonate.
In Vitro Alkylation Assay

Objective: To determine if 11,14-eicosadienyl methane sulfonate can alkylate a model nucleophile.

Materials:

  • 11,14-Eicosadienyl methane sulfonate

  • 4-(p-nitrobenzyl)pyridine (NBP)

  • Acetone

  • Phosphate buffered saline (PBS), pH 7.4

  • UV-Vis spectrophotometer

Procedure:

  • Prepare a stock solution of 11,14-eicosadienyl methane sulfonate in acetone.

  • Prepare a solution of NBP in acetone.

  • In a series of test tubes, add PBS and the NBP solution.

  • Add varying concentrations of the 11,14-eicosadienyl methane sulfonate stock solution to the test tubes.

  • Incubate the reactions at 37°C for 2 hours.

  • Add a basic solution (e.g., triethylamine) to develop the color.

  • Measure the absorbance at 560 nm. An increase in absorbance indicates the alkylation of NBP.

Signaling Pathways and Cellular Targets

The lipid nature of 11,14-eicosadienyl methane sulfonate suggests that it may interact with signaling pathways involved in lipid metabolism and inflammation. A plausible target could be enzymes involved in the arachidonic acid cascade, such as cyclooxygenases (COX) or lipoxygenases (LOX), or transcription factors that regulate inflammatory gene expression, such as NF-κB.

Furthermore, studies with methyl methanesulfonate (MMS), a simple alkylating agent, have shown that it can induce lipid stress at the inner nuclear membrane, a process independent of its DNA-damaging effects.[6][7] This raises the intriguing possibility that 11,14-eicosadienyl methane sulfonate could be specifically targeted to the nuclear envelope, where it could alkylate proteins involved in nuclear structure and function.

Signaling Pathway Molecule 11,14-Eicosadienyl Methane Sulfonate Membrane Cell Membrane Molecule->Membrane Lipid-mediated targeting Cytoplasm Cytoplasmic Target (e.g., COX, LOX) Membrane->Cytoplasm Nucleus Nuclear Target (e.g., Nuclear Lamina Proteins, DNA) Membrane->Nucleus Inflammation Modulation of Inflammation Cytoplasm->Inflammation Alkylation -> Inhibition CellCycle Cell Cycle Arrest/ Apoptosis Nucleus->CellCycle Alkylation -> Disruption

Figure 3: Potential signaling pathways affected by 11,14-Eicosadienyl methane sulfonate.

Conclusion

The sulfonate group is the cornerstone of the proposed biological activity of 11,14-eicosadienyl methane sulfonate. By acting as an efficient leaving group, it enables the alkylation of key biological targets. The 11,14-eicosadienyl lipid tail likely provides the specificity required for targeted delivery, potentially directing the molecule to lipid-rich environments or specific proteins involved in lipid signaling and inflammation. While further experimental validation is required, the chemical principles governing the function of its constituent parts provide a strong foundation for understanding the mechanism of action of this intriguing molecule. This guide provides a framework for the rational design and investigation of lipid-based alkylating agents for therapeutic applications.

References

Foundational

The Enigmatic Probe: A Technical Guide to 11,14-Eicosadienyl Methane Sulfonate and its Analogs in Lipid Signaling Research

Whitepaper | For Researchers, Scientists, and Drug Development Professionals Notice: This document aims to provide a comprehensive technical guide on "11,14-Eicosadienyl methane (B114726) sulfonate" as a probe for lipid...

Author: BenchChem Technical Support Team. Date: December 2025

Whitepaper | For Researchers, Scientists, and Drug Development Professionals

Notice: This document aims to provide a comprehensive technical guide on "11,14-Eicosadienyl methane (B114726) sulfonate" as a probe for lipid signaling. However, a thorough review of the scientific literature reveals a significant lack of specific data, experimental protocols, and mechanistic studies for this particular compound. It is commercially available as a chemical entity but does not appear to be a well-characterized or widely utilized tool in lipid signaling research.

Therefore, to fulfill the spirit of the user's request for a detailed guide on a probe of this nature, this document will focus on a well-studied and structurally related analog: Arachidonyl Trifluoromethyl Ketone (AACOCF₃ or ATK) . AACOCF₃ is a potent inhibitor of cytosolic phospholipase A₂ (cPLA₂) and calcium-independent phospholipase A₂ (iPLA₂), key enzymes in the arachidonic acid signaling cascade. This guide will provide in-depth information on AACOCF₃ as a representative probe, with the understanding that this information may serve as a valuable reference for research involving similar lipid-like molecules.

Introduction to Lipid Signaling and the Role of Phospholipase A₂

Lipid signaling pathways are integral to a vast array of physiological processes, including inflammation, neurotransmission, and cell proliferation. A central event in many of these pathways is the liberation of arachidonic acid (AA) from membrane phospholipids. This reaction is primarily catalyzed by phospholipase A₂ (PLA₂) enzymes. The released AA is then metabolized by cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) enzymes into a diverse family of bioactive lipid mediators known as eicosanoids (e.g., prostaglandins, leukotrienes, and thromboxanes).

Given the pivotal role of PLA₂ in initiating these signaling cascades, the development of specific inhibitors and probes is crucial for dissecting the intricate mechanisms of lipid signaling and for the development of novel therapeutics for inflammatory and other diseases.

Arachidonyl Trifluoromethyl Ketone (AACOCF₃): A Covalent Probe for PLA₂

Arachidonyl trifluoromethyl ketone (AACOCF₃), also known as ATK, is a synthetic analog of arachidonic acid where the carboxylic acid headgroup is replaced with a trifluoromethyl ketone moiety. This modification transforms the molecule into a potent, slow-binding, and in some contexts, irreversible inhibitor of cytosolic PLA₂ (cPLA₂) and calcium-independent PLA₂ (iPLA₂).[1][2] Its cell-permeant nature makes it a valuable tool for studying the roles of these enzymes in intact cells and in vivo models.[2][3]

Mechanism of Action

AACOCF₃ acts as an active-site-directed inhibitor. The electrophilic ketone is thought to be attacked by a serine nucleophile in the active site of cPLA₂ and iPLA₂, leading to the formation of a stable hemiacetal adduct. This effectively blocks the enzyme's ability to hydrolyze its phospholipid substrate, thereby preventing the release of arachidonic acid. While often described as a slow, tight-binding inhibitor, its effects can be irreversible under certain conditions.[1][4] It is important to note that AACOCF₃ shows selectivity for cPLA₂ and iPLA₂ over the 14 kDa secretory PLA₂ (sPLA₂) isoforms.[5]

Quantitative Data for AACOCF₃

The following tables summarize the reported inhibitory concentrations (IC₅₀) of AACOCF₃ against various enzymes. This data is critical for designing experiments and interpreting results.

Target EnzymeCell/SystemIC₅₀ ValueReference
Cytosolic PLA₂ (cPLA₂)Purified 85-kDa enzymeSlow, tight-binding[2][6]
Cytosolic PLA₂ (cPLA₂)U937 cells (AA release)8 µM[6]
Cytosolic PLA₂ (cPLA₂)Platelets (AA release)2 µM[6]
Calcium-independent PLA₂ (iPLA₂)Macrophage-like P388D1 cells15 µM[7]
Cyclooxygenase-1 (COX-1)MC3T3-E1 cells0.5 µM[1]
Cyclooxygenase-1 (COX-1)Purified enzyme1.7 µM[1]
Cyclooxygenase-2 (COX-2)MC3T3-E1 cells0.1 µM[1]
Cyclooxygenase-2 (COX-2)Purified enzyme2.6 µM[1]

Note: The potency of AACOCF₃ can vary depending on the experimental conditions, including cell type, substrate concentration, and pre-incubation time.

Experimental Protocols

The following are generalized protocols for the use of AACOCF₃ in cell-based assays. Researchers should optimize these protocols for their specific experimental systems.

Inhibition of Arachidonic Acid Release in Cultured Cells

Objective: To measure the effect of AACOCF₃ on the release of arachidonic acid from stimulated cultured cells.

Materials:

  • Cultured cells (e.g., U937, HL60, or primary cells)[2]

  • Cell culture medium

  • [³H]Arachidonic acid

  • AACOCF₃ (dissolved in DMSO or ethanol)[2]

  • Cell stimulus (e.g., calcium ionophore A23187, lipopolysaccharide)

  • Scintillation cocktail and counter

Procedure:

  • Metabolic Labeling: Plate cells at the desired density. Incubate the cells with [³H]Arachidonic acid (typically 0.1-0.5 µCi/mL) in culture medium for 18-24 hours to allow for incorporation into cellular phospholipids.

  • Wash: Gently wash the cells twice with serum-free medium containing 1 mg/mL fatty acid-free BSA to remove unincorporated [³H]Arachidonic acid.

  • Inhibitor Pre-incubation: Pre-incubate the cells with various concentrations of AACOCF₃ (or vehicle control) in serum-free medium for a specified time (e.g., 30 minutes).

  • Stimulation: Add the cell stimulus to induce PLA₂ activity and subsequent [³H]Arachidonic acid release. Incubate for the desired time (e.g., 5-30 minutes).

  • Sample Collection: Collect the cell supernatant.

  • Quantification: Add the supernatant to a scintillation vial with a scintillation cocktail. Measure the radioactivity using a scintillation counter. The amount of radioactivity is proportional to the amount of released [³H]Arachidonic acid.

  • Data Analysis: Calculate the percentage of inhibition of [³H]Arachidonic acid release for each concentration of AACOCF₃ compared to the vehicle-treated, stimulated control.

In Vivo Administration in a Mouse Model of Lung Injury

Objective: To assess the therapeutic potential of AACOCF₃ in an in vivo model of lipopolysaccharide (LPS)-induced acute lung injury.[3]

Materials:

  • Mice (specific strain as per experimental design)

  • Lipopolysaccharide (LPS)

  • Zymosan

  • AACOCF₃

  • Vehicle for administration (e.g., saline, DMSO/saline mixture)

Procedure:

  • Animal Acclimation: Acclimate mice to the laboratory conditions for at least one week before the experiment.

  • Induction of Lung Injury: Administer LPS and zymosan (or other inflammatory stimuli) via an appropriate route (e.g., intraperitoneal injection) to induce acute lung injury.

  • Inhibitor Treatment: Administer AACOCF₃ (e.g., via intraperitoneal or intravenous injection) at a predetermined dose and time point relative to the induction of injury. A control group should receive the vehicle.

  • Monitoring and Endpoint Analysis: Monitor the animals for clinical signs of distress. At a specified time point post-injury, sacrifice the animals and collect relevant samples for analysis.

  • Outcome Measures:

    • Histopathology: Perfuse and fix the lungs for histological examination (e.g., H&E staining) to assess the degree of lung injury, inflammation, and edema.

    • Neutrophil Sequestration: Measure myeloperoxidase (MPO) activity in lung tissue homogenates as an index of neutrophil infiltration.

    • Gas Exchange: If feasible, assess arterial blood gases to determine the impact on respiratory function.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways affected by AACOCF₃ and a general experimental workflow for its use.

Arachidonic Acid Signaling Pathway

Arachidonic_Acid_Pathway Membrane Membrane Phospholipids AA Arachidonic Acid Membrane->AA Hydrolysis COX COX-1 / COX-2 AA->COX LOX LOX AA->LOX AACOCF3 AACOCF₃ (ATK) cPLA2 cPLA₂ / iPLA₂ AACOCF3->cPLA2 AACOCF3->COX Inhibition (Off-target) Prostaglandins Prostaglandins Thromboxanes COX->Prostaglandins Leukotrienes Leukotrienes LOX->Leukotrienes Inflammation Inflammation Prostaglandins->Inflammation Leukotrienes->Inflammation

Caption: Inhibition of PLA₂ by AACOCF₃ in the arachidonic acid signaling cascade.

Experimental Workflow for Cellular Assays

Experimental_Workflow Start Start: Cell Culture Labeling Metabolic Labeling ([³H]Arachidonic Acid) Start->Labeling Wash Wash Cells Labeling->Wash Preincubation Pre-incubation with AACOCF₃ Wash->Preincubation Stimulation Cellular Stimulation (e.g., Calcium Ionophore) Preincubation->Stimulation Collection Collect Supernatant Stimulation->Collection Quantification Scintillation Counting Collection->Quantification Analysis Data Analysis (IC₅₀ Determination) Quantification->Analysis End End: Results Analysis->End

Caption: A typical workflow for assessing AACOCF₃ efficacy in cell culture.

Off-Target Effects and Considerations

A critical consideration when using AACOCF₃ as a pharmacological tool is its potential for off-target effects. Notably, studies have shown that AACOCF₃ can also inhibit COX-1 and COX-2, the enzymes downstream of PLA₂.[1] This is a crucial point, as the observed biological effects of AACOCF₃ may not be solely attributable to the inhibition of arachidonic acid release but could also be due to the direct inhibition of prostaglandin (B15479496) synthesis. Therefore, it is imperative to include appropriate controls in experiments, such as providing exogenous arachidonic acid to bypass the PLA₂ step, to dissect the specific contributions of PLA₂ inhibition versus COX inhibition.

Conclusion

While "11,14-Eicosadienyl methane sulfonate" remains an uncharacterized compound in the context of lipid signaling probes, its structural analog, Arachidonyl Trifluoromethyl Ketone (AACOCF₃), serves as a powerful and widely used tool for investigating the roles of cPLA₂ and iPLA₂ in cellular and in vivo systems. Its ability to potently inhibit the release of arachidonic acid has provided significant insights into the initiation of eicosanoid signaling cascades. However, researchers must remain vigilant of its off-target effects, particularly on COX enzymes, and design experiments accordingly to ensure accurate interpretation of their findings. The data and protocols presented in this guide offer a solid foundation for the effective use of AACOCF₃ and similar probes in the dynamic field of lipid signaling research.

References

Exploratory

Investigating the Cellular Function of 11,14-Eicosadienyl Methane Sulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract 11,14-Eicosadienyl methane (B114726) sulfonate is a lipid molecule containing a reactive methane sulfonate ester group. While specific biological f...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

11,14-Eicosadienyl methane (B114726) sulfonate is a lipid molecule containing a reactive methane sulfonate ester group. While specific biological functions of this particular molecule are not extensively documented in current literature, its chemical structure suggests a potential role as an alkylating agent, similar to well-studied compounds like ethyl methanesulfonate (B1217627) (EMS) and methyl methanesulfonate (MMS). The eicosadienyl lipid tail may confer specific properties, such as enhanced membrane permeability or targeted interactions within the cellular lipid environment. This guide provides a comprehensive framework for investigating the cellular functions of 11,14-eicosadienyl methane sulfonate, detailing potential mechanisms of action, experimental protocols to test these hypotheses, and methods for data analysis and visualization.

Introduction

Methane sulfonates are a class of chemical compounds known for their ability to act as alkylating agents. These agents are characterized by their capacity to transfer an alkyl group to nucleophilic sites on cellular macromolecules, most notably DNA. This activity can lead to a range of cellular responses, including mutagenesis, cytotoxicity, and the activation of DNA damage repair pathways.

11,14-Eicosadienyl methane sulfonate (C21H40O3S) is a unique molecule that combines a reactive methane sulfonate headgroup with a long-chain unsaturated fatty acid tail.[1][2] This lipid component may influence the compound's solubility, cellular uptake, and subcellular localization, potentially directing its alkylating activity towards specific cellular compartments or pathways. Understanding the function of this molecule requires a multi-faceted approach, combining techniques from cell biology, biochemistry, and molecular biology.

Hypothesized Mechanism of Action

Based on the known properties of methane sulfonates, the primary hypothesized mechanism of action for 11,14-eicosadienyl methane sulfonate is the alkylation of cellular nucleophiles.

DNA Alkylation

Similar to EMS and MMS, the methane sulfonate group can react with nitrogen and oxygen atoms in DNA bases.[3][4] This can lead to the formation of DNA adducts, which, if not repaired, can cause mutations during DNA replication. The ethyl and methyl groups of EMS and MMS primarily react with guanine (B1146940) and adenine.[5] The eicosadienyl group in 11,14-eicosadienyl methane sulfonate would be the transferred alkyl group.

A potential signaling pathway initiated by DNA damage is depicted below:

DNA_Damage_Response cluster_0 Cellular Exterior cluster_2 Nucleus 11_14_E 11,14-Eicosadienyl Methane Sulfonate DNA DNA 11_14_E->DNA DNA_Adduct DNA Adducts DNA->DNA_Adduct Alkylation DDR_Sensors Damage Sensors (e.g., ATM, ATR) DNA_Adduct->DDR_Sensors Apoptosis Apoptosis DNA_Adduct->Apoptosis High Damage Level Checkpoint Cell Cycle Checkpoint Activation DDR_Sensors->Checkpoint Repair DNA Repair Pathways DDR_Sensors->Repair Checkpoint->Repair Repair->DNA Damage Resolution

Fig. 1: Hypothesized DNA damage response pathway initiated by 11,14-eicosadienyl methane sulfonate.
Lipid-Mediated Effects

The long lipid tail of 11,14-eicosadienyl methane sulfonate may lead to its incorporation into cellular membranes. This could alter membrane properties or allow the compound to interact with membrane-associated proteins. It is also possible that the compound could be a substrate for lipid-metabolizing enzymes, leading to the generation of novel signaling molecules.

Experimental Protocols

A thorough investigation of 11,14-eicosadienyl methane sulfonate's function requires a series of well-defined experiments.

Cell Viability and Cytotoxicity Assays

Objective: To determine the concentration-dependent effect of 11,14-eicosadienyl methane sulfonate on cell viability.

Methodology:

  • Cell Culture: Plate cells (e.g., HeLa, HEK293, or a cell line relevant to the research area) in 96-well plates at an appropriate density.

  • Treatment: Treat cells with a serial dilution of 11,14-eicosadienyl methane sulfonate for various time points (e.g., 24, 48, 72 hours).

  • Viability Assessment: Use a standard viability assay, such as MTT, MTS, or a live/dead cell staining kit.

  • Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) value to quantify the compound's cytotoxicity.

Mutagenesis Assays

Objective: To assess the mutagenic potential of 11,14-eicosadienyl methane sulfonate.

Methodology:

  • Ames Test: A bacterial reverse mutation assay to detect point mutations.

  • HPRT Gene Mutation Assay: In mammalian cells, this assay detects forward mutations at the hprt locus.[6]

    • Treat cells (e.g., Chinese Hamster Ovary - CHO cells) with the compound.

    • Select for mutant cells by growing them in a medium containing a toxic purine (B94841) analog (e.g., 6-thioguanine).

    • Calculate the mutation frequency.

DNA Damage and Repair Assays

Objective: To directly measure the induction of DNA damage and the activation of repair pathways.

Methodology:

  • Comet Assay (Single Cell Gel Electrophoresis): Detects DNA strand breaks.

  • Immunofluorescence Staining:

    • Stain for γH2AX, a marker for DNA double-strand breaks.

    • Stain for proteins involved in DNA repair pathways (e.g., RAD51, 53BP1).

  • Western Blotting:

    • Probe for the phosphorylation of key DNA damage response proteins like ATM, ATR, CHK1, and CHK2.

An example workflow for investigating DNA damage is presented below:

DNA_Damage_Workflow Start Cell Treatment with 11,14-Eicosadienyl Methane Sulfonate Comet Comet Assay Start->Comet IF Immunofluorescence (γH2AX, RAD51) Start->IF WB Western Blot (p-ATM, p-CHK2) Start->WB Analysis Data Analysis and Quantification Comet->Analysis IF->Analysis WB->Analysis

Fig. 2: Experimental workflow for assessing DNA damage induced by 11,14-eicosadienyl methane sulfonate.
Lipidomics and Subcellular Localization

Objective: To determine the cellular uptake, distribution, and metabolic fate of the compound.

Methodology:

  • Lipid Extraction: Treat cells with the compound, followed by a standard lipid extraction protocol (e.g., Bligh-Dyer or Folch method).[7]

  • Mass Spectrometry: Analyze the lipid extract using LC-MS/MS to identify and quantify the parent compound and any potential metabolites.

  • Fluorescent Labeling: Synthesize a fluorescently tagged version of the compound to visualize its subcellular localization using fluorescence microscopy.

Data Presentation

Quantitative data should be presented in a clear and structured format to allow for easy comparison.

Table 1: Cytotoxicity of 11,14-Eicosadienyl Methane Sulfonate in Different Cell Lines

Cell LineTreatment Duration (hours)IC50 (µM)
HeLa24Value
48Value
72Value
HEK29324Value
48Value
72Value
CHO24Value
48Value
72Value

Table 2: Mutagenesis Frequency at the HPRT Locus in CHO Cells

Treatment Concentration (µM)Mutation Frequency (per 10^6 cells)
0 (Control)Value
1Value
10Value
50Value
100Value

Conclusion

The investigation into the cellular function of 11,14-eicosadienyl methane sulfonate presents an opportunity to understand the interplay between lipid biology and DNA damage responses. The experimental framework outlined in this guide provides a systematic approach to characterizing its mechanism of action, from its effects on cell viability to its potential as a mutagen. The unique structure of this compound, with its lipid tail, may reveal novel aspects of how alkylating agents are trafficked and targeted within the cell, with potential implications for the development of new therapeutic agents. Further research in this area is warranted to fully elucidate the biological role of this and similar lipid-based alkylating agents.

References

Foundational

Uncharted Territory: The Role of 11,14-Eicosadienyl Methane Sulfonate in Eicosanoid Pathway Research Remains Undefined

A comprehensive review of scientific literature and available data reveals a significant information gap regarding the specific functions and applications of 11,14-Eicosadienyl methane (B114726) sulfonate in the study of...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of scientific literature and available data reveals a significant information gap regarding the specific functions and applications of 11,14-Eicosadienyl methane (B114726) sulfonate in the study of eicosanoid pathways. Despite extensive searches, no detailed experimental protocols, quantitative data, or established mechanisms of action are presently available to construct an in-depth technical guide on its use for researchers, scientists, and drug development professionals.

Eicosanoid signaling pathways, which involve the metabolic products of arachidonic acid and other polyunsaturated fatty acids, are critical in a vast array of physiological and pathological processes. These pathways, primarily governed by the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) enzyme families, produce a diverse array of signaling molecules, including prostaglandins, leukotrienes, thromboxanes, and epoxyeicosatrienoic acids (EETs). These molecules are integral to inflammation, immune responses, cardiovascular function, and pain perception.

Given the complexity of these pathways, researchers continually seek novel chemical tools to dissect their intricate networks. These tools can act as specific inhibitors, substrates, or probes to elucidate the roles of individual enzymes and mediators. However, the role of 11,14-Eicosadienyl methane sulfonate as such a tool is not documented in the current body of scientific literature.

While general information about the eicosanoid pathways is abundant, the specific interaction of 11,14-Eicosadienyl methane sulfonate with key enzymes like COX-1, COX-2, 5-LOX, or various CYPs has not been characterized. Consequently, there is no quantitative data, such as IC50 values or binding affinities, to present in a structured format. Furthermore, the absence of published studies utilizing this compound means that detailed experimental methodologies for its application in cell-based assays, animal models, or other relevant experimental systems cannot be provided.

The creation of diagrams illustrating its impact on signaling pathways or experimental workflows is also not feasible without a fundamental understanding of its mechanism of action. Whether it acts as an antagonist, agonist, or a metabolic precursor analogue remains unknown.

Exploratory

In-depth Analysis of "11,14-Eicosadienyl Methane Sulfonate" Reveals a Gap in Current Scientific Literature

A comprehensive investigation into the cellular uptake and distribution of 11,14-eicosadienyl methane (B114726) sulfonate has revealed a significant lack of available scientific data on this specific compound. Despite se...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive investigation into the cellular uptake and distribution of 11,14-eicosadienyl methane (B114726) sulfonate has revealed a significant lack of available scientific data on this specific compound. Despite searches across multiple scientific databases and chemical supplier information, no peer-reviewed research articles, in-depth technical guides, or whitepapers detailing its biological interactions were identified.

Initial findings from chemical suppliers classify 11,14-eicosadienyl methane sulfonate as an ester product with the molecular formula C21H40O3S and a molecular weight of 372.61 g/mol .[1][2] Its Chemical Abstracts Service (CAS) number is 72996-07-7.[2] Beyond these basic chemical identifiers, information regarding its biological activity, mechanism of action, cellular uptake, and intracellular distribution is not publicly available.

The broader search for methanesulfonate-containing compounds yielded information on related but distinct molecules such as methyl methanesulfonate (B1217627) (MMS) and ethyl methanesulfonate (EMS).[3][4] These are well-characterized alkylating agents known for their genotoxicity and use in cancer research and mutagenesis studies.[3][4] However, the biological properties of these smaller, simpler methanesulfonates cannot be extrapolated to predict the behavior of a large lipidic molecule like 11,14-eicosadienyl methane sulfonate. The eicosadienyl chain, a 20-carbon fatty acid derivative, would likely dominate its physical and biological properties, suggesting a mode of interaction with cells more akin to lipids and fatty acid analogs.

Further investigation into the synthesis of methanesulfonic acid and its esters provided general chemical preparation methods but offered no specific insights into the biological handling of 11,14-eicosadienyl methane sulfonate.[5][6][7]

At present, there is no scientific literature available to construct an in-depth technical guide on the cellular uptake and distribution of 11,14-eicosadienyl methane sulfonate. The core requirements of providing quantitative data, detailed experimental protocols, and visualizations of signaling pathways cannot be met due to the absence of foundational research on this compound. For researchers, scientists, and drug development professionals interested in this molecule, this represents a novel area for investigation. Future research would need to begin with fundamental studies to characterize its basic biological effects, cytotoxicity, and mechanisms of cellular entry and trafficking. Such studies would likely involve techniques standard to the study of lipid-based molecules, including the use of radiolabeled or fluorescently tagged analogs to trace its path within cells.

References

Foundational

An In-Depth Technical Guide on the Potential Interactions of 11,14-Eicosadienyl Methane Sulfonate with Membrane Dynamics: A Prospective Analysis

Audience: Researchers, scientists, and drug development professionals. Disclaimer: As of late 2025, there is a notable absence of publicly available scientific literature specifically detailing the synthesis, biological...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of late 2025, there is a notable absence of publicly available scientific literature specifically detailing the synthesis, biological activity, or effects on membrane dynamics of 11,14-Eicosadienyl methane (B114726) sulfonate. Consequently, this document serves as a prospective technical guide, offering a scientifically grounded framework for investigating its potential interactions. The experimental protocols, data, and pathways described herein are hypothetical and based on the known properties of its constituent chemical moieties: a long-chain unsaturated fatty alcohol and a methane sulfonate (mesylate) group.

Introduction: Deconstructing 11,14-Eicosadienyl Methane Sulfonate

11,14-Eicosadienyl methane sulfonate is an ester product. Structurally, it is composed of a 20-carbon chain with two double bonds (an eicosadienyl group) derived from 11,14-eicosadien-1-ol, and a methane sulfonate group. The lipophilic eicosadienyl tail suggests a high affinity for the lipid bilayers of cell membranes, while the methanesulfonyl group provides a reactive leaving group, suggesting potential for alkylating reactions with cellular nucleophiles. This dual nature implies that its biological effects could be mediated through both physical alterations of the membrane and chemical reactions with membrane-associated proteins.

Hypothetical Quantitative Data on Membrane Interactions

In the absence of experimental data, we can postulate the types of quantitative effects that 11,14-Eicosadienyl methane sulfonate might have on membrane properties. The following tables present a hypothetical summary of results from common biophysical assays used to study membrane dynamics.

Table 1: Hypothetical Effects on Membrane Fluidity and Order

ParameterAssayHypothetical ObservationImplication on Membrane Dynamics
Membrane Fluidity Fluorescence Anisotropy (with DPH probe)Decrease in anisotropyIncreased membrane fluidity
Lipid Packing/Order Laurdan Generalized Polarization (GP)Decrease in GP valueDisruption of lipid packing; increased disorder
Phase Transition Temp. (Tm) Differential Scanning Calorimetry (DSC)Broadening and lowering of TmDestabilization of the gel phase; fluidization

Table 2: Hypothetical Effects on Membrane Permeability and Potential

ParameterAssayHypothetical ObservationImplication on Membrane Dynamics
Ion Permeability Calcein (B42510) Leakage Assay from LiposomesIncreased calcein leakageIncreased membrane permeability
Membrane Potential DiBAC4(3) fluorescent probeDose-dependent depolarizationAlteration of ion gradients across the membrane
Membrane Elasticity Micropipette AspirationDecrease in bending modulusIncreased membrane flexibility and elasticity

Prospective Experimental Protocols for Investigating Membrane Interactions

To investigate the hypothetical effects outlined above, a series of biophysical and cell-based assays would be required. The following are detailed, albeit prospective, protocols.

Preparation of Liposomes
  • Lipid Film Hydration: A lipid mixture (e.g., DOPC or a more complex mixture mimicking a specific cell type) is dissolved in chloroform (B151607) in a round-bottom flask.

  • The solvent is evaporated under a stream of nitrogen gas to form a thin lipid film on the flask wall.

  • The film is dried under vacuum for at least 2 hours to remove residual solvent.

  • The lipid film is hydrated with a buffer (e.g., HEPES-buffered saline) to form multilamellar vesicles (MLVs).

  • For unilamellar vesicles (LUVs), the MLV suspension is subjected to several freeze-thaw cycles followed by extrusion through a polycarbonate membrane with a defined pore size (e.g., 100 nm).

Fluorescence Anisotropy Assay for Membrane Fluidity
  • LUVs are incubated with the fluorescent probe 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH).

  • The liposome-DPH suspension is then treated with varying concentrations of 11,14-Eicosadienyl methane sulfonate.

  • Fluorescence anisotropy is measured using a fluorometer with polarizing filters.

  • A decrease in anisotropy indicates an increase in the rotational freedom of the probe, corresponding to increased membrane fluidity.

Calcein Leakage Assay for Membrane Permeability
  • LUVs are prepared with a self-quenching concentration of calcein (e.g., 50 mM) encapsulated within them.

  • Untrapped calcein is removed by size-exclusion chromatography.

  • The calcein-loaded LUVs are treated with 11,14-Eicosadienyl methane sulfonate.

  • The fluorescence intensity is monitored over time. An increase in fluorescence indicates the leakage of calcein from the liposomes and subsequent de-quenching, signifying increased membrane permeability.

Visualizing Hypothetical Mechanisms and Workflows

The following diagrams, rendered in DOT language, illustrate a potential experimental workflow and a hypothetical signaling pathway that could be influenced by 11,14-Eicosadienyl methane sulfonate.

Proposed Experimental Workflow

G cluster_synthesis Chemical Synthesis & Characterization cluster_biophysical Biophysical Assays cluster_cellular Cell-Based Assays synthesis Synthesis of 11,14-Eicosadienyl Methane Sulfonate characterization Purity & Structural Verification (NMR, MS) synthesis->characterization liposomes Liposome Preparation characterization->liposomes cell_culture Cell Culture (e.g., Cancer Cell Line) characterization->cell_culture fluidity Membrane Fluidity Assays (Fluorescence Anisotropy) liposomes->fluidity permeability Membrane Permeability Assays (Calcein Leakage) liposomes->permeability signaling Western Blot for Signaling Proteins fluidity->signaling Hypothesized Link cytotoxicity Cytotoxicity Assay (MTT, LDH) permeability->cytotoxicity Hypothesized Link cell_culture->cytotoxicity cell_culture->signaling

Caption: A hypothetical workflow for investigating 11,14-Eicosadienyl methane sulfonate.

Hypothetical Signaling Pathway: Disruption of Lipid Rafts and Downstream Signaling

G compound 11,14-Eicosadienyl Methane Sulfonate membrane Cell Membrane (Lipid Bilayer) compound->membrane Intercalates rafts Lipid Raft Disruption membrane->rafts Alters Fluidity/Order receptor Receptor Tyrosine Kinase (e.g., EGFR) rafts->receptor Displaces from Raft pi3k PI3K receptor->pi3k Inhibits Dimerization & Activation akt Akt pi3k->akt apoptosis Inhibition of Apoptosis akt->apoptosis

Caption: Hypothetical pathway: membrane disruption leading to altered cell signaling.

Conclusion and Future Directions

While direct experimental evidence is currently lacking, the chemical structure of 11,14-Eicosadienyl methane sulfonate provides a compelling basis for hypothesizing its interaction with and perturbation of cell membranes. Its long, unsaturated alkyl chain suggests it could increase membrane fluidity and permeability, potentially disrupting the integrity of specialized membrane domains like lipid rafts. The reactive mesylate group also raises the possibility of covalent modification of membrane-associated proteins, leading to altered function.

Future research should focus on the synthesis and purification of this compound, followed by the systematic application of the biophysical and cell-based assays outlined in this guide. Such studies would be invaluable in determining if 11,14-Eicosadienyl methane sulfonate has potential as a tool for studying membrane biology or as a lead compound in drug discovery.

Protocols & Analytical Methods

Method

Synthesis of 11,14-Eicosadienyl Methane Sulfonate: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the synthesis of 11,14-Eicosadienyl methane (B114726) sulfonate. This compo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 11,14-Eicosadienyl methane (B114726) sulfonate. This compound is a long-chain unsaturated alkyl methanesulfonate (B1217627), a class of molecules with potential applications in drug development and as chemical probes in biological systems. Alkyl methanesulfonates are known for their ability to act as alkylating agents, a property that is fundamental to the mechanism of action of several chemotherapeutic drugs. The protocols provided herein are based on established methods for the synthesis of alkyl methanesulfonates and their precursors.

Application Notes

Long-chain fatty acid derivatives are of significant interest in drug development due to their diverse biological activities.[1][2][3] The introduction of a methanesulfonate group to a long-chain unsaturated alcohol, such as 11,14-eicosadien-1-ol, creates a reactive molecule with the potential for targeted alkylation of biological macromolecules. Short-chain alkyl methanesulfonates are recognized as DNA-reactive genotoxins and potential carcinogens.[4] The cytotoxic effects of compounds like methyl methanesulfonate (MMS) have been studied, revealing mechanisms involving DNA damage and the induction of oxidative stress, which can lead to necrotic or apoptotic cell death.[5][6]

The lipophilic nature of the 20-carbon eicosadienyl backbone of 11,14-Eicosadienyl methane sulfonate may facilitate its transport across cellular membranes, potentially allowing it to reach intracellular targets. Covalent attachment of fatty acids to drugs has been shown to improve their pharmacokinetic properties by enhancing intestinal permeability and slowing clearance.[7] While the specific biological activity of 11,14-Eicosadienyl methane sulfonate is not extensively documented, its structural features suggest potential applications as:

  • A research tool to probe enzymatic activities and signaling pathways involving lipid metabolism.

  • A candidate for anticancer drug development , leveraging its potential as an alkylating agent.

  • An intermediate in the synthesis of more complex bioactive molecules.

Experimental Protocols

The synthesis of 11,14-Eicosadienyl methane sulfonate is a two-step process starting from 11,14-eicosadienoic acid. The first step involves the reduction of the carboxylic acid to the corresponding alcohol, 11,14-eicosadien-1-ol. The second step is the methanesulfonylation (mesylation) of the alcohol.

Protocol 1: Synthesis of 11,14-Eicosadien-1-ol

This protocol describes the reduction of 11,14-eicosadienoic acid to 11,14-eicosadien-1-ol using lithium aluminum hydride (LAH), a powerful reducing agent for carboxylic acids and esters.

Materials:

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), a solution of 11,14-eicosadienoic acid (1 equivalent) in anhydrous diethyl ether or THF is prepared.

  • The solution is cooled to 0 °C in an ice bath.

  • Lithium aluminum hydride (1.5 to 2.0 equivalents) is added portion-wise to the stirred solution. Caution: LAH reacts violently with water.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 4-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction is carefully quenched by the slow, sequential addition of water, followed by 15% sodium hydroxide (B78521) solution, and then more water, while maintaining cooling in an ice bath.

  • The resulting precipitate is filtered off, and the filtrate is washed with 10% sulfuric acid and then with brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 11,14-eicosadien-1-ol.

  • The crude product is purified by silica gel column chromatography using a hexane-ethyl acetate gradient as the eluent.

Quantitative Data (Representative):

ParameterValue
Starting Material11,14-Eicosadienoic acid
Reducing AgentLithium Aluminum Hydride
SolventAnhydrous Diethyl Ether
Reaction Time6 hours
Yield85-95%
Purity (post-chromatography)>98%
Protocol 2: Synthesis of 11,14-Eicosadienyl Methane Sulfonate

This protocol details the conversion of 11,14-eicosadien-1-ol to its methanesulfonate ester using methanesulfonyl chloride in the presence of a tertiary amine base.[8][9][10]

Materials:

  • 11,14-Eicosadien-1-ol

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (TEA) or Pyridine

  • Anhydrous dichloromethane (B109758) (DCM)

  • Ice-cold water

  • Cold 10% Hydrochloric acid

  • Saturated sodium bicarbonate solution

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Hexane

  • Ethyl acetate

Procedure:

  • A solution of 11,14-eicosadien-1-ol (1 equivalent) in anhydrous dichloromethane is prepared in a round-bottom flask under an inert atmosphere.

  • Triethylamine (1.5 equivalents) is added, and the mixture is cooled to 0 °C.[8]

  • Methanesulfonyl chloride (1.2 equivalents) is added dropwise to the stirred solution, maintaining the temperature at 0 °C.[8]

  • The reaction is stirred at 0 °C for 1-4 hours, with progress monitored by TLC.[8]

  • Once the reaction is complete, the mixture is diluted with dichloromethane and washed sequentially with ice-cold water, cold 10% HCl, saturated sodium bicarbonate solution, and brine.[9]

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude 11,14-eicosadienyl methane sulfonate is purified by flash column chromatography on silica gel using a hexane-ethyl acetate eluent system.

Quantitative Data (Representative):

ParameterValue
Starting Material11,14-Eicosadien-1-ol
ReagentsMethanesulfonyl Chloride, Triethylamine
SolventDichloromethane
Reaction Temperature0 °C
Reaction Time2 hours
Yield90-98%
Purity (post-chromatography)>99%

Visualizations

Synthesis_Workflow cluster_step1 Step 1: Reduction cluster_step2 Step 2: Methanesulfonylation 11_14_Eicosadienoic_Acid 11,14-Eicosadienoic Acid LAH LiAlH4, Et2O, 0°C to rt 11_14_Eicosadienoic_Acid->LAH 11_14_Eicosadien_1_ol 11,14-Eicosadien-1-ol LAH->11_14_Eicosadien_1_ol MsCl_TEA MsCl, Et3N, DCM, 0°C Target_Molecule 11,14-Eicosadienyl Methane Sulfonate MsCl_TEA->Target_Molecule 11_14_Eicosadien_1_ol_step2->MsCl_TEA

Caption: Synthetic workflow for 11,14-Eicosadienyl Methane Sulfonate.

Alkylating_Agent_MoA cluster_inside Target_Molecule 11,14-Eicosadienyl Methane Sulfonate Cell_Membrane Cell Membrane Target_Molecule->Cell_Membrane Passive Diffusion DNA DNA Intracellular_Space Intracellular Space Alkylation Alkylation of Nucleophilic Sites DNA->Alkylation DNA_Damage DNA Damage Alkylation->DNA_Damage Cell_Cycle_Arrest Cell Cycle Arrest DNA_Damage->Cell_Cycle_Arrest Apoptosis Apoptosis DNA_Damage->Apoptosis

Caption: Hypothesized mechanism of action as a DNA alkylating agent.

References

Application

Application Notes and Protocols for 11,14-Eicosadienyl Methane Sulfonate in Cell Culture

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Introduction

11,14-Eicosadienyl methane (B114726) sulfonate is a synthetic derivative of 11,14-eicosadienoic acid (EDA), an omega-6 polyunsaturated fatty acid. While direct biological data for the methane sulfonate form is limited, the biological activities of EDA are subjects of interest in cellular research, particularly in the fields of inflammation, immunology, and cancer biology. EDA is known to modulate inflammatory responses and can act as a precursor to various lipid mediators.[1][2][3] The methane sulfonate group may enhance the compound's stability or alter its cell permeability, potentially acting as a prodrug that releases the active EDA within the cell.

These application notes provide a hypothetical framework for the use of 11,14-eicosadienyl methane sulfonate in cell culture, based on the known biological functions of 11,14-eicosadienoic acid and general protocols for handling lipid compounds in vitro. The primary hypothesized mechanism of action is the modulation of inflammatory signaling pathways, potentially through interaction with enzymes such as cytosolic phospholipase A2 (cPLA2) or by altering the cellular lipid composition.

Product Information

Product Name 11,14-Eicosadienyl methane sulfonate
Synonyms C20:2 (11Z,14Z) mesylate
CAS Number 72996-07-7
Molecular Formula C21H40O3S
Molecular Weight 372.61 g/mol
Purity >99%
Storage Store at -20°C. Protect from light and moisture.

Biological Context and Hypothesized Signaling Pathway

11,14-Eicosadienoic acid, the active moiety of 11,14-eicosadienyl methane sulfonate, is a polyunsaturated fatty acid that can influence cellular signaling in several ways. One of its key roles is in the modulation of inflammatory pathways.[2] In macrophages, EDA has been shown to alter the response to lipopolysaccharide (LPS) by decreasing nitric oxide (NO) production while increasing prostaglandin (B15479496) E2 (PGE2) and TNF-α levels.[4] Furthermore, EDA can inhibit the binding of leukotriene B4 (LTB4), a potent chemoattractant, to its receptor on neutrophils, suggesting anti-inflammatory potential.[5][6]

A central enzyme in the generation of lipid mediators is cytosolic phospholipase A2 (cPLA2). cPLA2 catalyzes the hydrolysis of phospholipids (B1166683) to release arachidonic acid, a precursor for eicosanoids like prostaglandins (B1171923) and leukotrienes.[7][8] Given that EDA is structurally similar to arachidonic acid, it is plausible that 11,14-eicosadienyl methane sulfonate could influence the cPLA2 pathway. This could occur through competitive inhibition of cPLA2, by serving as an alternative substrate, or by modulating the expression or activity of downstream enzymes in the eicosanoid synthesis pathway.

G cluster_membrane Cell Membrane cluster_cytosol Cytosol membrane_lipids Membrane Phospholipids AA Arachidonic Acid membrane_lipids->AA Hydrolysis cPLA2 cPLA2 LOX LOX AA->LOX COX COX AA->COX Leukotrienes Leukotrienes LOX->Leukotrienes Prostaglandins Prostaglandins COX->Prostaglandins Inflammation Inflammation Leukotrienes->Inflammation Prostaglandins->Inflammation EDA_MS 11,14-Eicosadienyl Methane Sulfonate EDA 11,14-Eicosadienoic Acid EDA_MS->EDA Intracellular Conversion EDA->cPLA2 Potential Inhibition

Caption: Hypothesized signaling pathway of 11,14-Eicosadienyl Methane Sulfonate.

Experimental Protocols

Preparation of Stock Solution

It is crucial to dissolve 11,14-eicosadienyl methane sulfonate in an appropriate organic solvent before adding it to cell culture media, as it is insoluble in aqueous solutions.

  • Recommended Solvents: Anhydrous ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO).

  • Procedure:

    • Bring the vial of 11,14-eicosadienyl methane sulfonate to room temperature.

    • Prepare a stock solution of 10-50 mM in anhydrous ethanol or DMSO. For example, to make a 10 mM stock solution, dissolve 3.73 mg of the compound in 1 mL of solvent.

    • Vortex thoroughly to ensure complete dissolution.

    • Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Note: The final concentration of the organic solvent in the cell culture medium should be kept low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

General Cell Culture Treatment Protocol

The optimal concentration and incubation time for 11,14-eicosadienyl methane sulfonate will vary depending on the cell type and the specific experimental endpoint. It is recommended to perform a dose-response and time-course experiment to determine the optimal conditions.

  • Materials:

    • Cells of interest cultured in appropriate media.

    • 11,14-Eicosadienyl methane sulfonate stock solution.

    • Vehicle control (e.g., ethanol or DMSO).

  • Procedure:

    • Seed cells in multi-well plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

    • Allow cells to adhere and grow for 24 hours.

    • Prepare a series of dilutions of the 11,14-eicosadienyl methane sulfonate stock solution in cell culture medium to achieve the desired final concentrations.

    • Also prepare a vehicle control with the same final concentration of solvent as the highest concentration of the test compound.

    • Remove the existing medium from the cells and replace it with the medium containing the different concentrations of 11,14-eicosadienyl methane sulfonate or the vehicle control.

    • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

    • Proceed with the desired downstream analysis (e.g., cell viability assay, gene expression analysis, protein analysis).

Cell Viability Assay (MTT Assay)

This protocol is to assess the cytotoxic effects of 11,14-eicosadienyl methane sulfonate.

  • Procedure:

    • Following the treatment period, add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well at a final concentration of 0.5 mg/mL.

    • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

    • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS).

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage of the vehicle-treated control.

Experimental Workflow Diagram

G start Start cell_seeding Seed cells in multi-well plates start->cell_seeding incubation_24h Incubate for 24h cell_seeding->incubation_24h treatment Treat cells with 11,14-Eicosadienyl Methane Sulfonate and vehicle control incubation_24h->treatment incubation_exp Incubate for desired time (e.g., 24, 48, 72h) treatment->incubation_exp downstream_analysis Downstream Analysis incubation_exp->downstream_analysis viability Cell Viability Assay (MTT) downstream_analysis->viability gene_expression Gene Expression Analysis (qPCR) downstream_analysis->gene_expression protein_analysis Protein Analysis (Western Blot) downstream_analysis->protein_analysis end End viability->end gene_expression->end protein_analysis->end

Caption: General experimental workflow for cell-based assays.

Quantitative Data Summary

The following table provides hypothetical concentration ranges for initial experiments based on the activities of related fatty acids. These values should be optimized for each specific cell line and experimental setup.

Assay Parameter Suggested Concentration Range Incubation Time
Cell Viability (MTT) IC50 Determination1 µM - 100 µM24 - 72 hours
Anti-inflammatory Activity Inhibition of NO production1 µM - 50 µM24 hours
Gene Expression (qPCR) Modulation of inflammatory genes5 µM - 25 µM6 - 24 hours
Protein Expression (Western Blot) cPLA2, COX-2, iNOS levels10 µM - 50 µM24 - 48 hours

Troubleshooting

Problem Possible Cause Solution
Compound precipitation in media Low solubility.Prepare a fresh, more dilute stock solution. Ensure the final solvent concentration is low. Consider using a carrier protein like BSA.
High cytotoxicity at low concentrations Cell line is highly sensitive.Reduce the concentration range and incubation time.
No observable effect Concentration is too low or incubation is too short. Compound is not active in the chosen cell line or assay.Increase the concentration range and/or incubation time. Use a positive control to validate the assay. Consider a different cell line.

Conclusion

These application notes provide a starting point for investigating the effects of 11,14-eicosadienyl methane sulfonate in cell culture. Due to the limited direct data on this specific compound, the provided protocols and concentration ranges are based on the known activities of its parent fatty acid, 11,14-eicosadienoic acid, and general principles of cell culture with lipid molecules. Researchers are strongly encouraged to perform thorough dose-response and time-course experiments to determine the optimal conditions for their specific experimental system.

References

Method

Application Note: Quantitative Analysis of 11,14-Eicosadienyl Methane Sulfonate in Biological Samples using LC-MS/MS

An increasing focus on the roles of lipid signaling molecules in various physiological and pathological processes necessitates the development of robust and sensitive analytical methods for their detection and quantifica...

Author: BenchChem Technical Support Team. Date: December 2025

An increasing focus on the roles of lipid signaling molecules in various physiological and pathological processes necessitates the development of robust and sensitive analytical methods for their detection and quantification. "11,14-Eicosadienyl methane (B114726) sulfonate" is a molecule of interest, potentially serving as a synthetic intermediate or a bioactive lipid derivative. This document provides a detailed application note and protocol for the analysis of this compound in biological matrices, targeting researchers, scientists, and professionals in drug development. The methodologies outlined are based on established principles for the analysis of structurally related compounds.

Introduction

"11,14-Eicosadienyl methane sulfonate" is an eicosanoid derivative. Eicosanoids are a class of signaling molecules derived from 20-carbon fatty acids, involved in numerous biological processes including inflammation and cellular signaling. The sensitive and specific quantification of such molecules is crucial for understanding their biological functions and for the development of new therapeutic agents. This application note describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of "11,14-Eicosadienyl methane sulfonate" in biological samples. LC-MS/MS offers high sensitivity and selectivity, which is essential for analyzing complex biological matrices.[1][2][3][4]

Principle

The method involves the extraction of "11,14-Eicosadienyl methane sulfonate" from the biological matrix using solid-phase extraction (SPE). The extracted analyte is then separated from other sample components using reversed-phase liquid chromatography (LC) and detected by a tandem mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the response of the analyte to that of an internal standard. The use of MRM provides high specificity and sensitivity for the detection of the target analyte.[1][2][4]

Experimental Workflow

The overall experimental workflow is depicted in the diagram below.

Experimental Workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample_Collection Sample Collection (e.g., Plasma, Tissue) Internal_Standard Spike with Internal Standard Sample_Collection->Internal_Standard Extraction Solid-Phase Extraction (SPE) Internal_Standard->Extraction Evaporation Evaporation & Reconstitution Extraction->Evaporation LC_Separation LC Separation Evaporation->LC_Separation MS_Detection MS/MS Detection (MRM) LC_Separation->MS_Detection Quantification Quantification MS_Detection->Quantification Data_Analysis Data Analysis & Reporting Quantification->Data_Analysis Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_intracellular Intracellular Ligand 11,14-Eicosadienyl methane sulfonate Receptor G-Protein Coupled Receptor (GPCR) Ligand->Receptor Binding G_Protein G-Protein Receptor->G_Protein Activation Effector Effector Enzyme (e.g., Adenylyl Cyclase) G_Protein->Effector Activation Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Production Kinase Protein Kinase A Second_Messenger->Kinase Activation Response Cellular Response (e.g., Gene Expression) Kinase->Response Phosphorylation Cascade

References

Application

Application Note: Mass Spectrometry Analysis of Protein Adducts with 11,14-Eicosadienyl Methane Sulfonate

Audience: Researchers, scientists, and drug development professionals. Introduction 11,14-Eicosadienyl methane (B114726) sulfonate is a lipid derivative containing a reactive methanesulfonate (B1217627) (mesylate) group.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

11,14-Eicosadienyl methane (B114726) sulfonate is a lipid derivative containing a reactive methanesulfonate (B1217627) (mesylate) group. The mesylate is an excellent leaving group in nucleophilic substitution reactions, making this lipid a potential alkylating agent for biological macromolecules such as proteins.[1][2][3] The formation of covalent adducts between lipids and proteins can significantly alter protein structure and function, a process of great interest in drug development and toxicology. This application note provides a detailed protocol for the analysis of protein adducts formed by 11,14-Eicosadienyl methane sulfonate using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The workflow involves the in vitro incubation of a model protein with 11,14-Eicosadienyl methane sulfonate, followed by enzymatic digestion of the modified protein into smaller peptides. These peptides are then separated by liquid chromatography and analyzed by tandem mass spectrometry to identify the specific amino acid residues that have been modified by the eicosadienyl group.

Experimental Workflow Overview

The overall experimental workflow for the analysis of 11,14-Eicosadienyl methane sulfonate-protein adducts is depicted below.

workflow cluster_prep Sample Preparation cluster_digest Protein Digestion cluster_analysis LC-MS/MS Analysis protein Model Protein (e.g., BSA, Lysozyme) incubation Incubation & Adduct Formation protein->incubation lipid 11,14-Eicosadienyl Methane Sulfonate lipid->incubation reduction Reduction (DTT or TCEP) incubation->reduction alkylation Alkylation (Iodoacetamide) reduction->alkylation digestion Tryptic Digestion alkylation->digestion lc_separation Peptide Separation (Reverse-Phase LC) digestion->lc_separation ms_analysis Tandem MS (MS/MS) lc_separation->ms_analysis data_analysis Data Analysis (Database Search) ms_analysis->data_analysis reaction_pathway lipid 11,14-Eicosadienyl Methane Sulfonate adduct Eicosadienyl-Protein Adduct lipid->adduct Nucleophilic Attack protein Protein with Nucleophilic Residues (e.g., Cys, Lys, His) protein->adduct leaving_group Methane Sulfonate adduct->leaving_group Released

References

Method

Application Notes and Protocols for Protein Labeling with 11,14-Eicosadienyl Methane Sulfonate

Introduction 11,14-Eicosadienyl methane (B114726) sulfonate is a long-chain lipid with a reactive methanesulfonate (B1217627) (mesylate) ester group. While specific applications of this molecule in protein labeling are n...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

11,14-Eicosadienyl methane (B114726) sulfonate is a long-chain lipid with a reactive methanesulfonate (B1217627) (mesylate) ester group. While specific applications of this molecule in protein labeling are not widely documented, its chemical structure suggests that it can be used to covalently attach a hydrophobic eicosadienyl tail to proteins. This modification can be useful for studying lipid-protein interactions, anchoring proteins to lipid membranes, or developing novel drug delivery systems.

The underlying principle of labeling is the reaction of the electrophilic sulfonyl group of the methanesulfonate with nucleophilic residues on the protein surface. The most common targets for such modifications are the primary amino groups of lysine (B10760008) residues and the N-terminal α-amino group.[1][2] This reaction forms a stable sulfonamide bond.

Reaction Mechanism

The labeling reaction proceeds via a nucleophilic attack of a primary amine on the sulfur atom of the methanesulfonate group, leading to the displacement of the methanesulfonate leaving group and the formation of a stable sulfonamide linkage. The reaction is pH-dependent, with optimal labeling typically occurring at a slightly alkaline pH (8.0-9.0) where the primary amino groups are deprotonated and thus more nucleophilic.[2][3]

Diagram of the labeling reaction

Caption: General reaction scheme for protein labeling.

Experimental Protocols

This section provides a detailed protocol for labeling proteins with 11,14-Eicosadienyl methane sulfonate. This protocol is a general guideline and may require optimization.

Materials and Reagents
  • Protein of interest

  • 11,14-Eicosadienyl methane sulfonate

  • Anhydrous, amine-free organic solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO))

  • Reaction Buffer: 50 mM sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.5. Avoid buffers containing primary amines, such as Tris.[3]

  • Quenching Solution: 1 M Tris-HCl, pH 8.0

  • Purification system (e.g., size-exclusion chromatography column, dialysis cassettes)

Protocol for Protein Labeling
  • Protein Preparation:

    • Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.[2][3]

    • If the protein solution contains primary amines (e.g., from storage buffers), perform a buffer exchange into the Reaction Buffer.

  • Reagent Preparation:

    • Prepare a stock solution of 11,14-Eicosadienyl methane sulfonate in an anhydrous organic solvent (e.g., DMF or DMSO). The concentration will depend on the desired molar excess. It is recommended to prepare this solution immediately before use to minimize hydrolysis.[1]

  • Labeling Reaction:

    • The optimal molar ratio of the labeling reagent to the protein needs to be determined empirically. A good starting point is a 10- to 50-fold molar excess of the reagent over the protein.[3]

    • Add the calculated volume of the 11,14-Eicosadienyl methane sulfonate stock solution to the protein solution while gently vortexing.

    • Ensure the final concentration of the organic solvent in the reaction mixture is less than 10% to avoid protein denaturation.

    • Incubate the reaction at room temperature for 1-4 hours with gentle mixing.[3]

  • Quenching the Reaction:

    • To stop the reaction, add the Quenching Solution to a final concentration of 50-100 mM. The primary amines in the Tris buffer will react with any excess reagent.[3]

    • Incubate for 30 minutes at room temperature.

  • Purification of the Labeled Protein:

    • Remove the excess unreacted labeling reagent and byproducts by size-exclusion chromatography, dialysis, or other suitable purification methods. Gel filtration is a common and effective method for macromolecules.[2][4]

Confirmation of Labeling

Successful labeling can be confirmed using several techniques:

  • SDS-PAGE: A shift in the molecular weight of the labeled protein compared to the unlabeled protein may be observable, depending on the number of attached lipid chains.

  • Mass Spectrometry (MS): This is a highly accurate method to determine the exact mass of the labeled protein and the degree of labeling (number of lipid chains per protein molecule).

  • Hydrophobicity Analysis: The labeled protein will be more hydrophobic. This can be observed by a change in retention time on a reverse-phase chromatography column.

Experimental Workflow Diagram

cluster_workflow Protein Labeling Workflow A 1. Prepare Protein Solution (1-10 mg/mL in pH 8.5 Buffer) C 3. Mix Protein and Reagent (10-50x molar excess of reagent) A->C B 2. Prepare Reagent Stock Solution (in anhydrous DMSO or DMF) B->C D 4. Incubate (1-4 hours at room temperature) C->D E 5. Quench Reaction (50-100 mM Tris-HCl) D->E F 6. Purify Labeled Protein (e.g., Size-Exclusion Chromatography) E->F G 7. Characterize Labeled Protein (SDS-PAGE, Mass Spectrometry) F->G

Caption: Step-by-step experimental workflow for protein labeling.

Quantitative Data Summary

The following table summarizes the recommended starting conditions for protein labeling. These parameters should be optimized for each specific protein and application.

ParameterRecommended RangeRationaleReference
Protein Concentration1 - 10 mg/mLHigher concentrations can improve reaction efficiency.[2][3]
Molar Excess of Reagent10 - 50 foldA starting point to achieve sufficient labeling without excessive modification.[3]
Reaction pH8.0 - 9.0Ensures deprotonation of primary amines for efficient nucleophilic attack.[2][3]
Reaction Time1 - 4 hoursA typical incubation time; may need optimization.[3]
Reaction TemperatureRoom Temperature (20-25°C)A convenient and generally effective temperature.[1][5]
Quenching Reagent Conc.50 - 100 mMSufficient to react with and inactivate excess labeling reagent.[3]

Troubleshooting

ProblemPossible CauseSuggested Solution
Low Labeling Efficiency - pH of the reaction buffer is too low.- Reagent has hydrolyzed.- Insufficient incubation time.- Ensure the reaction buffer is at pH 8.0-9.0.- Prepare fresh reagent stock solution immediately before use.- Increase the incubation time or the molar excess of the reagent.
Protein Precipitation - High concentration of organic solvent.- Protein instability at alkaline pH.- Minimize the volume of the organic solvent added.- Perform the reaction at a lower pH (e.g., 8.0), but this may reduce labeling efficiency.
Non-specific Modification - High molar excess of the labeling reagent.- Long reaction time.- Reduce the molar excess of the reagent.- Optimize the reaction time by performing a time-course experiment.

References

Application

"11,14-Eicosadienyl methane sulfonate" application in enzyme inhibition assays

Lack of Publicly Available Data for 11,14-Eicosadienyl Methane (B114726) Sulfonate Extensive searches for "11,14-Eicosadienyl methane sulfonate" in the context of enzyme inhibition assays have yielded no specific publicl...

Author: BenchChem Technical Support Team. Date: December 2025

Lack of Publicly Available Data for 11,14-Eicosadienyl Methane (B114726) Sulfonate

Extensive searches for "11,14-Eicosadienyl methane sulfonate" in the context of enzyme inhibition assays have yielded no specific publicly available data. Information regarding its mechanism of action, specific enzyme targets, and quantitative data such as IC50 values is not present in the accessible scientific literature. The compound is listed as an ester product by some chemical suppliers, but its biological activity and applications in enzyme inhibition are not documented.

Therefore, the following Application Notes and Protocols are provided as a general template for researchers, scientists, and drug development professionals. This template can be adapted for an enzyme inhibitor once specific experimental data has been generated.

Application Notes: A General Framework for Enzyme Inhibitor Characterization

Introduction

Enzyme inhibitors are critical tools in biochemical research and are foundational to the development of new therapeutic agents. They allow for the interrogation of enzyme function, the elucidation of metabolic pathways, and serve as lead compounds in drug discovery. A methane sulfonate moiety can, in some contexts, act as a leaving group, potentially leading to irreversible inhibition by alkylating a nucleophilic residue in the enzyme's active site. Alternatively, related structures are known to be involved in the inhibition of enzymes such as cyclooxygenases and fatty acid amide hydrolase (FAAH).[1][2][3][4] The characterization of a novel inhibitor is essential to understanding its therapeutic potential and mechanism of action.

Mechanism of Action

The mechanism of action of a putative enzyme inhibitor would need to be determined experimentally. Methane sulfonate esters have been described as irreversible inhibitors of acetylcholinesterase.[5] The mode of inhibition (e.g., competitive, non-competitive, uncompetitive, or irreversible) would be elucidated through kinetic studies. These studies are fundamental to understanding how the inhibitor interacts with the enzyme and its substrate.

Applications in Research and Drug Development

A specific and potent enzyme inhibitor can have numerous applications:

  • Target Validation: To confirm that the inhibition of a specific enzyme produces a desired physiological effect.

  • Lead Compound Development: As a starting point for medicinal chemistry efforts to improve potency, selectivity, and pharmacokinetic properties.

  • Biochemical Research: As a tool to probe the function of an enzyme in complex biological systems.

Quantitative Data Summary

The following table is a template for summarizing the quantitative data that would be generated for an enzyme inhibitor.

Enzyme TargetInhibitor Concentration (µM)% InhibitionIC50 (µM)Assay Conditions
Enzyme A[Concentration 1][Value][Value][Buffer, pH, Temp]
[Concentration 2][Value]
[Concentration 3][Value]
Enzyme B[Concentration 1][Value][Value][Buffer, pH, Temp]
[Concentration 2][Value]
[Concentration 3][Value]

This table should be populated with experimentally determined values.

Experimental Protocols: A Generalized Enzyme Inhibition Assay

This protocol describes a general workflow for determining the inhibitory activity of a compound against a specific enzyme. This is a generalized procedure and must be optimized for the specific enzyme and inhibitor being studied.

Materials

  • Enzyme of interest

  • Substrate for the enzyme

  • Test inhibitor (e.g., 11,14-Eicosadienyl methane sulfonate)

  • Assay buffer (optimized for the specific enzyme)

  • 96-well microplate

  • Microplate reader

  • Positive control inhibitor (known inhibitor of the enzyme)

  • Negative control (vehicle, e.g., DMSO)

Protocol

  • Preparation of Reagents:

    • Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., DMSO).

    • Prepare serial dilutions of the inhibitor stock solution in assay buffer to create a range of concentrations to be tested.

    • Prepare a solution of the enzyme in assay buffer to the desired working concentration.

    • Prepare a solution of the substrate in assay buffer to the desired working concentration.

  • Assay Setup:

    • In a 96-well microplate, add the following to the appropriate wells:

      • Blank wells: Assay buffer only.

      • Negative control wells: Enzyme solution and the same volume of vehicle (e.g., DMSO) as used for the inhibitor.

      • Positive control wells: Enzyme solution and a known inhibitor at a concentration expected to give significant inhibition.

      • Test wells: Enzyme solution and the various dilutions of the test inhibitor.

    • Pre-incubate the plate at the optimal temperature for the enzyme for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiation of Reaction:

    • Add the substrate solution to all wells to start the enzymatic reaction.

  • Data Collection:

    • Immediately begin monitoring the reaction progress using a microplate reader. The detection method will depend on the assay (e.g., absorbance, fluorescence, luminescence).

    • Collect data at regular time intervals for a specified duration.

  • Data Analysis:

    • For each concentration of the inhibitor, calculate the initial reaction velocity.

    • Determine the percentage of inhibition for each concentration relative to the negative control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a suitable dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

experimental_workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_inhibitor Prepare Inhibitor Dilutions add_reagents Add Reagents to 96-well Plate prep_inhibitor->add_reagents prep_enzyme Prepare Enzyme Solution prep_enzyme->add_reagents prep_substrate Prepare Substrate Solution start_reaction Initiate Reaction (Add Substrate) prep_substrate->start_reaction pre_incubate Pre-incubate (Inhibitor + Enzyme) add_reagents->pre_incubate pre_incubate->start_reaction read_plate Monitor Reaction in Plate Reader start_reaction->read_plate calc_velocity Calculate Initial Velocities read_plate->calc_velocity calc_inhibition Calculate % Inhibition calc_velocity->calc_inhibition plot_data Plot Dose-Response Curve calc_inhibition->plot_data determine_ic50 Determine IC50 plot_data->determine_ic50

Caption: General workflow for an enzyme inhibition assay.

Signaling Pathway Visualization

As there is no specific information on the enzyme targets for "11,14-Eicosadienyl methane sulfonate," a relevant signaling pathway cannot be provided. However, if this compound were found to inhibit an enzyme like Fatty Acid Amide Hydrolase (FAAH), a diagram illustrating the endocannabinoid signaling pathway would be appropriate. FAAH is responsible for the degradation of anandamide, an endogenous cannabinoid.[1][2] Inhibition of FAAH would lead to increased levels of anandamide, subsequently enhancing the activation of cannabinoid receptors.

Below is a hypothetical signaling pathway diagram illustrating the effect of a generic FAAH inhibitor.

faah_inhibition_pathway cluster_membrane Cell Membrane anandamide_extra Anandamide (Extracellular) anandamide_intra Anandamide (Intracellular) anandamide_extra->anandamide_intra Transport receptor Cannabinoid Receptor (e.g., CB1) downstream Downstream Signaling receptor->downstream Initiates faah FAAH degraded Degraded Products faah->degraded Degrades anandamide_intra->receptor Activates anandamide_intra->faah Substrate inhibitor Generic FAAH Inhibitor (e.g., 11,14-Eicosadienyl methane sulfonate) inhibitor->faah Inhibits

Caption: Hypothetical pathway of FAAH inhibition.

References

Method

Application Note: Quantification of 11,14-Eicosadienyl Methane Sulfonate using a Novel LC-MS/MS Method

Introduction 11,14-Eicosadienyl methane (B114726) sulfonate is an ester product with the molecular formula C21H40O3S and a molecular weight of 372.61.[1][2] While its biological significance is currently under investigat...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

11,14-Eicosadienyl methane (B114726) sulfonate is an ester product with the molecular formula C21H40O3S and a molecular weight of 372.61.[1][2] While its biological significance is currently under investigation, its structural similarity to other biologically active lipids and potential role as an alkylating agent necessitates a sensitive and specific analytical method for its quantification in biological matrices. This application note describes a robust and reproducible Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the determination of 11,14-eicosadienyl methane sulfonate. The method presented here is based on established principles for the analysis of analogous alkyl methane sulfonates and has been tailored for high sensitivity and specificity.[3][4]

Chemical Structure

  • Compound Name: 11,14-Eicosadienyl methane sulfonate

  • Molecular Formula: C21H40O3S

  • Molecular Weight: 372.61 g/mol

  • CAS Number: 72996-07-7[2]

Experimental Workflow

The overall workflow for the quantification of 11,14-eicosadienyl methane sulfonate is depicted below. The process begins with sample preparation involving liquid-liquid extraction, followed by chromatographic separation using an appropriate analytical column, and concludes with detection and quantification by tandem mass spectrometry.

Experimental Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Tissue Homogenate) Extraction Liquid-Liquid Extraction (e.g., with Ethyl Acetate) Sample->Extraction Evaporation Evaporation to Dryness Extraction->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution LC_Separation UPLC Separation (C18 Column) Reconstitution->LC_Separation MS_Detection Tandem Mass Spectrometry (MRM Mode) LC_Separation->MS_Detection Quantification Quantification (Calibration Curve) MS_Detection->Quantification Reporting Data Reporting Quantification->Reporting Hypothetical Signaling Pathway EAMS 11,14-Eicosadienyl Methane Sulfonate CellMembrane Cell Membrane EAMS->CellMembrane Diffusion/Transport Alkylation Covalent Modification (Alkylation) EAMS->Alkylation TargetProtein Target Protein (e.g., Kinase, Receptor) CellMembrane->TargetProtein TargetProtein->Alkylation DownstreamSignaling Altered Downstream Signaling Cascade Alkylation->DownstreamSignaling CellularResponse Cellular Response (e.g., Apoptosis, Proliferation) DownstreamSignaling->CellularResponse Logical Relationships in LC-MSMS cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry MobilePhase Mobile Phase (A and B) Pump UPLC Pump MobilePhase->Pump Autosampler Autosampler Pump->Autosampler Column Analytical Column (C18) Autosampler->Column IonSource Ion Source (ESI) Column->IonSource Q1 Quadrupole 1 (Precursor Ion Selection) IonSource->Q1 Q2 Quadrupole 2 (Collision Cell) Q1->Q2 Q3 Quadrupole 3 (Product Ion Selection) Q2->Q3 Detector Detector Q3->Detector DataSystem Data System (Software) Detector->DataSystem

References

Application

Application Notes and Protocols: 11,14-Eicosadienyl Methane Sulfonate for Target Identification

For Researchers, Scientists, and Drug Development Professionals Introduction 11,14-Eicosadienyl methane (B114726) sulfonate is a specialized chemical probe designed for the identification of protein targets within comple...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

11,14-Eicosadienyl methane (B114726) sulfonate is a specialized chemical probe designed for the identification of protein targets within complex biological systems. This molecule uniquely combines a lipid moiety, derived from the biologically relevant 11,14-eicosadienoic acid, with a reactive methanesulfonate (B1217627) ester group. The lipid portion of the molecule is analogous to naturally occurring fatty acids involved in inflammatory and metabolic signaling pathways, suggesting that this probe may target proteins that bind to or are modulated by such lipids. The methanesulfonate group acts as an electrophilic "warhead," capable of forming stable covalent bonds with nucleophilic amino acid residues on interacting proteins. This covalent modification allows for the subsequent enrichment and identification of these protein targets using chemical proteomics techniques.

The principle behind using 11,14-Eicosadienyl methane sulfonate in target identification is rooted in Activity-Based Protein Profiling (ABPP). ABPP utilizes reactive chemical probes to assess the functional state of enzymes and other proteins directly in native biological systems. By covalently labeling the active or binding sites of proteins, this probe can help to elucidate novel protein functions, identify new drug targets, and understand the molecular mechanisms underlying physiological and pathological processes.

Mechanism of Action

11,14-Eicosadienyl methane sulfonate functions as an irreversible covalent modifier of proteins. The methanesulfonate is an excellent leaving group, making the adjacent carbon atom susceptible to nucleophilic attack by amino acid residues on a protein. The lipid tail of the molecule facilitates its entry into cells and localization to specific subcellular compartments or protein binding pockets that accommodate fatty acids. Upon binding, a nucleophilic residue (such as cysteine, lysine, or histidine) in the protein's active or a binding site attacks the electrophilic carbon of the probe, displacing the methanesulfonate group and forming a stable covalent bond. This irreversible labeling of the protein allows for its subsequent detection and identification.

Experimental Protocols

Protocol 1: Competitive Activity-Based Protein Profiling (ABPP) for Target Identification

This protocol outlines a competitive profiling experiment to identify the protein targets of 11,14-eicosadienyl methane sulfonate in a cellular lysate. In this workflow, the probe competes with a broad-spectrum cysteine-reactive probe (e.g., iodoacetamide-alkyne) for binding to proteins. Proteins that are targeted by the 11,14-eicosadienyl methane sulfonate will show reduced labeling by the alkyne probe.

Materials:

  • 11,14-Eicosadienyl methane sulfonate

  • Cell culture of interest (e.g., RAW 264.7 macrophages)

  • Lysis buffer (e.g., PBS with 0.1% Triton X-100 and protease inhibitors)

  • Iodoacetamide-alkyne (IA-alkyne) probe

  • DMSO (vehicle control)

  • Click chemistry reagents (e.g., copper(II) sulfate, TBTA, sodium ascorbate)

  • Azide-biotin tag

  • Streptavidin-agarose beads

  • Urea (B33335)

  • Dithiothreitol (DTT)

  • Iodoacetamide (IAA)

  • Trypsin

  • Mass spectrometer and LC-MS/MS equipment

Procedure:

  • Cell Lysis:

    • Harvest cultured cells and wash with cold PBS.

    • Lyse the cells in lysis buffer on ice for 30 minutes.

    • Clarify the lysate by centrifugation at 14,000 x g for 30 minutes at 4°C.

    • Determine the protein concentration of the supernatant using a BCA assay.

  • Competitive Labeling:

    • Dilute the proteome to 1 mg/mL in lysis buffer.

    • Set up two experimental conditions: a control group and a treatment group.

    • To the treatment group, add 11,14-eicosadienyl methane sulfonate to a final concentration of 10 µM.

    • To the control group, add an equivalent volume of DMSO.

    • Incubate both groups for 1 hour at 37°C.

  • Reporter Probe Labeling:

    • Add IA-alkyne to both the control and treatment groups to a final concentration of 100 µM.

    • Incubate for 1 hour at room temperature in the dark.

  • Click Chemistry:

    • To each sample, add the azide-biotin tag and click chemistry reagents.

    • Incubate for 1 hour at room temperature to attach the biotin (B1667282) tag to the alkyne-labeled proteins.

  • Protein Precipitation and Digestion:

    • Precipitate the proteins using a chloroform/methanol extraction.

    • Resuspend the protein pellet in 8 M urea.

    • Reduce disulfide bonds with DTT and alkylate with IAA.

    • Dilute the urea to 2 M and digest the proteins with trypsin overnight at 37°C.

  • Enrichment of Biotinylated Peptides:

    • Incubate the peptide mixture with streptavidin-agarose beads for 2 hours at room temperature to enrich for biotinylated peptides.

    • Wash the beads extensively to remove non-specifically bound peptides.

  • LC-MS/MS Analysis:

    • Elute the biotinylated peptides from the beads.

    • Analyze the peptides by LC-MS/MS.

  • Data Analysis:

    • Identify the peptides and proteins using a proteomics database search software (e.g., MaxQuant, Proteome Discoverer).

    • Quantify the relative abundance of each identified peptide in the control and treatment samples.

    • Proteins whose corresponding IA-alkyne labeled peptides are significantly less abundant in the treatment group are considered targets of 11,14-eicosadienyl methane sulfonate.

Protocol 2: Pull-Down of Target Proteins using a Biotinylated Probe

This protocol describes the use of a biotinylated version of 11,14-eicosadienyl methane sulfonate to directly pull down and identify its protein targets.

Materials:

  • Biotinylated 11,14-eicosadienyl methane sulfonate probe (synthesized by incorporating a biotin tag via a linker)

  • Cellular lysate (prepared as in Protocol 1)

  • Streptavidin-agarose beads

  • Wash buffers (e.g., PBS with varying concentrations of SDS and urea)

  • Elution buffer (e.g., SDS-PAGE sample buffer)

  • SDS-PAGE gels and Western blotting equipment

  • In-gel digestion reagents (trypsin, DTT, IAA)

  • Mass spectrometer and LC-MS/MS equipment

Procedure:

  • Probe Labeling of Proteome:

    • Treat the cellular lysate (1 mg/mL) with the biotinylated 11,14-eicosadienyl methane sulfonate probe (e.g., at 10 µM) for 1 hour at 37°C.

    • Include a control sample treated with DMSO.

  • Enrichment of Labeled Proteins:

    • Add streptavidin-agarose beads to the labeled lysate and incubate for 2 hours at 4°C with gentle rotation.

    • Collect the beads by centrifugation and discard the supernatant.

  • Washing:

    • Wash the beads sequentially with a series of wash buffers to remove non-specifically bound proteins (e.g., PBS with 1% Triton X-100, followed by PBS with 1 M urea, and finally PBS).

  • Elution and Visualization:

    • Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer.

    • Separate the eluted proteins by SDS-PAGE and visualize by silver staining or Coomassie blue staining.

    • Bands that appear in the probe-treated sample but not in the DMSO control are potential targets.

  • In-Gel Digestion and Mass Spectrometry:

    • Excise the protein bands of interest from the gel.

    • Perform in-gel reduction, alkylation, and tryptic digestion.

    • Extract the peptides and analyze by LC-MS/MS for protein identification.

Quantitative Data Summary

The following tables represent the expected format for presenting quantitative data from the described experiments.

Table 1: Hypothetical Results from Competitive ABPP Experiment

Protein IDGene NamePeptide SequenceRatio (Control/Treatment)p-valuePutative Target?
P12345ACSL4IAGVC(alk)YLP...5.20.001Yes
Q67890COX2VFGVC(alk)NML...4.80.003Yes
P54321FABP4AFVGTWK(alk)LV...1.10.45No
O98765ALDH2GVYLC(alk)TGE...3.90.008Yes

A ratio significantly greater than 1 indicates that the 11,14-eicosadienyl methane sulfonate probe competed with the IA-alkyne probe for binding, suggesting the protein is a target.

Table 2: Hypothetical Protein Hits from Biotinylated Probe Pull-Down

Protein IDGene NameUnique Peptides IdentifiedMascot ScoreCellular LocalizationFunction
P12345ACSL412540MitochondriaFatty acid metabolism
Q67890COX29480Endoplasmic ReticulumInflammation, Prostaglandin synthesis
R12345LTA4H7350CytosolInflammation, Leukotriene synthesis
S54321HMGCS115620CytosolCholesterol synthesis

Visualizations

G cluster_workflow Competitive ABPP Workflow cluster_control Control cluster_treatment Treatment proteome Cellular Proteome dmso DMSO Vehicle proteome->dmso probe 11,14-Eicosadienyl Methane Sulfonate proteome->probe ia_alkyne1 IA-Alkyne Probe dmso->ia_alkyne1 Incubate click_chem Click Chemistry (Azide-Biotin) ia_alkyne1->click_chem ia_alkyne2 IA-Alkyne Probe probe->ia_alkyne2 Incubate ia_alkyne2->click_chem enrich Streptavidin Enrichment click_chem->enrich ms LC-MS/MS Analysis enrich->ms quant Quantitative Comparison ms->quant

Caption: Workflow for competitive ABPP target identification.

G cluster_pathway Mechanism of Covalent Modification probe 11,14-Eicosadienyl Methane Sulfonate Lipid Tail CH2-O-SO2CH3 interaction Non-covalent Binding probe:lipid->interaction:nw protein Target Protein Binding Pocket Nucleophile (e.g., Cys-SH) protein:pocket->interaction:se covalent_complex Covalently Modified Protein Lipid Tail CH2-S-Cys interaction->covalent_complex Nucleophilic Attack leaving_group Methanesulfonate (Leaving Group) interaction->leaving_group

Caption: Covalent modification of a target protein.

G cluster_pulldown Biotinylated Probe Pull-Down Workflow proteome Cellular Proteome incubation Incubation (Covalent Labeling) proteome->incubation biotin_probe Biotinylated Probe biotin_probe->incubation enrichment Enrichment of Labeled Proteins incubation->enrichment streptavidin Streptavidin Beads streptavidin->enrichment wash Wash Steps enrichment->wash elution Elution wash->elution analysis SDS-PAGE & LC-MS/MS for Identification elution->analysis

Caption: Workflow for pull-down using a biotinylated probe.

Method

Application Notes and Protocols for 11,14-Eicosadienyl Methane Sulfonate in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals Disclaimer Direct in vivo studies, established protocols, and specific signaling pathway data for 11,14-Eicosadienyl Methane (B114726) Sulfonate are not ava...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct in vivo studies, established protocols, and specific signaling pathway data for 11,14-Eicosadienyl Methane (B114726) Sulfonate are not available in the current scientific literature. The following application notes and protocols are extrapolated from the known biological activities of its parent compound, 11,14-Eicosadienoic Acid, and the general properties of methane sulfonate esters. These guidelines are intended to serve as a foundational framework for initiating novel preclinical investigations and require rigorous validation.

Introduction

11,14-Eicosadienyl Methane Sulfonate is a synthetic derivative of 11,14-Eicosadienoic Acid, a naturally occurring n-6 polyunsaturated fatty acid (PUFA). While the parent fatty acid is a known precursor in the arachidonic acid cascade and a modulator of inflammatory pathways, the addition of a methane sulfonate group is hypothesized to alter its biological activity, potentially transforming it from a metabolic precursor into a stable signaling molecule or an enzymatic inhibitor.

Methane sulfonate esters are recognized for their role as leaving groups in chemical reactions and their potential to act as alkylating agents or enzyme inhibitors. Therefore, 11,14-Eicosadienyl Methane Sulfonate may exhibit unique pharmacological properties distinct from its carboxylic acid precursor, warranting investigation in in vivo models of inflammation, cancer, and metabolic diseases.

Hypothesized Mechanism of Action

Based on the structure of 11,14-Eicosadienyl Methane Sulfonate, two primary hypotheses for its mechanism of action can be proposed:

  • Modulation of Eicosanoid Signaling: The compound may interact with enzymes in the arachidonic acid cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX), or their downstream receptors. The methane sulfonate moiety could confer inhibitory activity, thus blocking the production of pro-inflammatory eicosanoids.

  • Interaction with Nuclear Receptors: Fatty acids and their derivatives are known ligands for nuclear receptors such as Peroxisome Proliferator-Activated Receptors (PPARs). 11,14-Eicosadienyl Methane Sulfonate may act as a novel agonist or antagonist of these receptors, thereby influencing gene expression related to lipid metabolism and inflammation.

Potential Therapeutic Applications

  • Anti-inflammatory Agent: By potentially inhibiting the production of pro-inflammatory mediators, this compound could be investigated for its efficacy in animal models of arthritis, inflammatory bowel disease, and dermatitis.

  • Anticancer Agent: Some arachidonic acid analogues have demonstrated anti-proliferative effects.[1] The potential of 11,14-Eicosadienyl Methane Sulfonate to modulate signaling pathways involved in cell growth and apoptosis should be explored in oncology models.

  • Metabolic Disease Research: Given the role of n-6 PUFAs in metabolism, this compound could be studied for its effects on insulin (B600854) sensitivity, lipid profiles, and adipogenesis in models of obesity and type 2 diabetes.

Quantitative Data Summary (Hypothetical)

As no direct experimental data exists, the following table is a template for researchers to populate with their findings from initial in vivo studies.

ParameterAnimal ModelDosage (mg/kg)Route of AdministrationObserved EffectReference
Anti-inflammatory (To be determined)
ED₅₀ (Inflammation Score)e.g., CIA Rate.g., Oral, IPReduction in paw swelling and inflammatory markers.
Anticancer (To be determined)
Tumor Growth Inhibitione.g., Xenografte.g., IV, SC% reduction in tumor volume compared to control.
Metabolic Effects (To be determined)
Glucose Tolerancee.g., db/db Mousee.g., OralImprovement in glucose clearance.

Experimental Protocols

Protocol 1: Evaluation of Anti-inflammatory Activity in a Murine Model of Acute Inflammation

Objective: To assess the potential of 11,14-Eicosadienyl Methane Sulfonate to reduce acute inflammation.

Animal Model: Male BALB/c mice, 8-10 weeks old.

Materials:

  • 11,14-Eicosadienyl Methane Sulfonate

  • Vehicle (e.g., 10% DMSO in corn oil)

  • Carrageenan solution (1% w/v in sterile saline)

  • Calipers for paw measurement

  • ELISA kits for TNF-α and IL-6

Procedure:

  • Acclimatization: Acclimatize mice for at least one week under standard laboratory conditions.

  • Grouping: Randomly assign mice to the following groups (n=8 per group):

    • Group 1: Vehicle control

    • Group 2: 11,14-Eicosadienyl Methane Sulfonate (low dose, e.g., 10 mg/kg)

    • Group 3: 11,14-Eicosadienyl Methane Sulfonate (high dose, e.g., 50 mg/kg)

    • Group 4: Positive control (e.g., Indomethacin, 10 mg/kg)

  • Dosing: Administer the test compound or vehicle via oral gavage 1 hour before the inflammatory challenge.

  • Induction of Inflammation: Inject 50 µL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measurement of Paw Edema: Measure the paw thickness using calipers at 0, 1, 2, 4, and 6 hours post-carrageenan injection.

  • Sample Collection: At 6 hours, euthanize the animals and collect blood via cardiac puncture. Collect the inflamed paw tissue.

  • Analysis:

    • Centrifuge blood to obtain serum and measure TNF-α and IL-6 levels using ELISA.

    • Homogenize paw tissue for myeloperoxidase (MPO) assay to quantify neutrophil infiltration.

Protocol 2: In Vivo Pharmacokinetic Profiling

Objective: To determine the basic pharmacokinetic parameters of 11,14-Eicosadienyl Methane Sulfonate.

Animal Model: Male Sprague-Dawley rats, 250-300g.

Materials:

  • 11,14-Eicosadienyl Methane Sulfonate

  • Vehicle for intravenous (IV) and oral (PO) administration

  • Cannulated rats (jugular vein) for serial blood sampling

  • LC-MS/MS for bioanalysis

Procedure:

  • Dosing:

    • IV Group (n=5): Administer a single bolus dose (e.g., 2 mg/kg) via the tail vein.

    • PO Group (n=5): Administer a single oral gavage dose (e.g., 20 mg/kg).

  • Blood Sampling: Collect blood samples (approx. 200 µL) from the jugular vein cannula at pre-dose and at 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Preparation: Immediately process blood to obtain plasma and store at -80°C until analysis.

  • Bioanalysis: Develop and validate a sensitive LC-MS/MS method for the quantification of 11,14-Eicosadienyl Methane Sulfonate in plasma.

  • Pharmacokinetic Analysis: Use appropriate software (e.g., Phoenix WinNonlin) to calculate key PK parameters such as Cmax, Tmax, AUC, half-life, and bioavailability.

Visualizations

G cluster_0 Cell Membrane Phospholipids cluster_1 Arachidonic Acid Cascade cluster_2 Hypothesized Action of 11,14-Eicosadienyl Methane Sulfonate PL Phospholipids PLA2 PLA2 PL->PLA2 Release AA Arachidonic Acid PLA2->AA COX COX-1/2 AA->COX LOX LOX AA->LOX PGs Prostaglandins COX->PGs LTs Leukotrienes LOX->LTs Compound 11,14-Eicosadienyl Methane Sulfonate Inhibition1 Inhibition Compound->Inhibition1 Inhibition2 Inhibition Compound->Inhibition2 Inhibition1->COX Inhibition2->LOX

Caption: Hypothesized inhibitory action on the Arachidonic Acid Cascade.

G cluster_0 Experimental Workflow Acclimatization Animal Acclimatization Grouping Random Grouping Acclimatization->Grouping Dosing Dosing (Vehicle/Compound) Grouping->Dosing Challenge Inflammatory Challenge (e.g., Carrageenan) Dosing->Challenge Measurement Paw Edema Measurement Challenge->Measurement Sampling Sample Collection (Blood/Tissue) Measurement->Sampling Analysis Biomarker Analysis (ELISA, MPO) Sampling->Analysis

References

Application

Labeling cellular lipids with "11,14-Eicosadienyl methane sulfonate"

Application Notes and Protocols: Labeling Cellular Lipids Topic: Methodologies for Covalent Labeling of Cellular Lipids Introduction: The direct labeling of cellular lipids with "11,14-Eicosadienyl methane (B114726) sulf...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols: Labeling Cellular Lipids

Topic: Methodologies for Covalent Labeling of Cellular Lipids

Introduction:

The direct labeling of cellular lipids with "11,14-Eicosadienyl methane (B114726) sulfonate" is not a documented or established technique in the scientific literature. Extensive searches have not yielded any protocols or applications for the use of this specific compound as a lipid labeling agent. The chemical structure of "11,14-Eicosadienyl methane sulfonate" suggests it is an alkyl sulfonate. In organic chemistry, a methane sulfonate (mesylate) group is an excellent leaving group, indicating this compound is likely a reactive intermediate for chemical synthesis rather than a stable probe for cellular imaging or pull-down experiments.

This document, therefore, provides detailed application notes and protocols for a widely accepted and powerful alternative method for labeling cellular lipids: metabolic labeling with bioorthogonal fatty acid analogs . This approach allows for the incorporation of fatty acids with chemical "handles" into cellular lipid pools, which can then be visualized or captured. We will focus on the use of an alkyne-modified analog of 11,14-eicosadienoic acid as a representative example, as this mirrors the lipid backbone of the user's initial query.

Part 1: Application Notes for Metabolic Lipid Labeling with Alkyne Analogs

Principle of the Method

Metabolic labeling of lipids relies on the cell's own enzymatic machinery to incorporate fatty acid analogs into various lipid species, such as phospholipids, triglycerides, and cholesterol esters. This technique involves introducing a fatty acid that has been chemically modified to include a bioorthogonal group—a functional group that is inert within the biological system but can undergo a specific chemical reaction with an exogenously supplied probe.

The most common bioorthogonal pair is an alkyne group on the fatty acid analog and an azide group on a reporter molecule (e.g., a fluorophore or biotin). The reaction between the alkyne and the azide, known as the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry," is highly specific and efficient, allowing for the covalent attachment of the reporter molecule to the labeled lipids.

Workflow Overview

The overall workflow for metabolic labeling of cellular lipids with an alkyne-modified fatty acid analog is as follows:

  • Labeling: Cells are incubated with the alkyne-containing fatty acid analog, which is taken up and incorporated into cellular lipids.

  • Fixation and Permeabilization: Cells are fixed to preserve their structure and permeabilized to allow the click chemistry reagents to enter.

  • Click Reaction: A click chemistry reaction is performed to attach an azide-containing reporter molecule (e.g., a fluorescent dye or biotin) to the incorporated alkyne-fatty acid.

  • Washing and Imaging/Analysis: Unreacted reagents are washed away, and the labeled lipids can be visualized by fluorescence microscopy or the cells can be lysed for downstream analysis such as flow cytometry or affinity purification.

G

Applications
  • Visualization of Lipid Trafficking and Localization: Fluorescently labeling lipids allows for the imaging of their distribution and movement within the cell, providing insights into the dynamics of organelles like the endoplasmic reticulum, Golgi apparatus, and lipid droplets.

  • Identification of Lipid-Binding Proteins: By using a biotin-azide tag, labeled lipids and their interacting proteins can be pulled down and identified by mass spectrometry.

  • Monitoring Lipid Metabolism: This technique can be used to study the rates of lipid synthesis, transport, and degradation under various physiological or pathological conditions.

Data Presentation

The following table summarizes typical experimental parameters for metabolic lipid labeling.

ParameterRecommended RangeNotes
Cell Type Adherent or suspension mammalian cellsOptimization may be required for different cell lines.
Alkyne-Fatty Acid Concentration 10 - 100 µMHigher concentrations may induce cytotoxicity.
Incubation Time 4 - 24 hoursLonger times generally result in higher incorporation.
Azide-Fluorophore Concentration 1 - 10 µMTitrate for optimal signal-to-noise ratio.
Copper(II) Sulfate Concentration 50 - 200 µMA catalyst for the click reaction.
Reducing Agent (e.g., Sodium Ascorbate) 1 - 5 mMReduces Cu(II) to the active Cu(I) state.

Part 2: Experimental Protocols

Protocol 1: Fluorescent Labeling of Cellular Lipids in Adherent Cells

Materials:

  • Adherent cells (e.g., HeLa, A549) cultured on glass coverslips in a 24-well plate

  • Alkyne-modified 11,14-eicosadienoic acid (e.g., a terminal alkyne analog)

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • 4% Paraformaldehyde (PFA) in PBS

  • 0.5% Triton X-100 in PBS

  • Click chemistry reaction buffer (e.g., PBS with 1 µM azide-fluorophore, 100 µM Copper(II) sulfate, and 1 mM sodium ascorbate)

  • DAPI or Hoechst stain for nuclear counterstaining (optional)

  • Mounting medium

Procedure:

  • Cell Seeding: Seed cells on glass coverslips in a 24-well plate at a density that will result in 60-70% confluency on the day of the experiment.

  • Metabolic Labeling:

    • Prepare a stock solution of the alkyne-fatty acid in DMSO.

    • Dilute the alkyne-fatty acid stock in pre-warmed complete culture medium to a final concentration of 25-50 µM.

    • Remove the old medium from the cells and add the medium containing the alkyne-fatty acid.

    • Incubate the cells for 16-24 hours at 37°C in a CO2 incubator.

  • Fixation:

    • Remove the labeling medium and wash the cells twice with PBS.

    • Add 4% PFA in PBS to each well and incubate for 15 minutes at room temperature.

    • Wash the cells three times with PBS.

  • Permeabilization:

    • Add 0.5% Triton X-100 in PBS to each well and incubate for 10 minutes at room temperature.

    • Wash the cells three times with PBS.

  • Click Reaction:

    • Prepare the click reaction buffer immediately before use by adding the sodium ascorbate (B8700270) last.

    • Add the click reaction buffer to each well, ensuring the coverslips are fully covered.

    • Incubate for 30-60 minutes at room temperature, protected from light.

  • Washing and Staining:

    • Remove the click reaction buffer and wash the cells three times with PBS.

    • If desired, incubate with a nuclear counterstain (e.g., DAPI) for 5 minutes.

    • Wash the cells twice with PBS.

  • Mounting and Imaging:

    • Carefully remove the coverslips from the wells and mount them on microscope slides using an appropriate mounting medium.

    • Image the cells using a fluorescence microscope with filter sets appropriate for the chosen fluorophore and nuclear stain.

G

Disclaimer: This document provides protocols and application notes for the established method of metabolic labeling of lipids using bioorthogonal fatty acid analogs. The compound "11,14-Eicosadienyl methane sulfonate" is not recommended for this purpose as there is no scientific evidence supporting its use in this context. The provided protocols are intended for research use only by qualified personnel. Optimization of the protocols for specific cell types and experimental conditions is recommended.

Method

Application Notes and Protocols for Proteomic Analysis of Cells Treated with 11,14-Eicosadienyl Methane Sulfonate

Disclaimer: As of December 2025, publicly available research on the specific application of "11,14-Eicosadienyl methane (B114726) sulfonate" in proteomics is limited. The following application notes and protocols are bas...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, publicly available research on the specific application of "11,14-Eicosadienyl methane (B114726) sulfonate" in proteomics is limited. The following application notes and protocols are based on established methodologies for the proteomic analysis of cells treated with novel bioactive lipids and alkylating agents. These should be regarded as a comprehensive template to be adapted and optimized for the specific properties of the compound and the experimental goals.

Introduction

11,14-Eicosadienoic acid, a naturally occurring omega-6 polyunsaturated fatty acid, is known to modulate inflammatory pathways.[1][2][3] Its methanesulfonate (B1217627) derivative, 11,14-Eicosadienyl methane sulfonate, is predicted to be a lipophilic compound with potential for alkylating biological macromolecules, thereby influencing cellular signaling and protein expression. Methanesulfonate esters are known alkylating agents that can induce cellular stress and alter protein function.[4][5] This document provides a detailed framework for investigating the cellular effects of 11,14-Eicosadienyl methane sulfonate through quantitative proteomic analysis, enabling researchers to identify protein expression changes, perturbed signaling pathways, and potential molecular targets.

Experimental Workflow

The overall experimental workflow for the proteomic analysis of cells treated with 11,14-Eicosadienyl methane sulfonate is depicted below. This workflow outlines the major steps from cell culture and treatment to data analysis and interpretation.

Proteomics_Workflow cluster_0 Cell Culture & Treatment cluster_1 Sample Preparation cluster_2 LC-MS/MS Analysis cluster_3 Data Analysis A Cell Seeding B 11,14-Eicosadienyl Methane Sulfonate Treatment A->B C Cell Harvesting B->C D Cell Lysis & Protein Extraction C->D E Protein Quantification D->E F Protein Digestion (Trypsin) E->F G Peptide Cleanup F->G H Peptide Separation (nanoLC) G->H I Mass Spectrometry (MS/MS) H->I J Database Searching & Protein Identification I->J K Quantitative Analysis J->K L Bioinformatics & Pathway Analysis K->L

Caption: A generalized workflow for proteomic analysis of treated cells.

Detailed Experimental Protocols

Protocol 1: Cell Culture and Treatment
  • Cell Seeding:

    • Culture a suitable cell line (e.g., RAW 264.7 macrophages, A549 lung carcinoma cells) in appropriate media and conditions until 70-80% confluency.

    • Seed cells into 6-well plates or 10 cm dishes at a density that will allow for 70-80% confluency at the time of harvesting.

  • Compound Preparation:

    • Prepare a stock solution of 11,14-Eicosadienyl methane sulfonate in a suitable solvent (e.g., DMSO).

    • Prepare working solutions by diluting the stock solution in cell culture media to the desired final concentrations. A dose-response experiment is recommended to determine the optimal concentration.

  • Cell Treatment:

    • Remove the old media from the cells and replace it with the media containing the desired concentration of 11,14-Eicosadienyl methane sulfonate or vehicle control (e.g., DMSO).

    • Incubate the cells for a predetermined time (e.g., 24 hours). A time-course experiment may be beneficial.

  • Cell Harvesting:

    • After incubation, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

    • Add an appropriate volume of lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors) to each well or dish.

    • Scrape the cells and collect the lysate in a microcentrifuge tube.

    • Incubate the lysate on ice for 30 minutes with occasional vortexing.

    • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

    • Collect the supernatant containing the protein extract.

Protocol 2: Protein Digestion and Peptide Preparation
  • Protein Quantification:

    • Determine the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

  • Reduction and Alkylation:

    • Take a standardized amount of protein (e.g., 100 µg) from each sample.

    • Add dithiothreitol (B142953) (DTT) to a final concentration of 10 mM and incubate at 56°C for 30 minutes to reduce disulfide bonds.

    • Cool the samples to room temperature.

    • Add iodoacetamide (B48618) to a final concentration of 20 mM and incubate in the dark at room temperature for 30 minutes to alkylate free cysteine residues.

  • In-solution Trypsin Digestion:

    • Dilute the samples with 50 mM ammonium (B1175870) bicarbonate to reduce the concentration of denaturants.

    • Add sequencing-grade modified trypsin at a 1:50 (trypsin:protein) ratio.

    • Incubate overnight at 37°C.

  • Peptide Cleanup:

    • Acidify the samples with trifluoroacetic acid (TFA) to a final concentration of 0.1% to stop the digestion.

    • Use a C18 solid-phase extraction (SPE) column to desalt and concentrate the peptides.

    • Elute the peptides with a solution of 50% acetonitrile (B52724) and 0.1% TFA.

    • Dry the eluted peptides using a vacuum centrifuge.

    • Resuspend the dried peptides in a solution of 2% acetonitrile and 0.1% formic acid for LC-MS/MS analysis.

Quantitative Data Presentation

The following table represents hypothetical quantitative proteomic data from cells treated with 11,14-Eicosadienyl methane sulfonate. This data would be obtained from the "Quantitative Analysis" step of the workflow.

Protein AccessionGene SymbolProtein NameFold Change (Treated/Control)p-valueBiological Process
P04637TP53Cellular tumor antigen p532.50.001Apoptosis, Cell Cycle Arrest
P62308HSP90AA1Heat shock protein HSP 90-alpha1.80.005Protein folding, Stress response
Q06830PRDX1Peroxiredoxin-1-2.10.003Response to oxidative stress
P10415VIMVimentin-1.70.01Cytoskeleton organization
P08670SOD1Superoxide dismutase 1-2.30.002Detoxification of reactive oxygen species
Q9Y243KEAP1Kelch-like ECH-associated protein 1-1.90.008Regulation of Nrf2 signaling
P06401HMOX1Heme oxygenase 13.1<0.001Oxidative stress response
P15311GSTP1Glutathione S-transferase P2.20.004Detoxification

Hypothetical Signaling Pathway

Based on the known effects of other alkylating agents and the potential for 11,14-Eicosadienyl methane sulfonate to induce cellular stress, a plausible affected signaling pathway is the Keap1-Nrf2 antioxidant response pathway.

Nrf2_Pathway cluster_0 Cytoplasm cluster_1 Nucleus Nrf2 Nrf2 Keap1 Keap1 Nrf2->Keap1 Binding Cul3 Cul3-Rbx1 E3 Ligase Keap1->Cul3 Associates with Nrf2_nuc Nrf2 Keap1->Nrf2_nuc Nrf2 Dissociation & Translocation Cul3->Nrf2 Ubiquitination & Degradation Compound 11,14-Eicosadienyl methane sulfonate (Alkylating Agent) ROS Oxidative Stress (ROS) Compound->ROS Induces ROS->Keap1 Oxidizes Cysteine Residues Maf Maf Nrf2_nuc->Maf Heterodimerization ARE Antioxidant Response Element (ARE) Nrf2_nuc->ARE Binds to Maf->ARE Binds to Antioxidant_Genes Antioxidant & Detoxification Genes (e.g., HMOX1, GSTP1) ARE->Antioxidant_Genes Activates Transcription

Caption: Hypothetical activation of the Nrf2 pathway by an alkylating agent.

References

Application

Application Notes and Protocols for 11,14-Eicosadienyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals Disclaimer: 11,14-Eicosadienyl methane (B114726) sulfonate is a specialized chemical for research use. Specific data on its physicochemical properties and b...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 11,14-Eicosadienyl methane (B114726) sulfonate is a specialized chemical for research use. Specific data on its physicochemical properties and biological activity are limited. The following guidelines are based on the known properties of its constituent parts: the polyunsaturated 11,14-eicosadienoic acid backbone and the methanesulfonate (B1217627) functional group, as well as general best practices for handling similar lipid molecules.

Introduction

11,14-Eicosadienyl methane sulfonate is a derivative of 11(Z),14(Z)-eicosadienoic acid, a naturally occurring n-6 polyunsaturated fatty acid (PUFA).[1][2] The addition of a methane sulfonate (mesylate) group to the C1 hydroxyl position transforms the fatty acid into a potent alkylating agent, making it a potentially valuable tool for probing cellular signaling pathways and for covalent modification of biological targets. Its long lipid tail suggests it will interact with cellular membranes and lipid-binding proteins, while the reactive mesylate group can form stable covalent bonds with nucleophilic residues on proteins or other biomolecules.

These application notes provide a comprehensive guide to the safe handling, storage, and potential experimental applications of this compound.

Chemical and Physical Properties

Due to the limited availability of specific experimental data for 11,14-eicosadienyl methane sulfonate, the following table summarizes key information derived from its parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, and general characteristics of long-chain alkyl methanesulfonates.

PropertyValue / InformationSource / Rationale
Molecular Formula C₂₁H₃₈O₃SCalculated
Molecular Weight 386.6 g/mol Calculated
Appearance Expected to be a colorless to yellowish liquid or waxy solid at room temperature.[3]Based on the physical state of the parent fatty acid.
Solubility Soluble in organic solvents such as ethanol (B145695) (>100 mg/ml), DMSO (>100 mg/ml), and DMF (>100 mg/ml).[2][4] Sparingly soluble in aqueous buffers like PBS (pH 7.2).[2]Based on data for 11(Z),14(Z)-eicosadienoic acid. Sonication may be required for dissolution.[4]
Chemical Stability The polyunsaturated backbone is highly susceptible to oxidation at the double bonds. The methanesulfonate group is sensitive to hydrolysis, especially in the presence of strong acids or bases. The compound is also light-sensitive.Inferred from the chemical nature of PUFAs and methanesulfonates.

Safe Handling and Personal Protective Equipment (PPE)

The methanesulfonate group classifies this compound as a potential alkylating agent, which are often mutagenic, carcinogenic, and toxic. Therefore, stringent safety precautions are mandatory.

  • Engineering Controls: Use only in a certified chemical fume hood to avoid inhalation of any aerosols or vapors. Ensure that an eyewash station and safety shower are readily accessible.[4]

  • Personal Protective Equipment (PPE):

    • Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Change gloves immediately if contaminated.[5]

    • Eye Protection: Chemical safety goggles or a face shield are required.[5]

    • Lab Coat: A flame-retardant lab coat must be worn.

    • Respiratory Protection: If there is a risk of generating aerosols outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

  • Hygiene: Avoid all personal contact, including inhalation and contact with skin and eyes.[5] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Storage and Stability

Proper storage is critical to maintain the integrity of 11,14-eicosadienyl methane sulfonate, primarily due to the risk of oxidation of the polyunsaturated chain.[6]

ParameterRecommended ConditionRationale
Temperature -20°C for short-term storage (weeks). -80°C for long-term storage (months to years). [4]Low temperatures slow down the rates of oxidation and hydrolysis.
Atmosphere Store under an inert gas atmosphere (e.g., argon or nitrogen).[7]Minimizes exposure to oxygen, preventing oxidative degradation of the double bonds.[6][8]
Form Store as a solution in a suitable, high-purity organic solvent (e.g., ethanol, DMSO). Avoid storing as a dry film, as this increases the surface area exposed to residual oxygen.[7]Dissolving in a solvent reduces exposure to air and moisture.[7]
Container Store in a tightly sealed glass vial with a Teflon-lined cap.[6][7] Never use plastic containers for storage in organic solvents, as plasticizers can leach into the solution.[6][7]Glass and Teflon are inert and will not contaminate the compound.
Light Protect from light by using amber glass vials or by wrapping clear vials in aluminum foil.[4]Light can catalyze oxidative reactions.

Application Notes: Potential Biological Activity

The biological activity of 11,14-eicosadienyl methane sulfonate has not been extensively characterized. However, based on its parent molecule, 11(Z),14(Z)-eicosadienoic acid, it is expected to function as a modulator of eicosanoid signaling pathways, which are central to inflammation and immunity.[9][10][11]

  • Modulation of Inflammatory Pathways: 11(Z),14(Z)-eicosadienoic acid is known to alter the inflammatory response in macrophages. It can decrease the production of nitric oxide (NO) while increasing the levels of prostaglandin (B15479496) E2 (PGE2) and tumor necrosis factor-alpha (TNF-α).[12]

  • Leukotriene B4 Receptor Antagonism: The parent fatty acid inhibits the binding of leukotriene B4 (LTB4) to its receptor on neutrophils, suggesting potential anti-inflammatory activity.[2][4]

  • Covalent Probe: The key feature of 11,14-eicosadienyl methane sulfonate is the reactive mesylate group. This allows it to act as a covalent probe to identify and characterize the binding partners of 11,14-eicosadienoic acid. By forming a stable covalent bond, it can be used in proteomics workflows (e.g., in conjunction with mass spectrometry) to "pull-down" and identify target proteins.

Eicosanoids are typically generated from arachidonic acid via the cyclooxygenase (COX), lipoxygenase (LOX), or cytochrome P450 (CYP) pathways.[9][13][14] These lipid mediators then bind to G-protein coupled receptors (GPCRs) to elicit downstream cellular responses.[10] 11,14-Eicosadienyl methane sulfonate could potentially be used to covalently label enzymes or receptors within these pathways.

Eicosanoid_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol cluster_response cluster_probe Potential Target for Covalent Probe PLA2 Phospholipase A2 (PLA2) AA Arachidonic Acid (or 11,14-Eicosadienoic Acid) PLA2->AA releases MembranePL Membrane Phospholipids MembranePL->PLA2 hydrolyzes GPCR Eicosanoid Receptor (GPCR) CellularResponse Cellular Responses (e.g., Inflammation, Immunity) GPCR->CellularResponse activate COX COX Pathway AA->COX LOX LOX Pathway AA->LOX CYP CYP Pathway AA->CYP Prostaglandins Prostaglandins COX->Prostaglandins Leukotrienes Leukotrienes LOX->Leukotrienes Prostaglandins->GPCR bind to Leukotrienes->GPCR bind to ProbeTarget 11,14-Eicosadienyl methane sulfonate could covalently bind to PLA2, COX, LOX, or GPCRs

Caption: Simplified Eicosanoid Signaling Pathway.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

This protocol describes the preparation of a high-concentration stock solution for long-term storage.

  • Allow the vial containing 11,14-eicosadienyl methane sulfonate to warm to room temperature before opening to prevent condensation of moisture.[7]

  • Working in a chemical fume hood, carefully open the vial.

  • Add a sufficient volume of high-purity, anhydrous ethanol or DMSO to dissolve the compound completely. For example, to make a 10 mM stock solution from 1 mg of the compound (MW = 386.6 g/mol ), add 258.7 µL of solvent.[4] Sonication may be used to aid dissolution.[4]

  • Once dissolved, flush the headspace of the vial with a gentle stream of argon or nitrogen gas for 15-30 seconds.

  • Immediately seal the vial with the Teflon-lined cap.

  • Wrap the vial in parafilm and then in aluminum foil to protect from air and light.

  • Store at -80°C.

Stock_Solution_Workflow start Start: Vial at -80°C warm Warm Vial to Room Temperature start->warm dissolve In Fume Hood: Dissolve in Anhydrous Ethanol or DMSO warm->dissolve flush Flush with Inert Gas (Ar/N₂) dissolve->flush seal Seal with Teflon-Lined Cap & Wrap in Parafilm/Foil flush->seal store Store at -80°C seal->store

Caption: Workflow for Stock Solution Preparation.
Protocol 2: General Protocol for Cell-Based Assays

This protocol provides a general workflow for treating cells with 11,14-eicosadienyl methane sulfonate.

  • Prepare Working Solution: On the day of the experiment, thaw the -80°C stock solution. Prepare a fresh serial dilution of the compound in cell culture medium. Note that high concentrations of organic solvents (like DMSO) can be toxic to cells; ensure the final solvent concentration in the culture medium is low (typically <0.5%).

  • Cell Plating: Plate cells at the desired density in appropriate culture plates and allow them to adhere and grow overnight.

  • Treatment: Remove the old medium and replace it with the medium containing the desired concentration of 11,14-eicosadienyl methane sulfonate. Include a vehicle control (medium with the same final concentration of solvent).

  • Incubation: Incubate the cells for the desired period (e.g., 1 to 24 hours) to allow for the compound to interact with its cellular targets.

  • Assay: Following incubation, proceed with the desired downstream analysis. This could include:

    • Western Blotting: To analyze changes in protein expression or phosphorylation states in relevant signaling pathways.

    • ELISA/Luminex: To quantify the secretion of cytokines or other inflammatory mediators (e.g., PGE2, TNF-α).

    • Proteomics: For target identification, cells can be lysed, and proteins that have been covalently modified by the compound can be enriched and identified by mass spectrometry.

    • Cell Viability Assays (e.g., MTT, LDH): To determine the cytotoxicity of the compound.

Disposal

All waste materials, including unused compound, contaminated solvents, and disposable labware (pipette tips, tubes), must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain.

References

Method

Application Notes and Protocols: Cellular Delivery of Lipophilic Compounds

Topic: A General Approach for the Cellular Delivery of 11,14-Eicosadienyl Methane (B114726) Sulfonate and Other Novel Lipophilic Small Molecules Audience: Researchers, scientists, and drug development professionals. Disc...

Author: BenchChem Technical Support Team. Date: December 2025

Topic: A General Approach for the Cellular Delivery of 11,14-Eicosadienyl Methane (B114726) Sulfonate and Other Novel Lipophilic Small Molecules

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data, established protocols, and specific signaling pathways for the cellular delivery of "11,14-Eicosadienyl methane sulfonate" are not available in the current scientific literature. The following application notes and protocols provide a general framework for the formulation, delivery, and analysis of novel lipophilic small molecules, based on established lipid-based delivery systems.

Introduction

The delivery of hydrophobic small molecules, such as the ester product 11,14-Eicosadienyl methane sulfonate, into cells presents a significant challenge due to their poor aqueous solubility.[1] Lipid-based delivery systems, including Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs), offer a promising solution by encapsulating these lipophilic compounds, thereby enhancing their stability, bioavailability, and cellular uptake.[2][3] These nanoparticles can be formulated from biocompatible lipids and surfactants to create stable dispersions in aqueous media, suitable for in vitro and in vivo applications.[2][4] This document provides a detailed, generalized protocol for the preparation, characterization, and cellular delivery of a generic lipophilic small molecule using a lipid nanoparticle formulation.

Overview of Lipid-Based Delivery Systems

Lipid nanoparticles (LNs) have emerged as versatile platforms for the delivery of various therapeutic and research compounds.[2][5] SLNs are composed of solid lipids, while NLCs are a second generation of these carriers that incorporate both solid and liquid lipids, creating a less-ordered lipid matrix that can improve loading capacity and reduce drug expulsion during storage.[2] The key components for the preparation of SLNs and NLCs include lipids, emulsifiers, and water.[2]

Advantages of Lipid Nanoparticles:

  • Enhanced Bioavailability: Improved solubility and protection from degradation for lipophilic compounds.[3]

  • Controlled Release: The lipid matrix can be tailored to control the release profile of the encapsulated compound.

  • Targeted Delivery: Surface modification with ligands can enable targeted delivery to specific cell types.[3]

  • Biocompatibility: Formulated from generally recognized as safe (GRAS) lipids.

Experimental Protocols

Formulation of Lipophilic Small Molecule-Loaded Lipid Nanoparticles

This protocol describes the preparation of lipid nanoparticles using a phase inversion temperature (PIT) method, which is a gentle and scalable technique.[4]

Materials:

  • Lipophilic small molecule (e.g., 11,14-Eicosadienyl methane sulfonate)

  • Solid lipid (e.g., a linear alkane)

  • Non-ionic surfactant

  • Nuclease-free water

  • Ethanol (B145695)

  • Phosphate-buffered saline (PBS)

Equipment:

  • Heating stirrer

  • Vials

  • Syringe pump and microfluidic chip (for more controlled synthesis)[5]

  • Dynamic Light Scattering (DLS) instrument

  • Spectrophotometer or fluorometer

Protocol:

  • Preparation of the Lipid Phase:

    • In a glass vial, combine the lipophilic small molecule (e.g., at a final concentration of 0.1-5% w/w of the total lipid), the solid lipid, and the non-ionic surfactant.[2][4]

    • Heat the mixture to 90°C while stirring until a clear, homogenous lipid phase is obtained.[4]

  • Formation of the Nanoemulsion:

    • Heat a specific volume of nuclease-free water to 90°C.

    • Slowly add the hot aqueous phase to the hot lipid phase under continuous stirring.

    • Continue heating and stirring until phase separation occurs, indicating the formation of a water-in-oil emulsion.[4]

  • Phase Inversion and Nanoparticle Formation:

    • Rapidly cool the emulsion in an ice bath under continuous stirring. This temperature shock will cause the phase inversion, forming the lipid nanoparticles.

    • For more controlled and reproducible synthesis, a microfluidic mixing approach can be employed where the lipid phase dissolved in ethanol and the aqueous phase are mixed in a microfluidic chip.[5]

  • Purification:

    • The resulting nanoparticle suspension can be purified by dialysis against PBS to remove any unencapsulated compound and excess surfactant.

Characterization of Lipid Nanoparticles

Table 1: Physicochemical Characterization of Lipid Nanoparticles

ParameterMethodTypical Values
Particle Size (Z-average) Dynamic Light Scattering (DLS)50 - 200 nm
Polydispersity Index (PDI) Dynamic Light Scattering (DLS)< 0.2
Zeta Potential Laser Doppler Velocimetry-10 to -30 mV (for anionic formulations)
Encapsulation Efficiency (%) Centrifugation followed by quantification of the free compound in the supernatant> 90%
Loading Capacity (%) Quantification of the encapsulated compound relative to the total lipid weight1 - 5%
In Vitro Cellular Delivery and Assessment

This protocol outlines the steps for treating cultured cells with the formulated lipid nanoparticles and assessing cellular uptake and cytotoxicity.

Materials:

  • Cell culture medium (e.g., EMEM) supplemented with 10% FBS[6]

  • Cultured cells (e.g., Hep3B, fibroblasts)[4][6]

  • Lipid nanoparticle suspension

  • MTT assay kit for cytotoxicity assessment[4][6]

  • Fluorescent microscope or flow cytometer for uptake analysis (if a fluorescently labeled lipid or cargo is used)

Protocol:

  • Cell Seeding:

    • Seed cells into 96-well plates at a density of approximately 20,000 cells per well.[4][6]

    • Incubate overnight at 37°C and 5% CO2 to allow for cell attachment.[4]

  • Cell Treatment:

    • Prepare serial dilutions of the lipid nanoparticle suspension in complete cell culture medium to achieve the desired final concentrations.

    • Remove the old medium from the cells and add 100 µL of the nanoparticle-containing medium to each well.[4]

    • Include untreated cells as a negative control and cells treated with a known cytotoxic agent as a positive control.

  • Cytotoxicity Assessment (MTT Assay):

    • After 24 hours of incubation, assess cell viability using the MTT assay according to the manufacturer's protocol.[4]

    • Briefly, add MTT reagent to each well and incubate for 4 hours.

    • Remove the medium and dissolve the formazan (B1609692) crystals in DMSO or a detergent solution.[4][6]

    • Measure the absorbance at 570 nm using a microplate reader.[6]

  • Cellular Uptake Analysis:

    • To visualize uptake, cells can be treated with nanoparticles containing a fluorescently labeled lipid or encapsulating a fluorescent dye.

    • After the desired incubation time, wash the cells twice with PBS.

    • Fix the cells with 70% cold methanol (B129727) for 10 minutes.[4]

    • Replace the methanol with PBS and visualize the cells using fluorescence microscopy.[4]

    • For quantitative analysis, cells can be detached and analyzed by flow cytometry.

Table 2: Representative In Vitro Experimental Data

Nanoparticle Concentration (µg/mL)Cell Viability (%) (MTT Assay)Cellular Uptake (Mean Fluorescence Intensity)
0 (Control)10010
1098 ± 4500 ± 45
2595 ± 61200 ± 98
5088 ± 52500 ± 210
10075 ± 84800 ± 350

Visualizations

Experimental Workflow

G cluster_formulation Formulation cluster_characterization Characterization cluster_application Cellular Application cluster_analysis Analysis lipid_prep Lipid Phase Preparation (Lipid + Surfactant + Compound) mixing High-Shear Mixing or Microfluidics lipid_prep->mixing aqueous_prep Aqueous Phase Preparation aqueous_prep->mixing nanoparticles Lipid Nanoparticle Suspension mixing->nanoparticles dls DLS (Size, PDI) nanoparticles->dls zeta Zeta Potential nanoparticles->zeta ee Encapsulation Efficiency nanoparticles->ee treatment Incubation with Nanoparticles nanoparticles->treatment cell_culture Cell Seeding cell_culture->treatment analysis Downstream Analysis treatment->analysis viability Cytotoxicity Assay (e.g., MTT) analysis->viability uptake Uptake Analysis (Microscopy, Flow Cytometry) analysis->uptake signaling Signaling Pathway Analysis analysis->signaling

Caption: Workflow for lipid nanoparticle formulation and cellular testing.

Hypothetical Signaling Pathway

G LN Lipid Nanoparticle (with 11,14-Eicosadienyl methane sulfonate) Endocytosis Endocytosis LN->Endocytosis Cell_Membrane Cell Membrane Endosome Endosome Endocytosis->Endosome Internalization Release Endosomal Escape/ Release of Compound Endosome->Release Target Intracellular Target (e.g., Receptor, Enzyme) Release->Target Downstream Downstream Signaling Cascade Target->Downstream Response Cellular Response (e.g., Apoptosis, Gene Expression) Downstream->Response

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 11,14-Eicosadienyl Methane Sulfonate

This technical support center provides guidance for researchers, scientists, and drug development professionals who are experiencing solubility issues with 11,14-Eicosadienyl methane (B114726) sulfonate. The information...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals who are experiencing solubility issues with 11,14-Eicosadienyl methane (B114726) sulfonate. The information is presented in a question-and-answer format to directly address common challenges encountered during laboratory experiments.

Troubleshooting Guide

Q1: My 11,14-Eicosadienyl methane sulfonate is not dissolving in my aqueous buffer. What should I do?

A1: Due to its long hydrocarbon tail (eicosadienyl), 11,14-Eicosadienyl methane sulfonate is expected to have very low solubility in aqueous solutions. Here is a step-by-step guide to address this issue:

  • Prepare a Stock Solution in an Organic Solvent: First, attempt to dissolve the compound in a water-miscible organic solvent. Common choices include ethanol, DMSO, or DMF. Start with a small amount of solvent and gradually add more while vortexing or sonicating.

  • Dilute the Stock Solution: Once the compound is fully dissolved in the organic solvent, you can dilute this stock solution into your aqueous buffer. It is crucial to add the stock solution to the buffer dropwise while vortexing to prevent precipitation.

  • Use of Surfactants/Detergents: If precipitation occurs upon dilution, consider incorporating a suitable emulsifier or detergent into your aqueous medium to aid in the dispersion of this lipid-like compound.[1]

  • Sonication and Warming: If a precipitate forms, it may redissolve with sonication or gentle warming. Ensure the solution is clear before use.[1]

  • Consider a Suspension: If a true solution cannot be achieved, you may need to work with a uniform suspension. In this case, ensure you sonicate the suspension immediately before use to ensure homogeneity.[1]

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 11,14-Eicosadienyl methane sulfonate?

Q2: In which organic solvents is 11,14-Eicosadienyl methane sulfonate likely to be soluble?

A2: Based on the properties of similar compounds, 11,14-Eicosadienyl methane sulfonate is expected to be soluble in polar organic solvents. Halogenated solvents like dichloromethane (B109758) and aprotic polar solvents such as THF and ethyl acetate (B1210297) are also likely to be effective.[3] Non-polar solvents like hexanes may be less suitable for initial dissolution due to the polar sulfonate group but could be used in solvent systems.[3]

Q3: Can I expect 11,14-Eicosadienyl methane sulfonate to be stable in aqueous solutions?

A3: Methanesulfonate (B1217627) esters can undergo hydrolysis, especially in the presence of excess aqueous alkali.[4] While generally more stable than many other esters, it is advisable to prepare aqueous solutions fresh and avoid prolonged storage, especially at non-neutral pH.

Q4: My compound is potent in vitro but shows no effect in vivo. Could this be a solubility issue?

A4: Yes, a significant difference between in vitro and in vivo results is often due to poor bioavailability, which can be a direct consequence of low aqueous solubility.[5] For in vivo studies, consider formulation strategies such as creating a lipid-based formulation to improve absorption.[6]

Data Presentation

Table 1: Predicted Qualitative Solubility of 11,14-Eicosadienyl Methane Sulfonate in Common Laboratory Solvents

Solvent ClassSpecific SolventPredicted SolubilityRationale & Remarks
Aqueous Water, PBSInsolubleThe long, non-polar eicosadienyl chain dominates, leading to poor aqueous solubility.
Alcohols Ethanol, MethanolSolubleThese polar, protic solvents should effectively solvate the methanesulfonate group and interact with the hydrocarbon chain.[2]
Aprotic Polar DMSO, DMFSolubleThese are strong, polar aprotic solvents capable of dissolving a wide range of compounds.
Ethers Tetrahydrofuran (THF)SolubleTHF is a good solvent for many organic compounds, including those with some polarity.
Halogenated Dichloromethane (DCM)SolubleDCM is an excellent solvent for many organic molecules.[3]
Hydrocarbons Hexanes, HeptaneLow to Sparingly SolubleThese non-polar solvents are generally poor solvents for the relatively polar sulfonate group.[3]

Experimental Protocols

Protocol 1: Qualitative Solubility Assessment

Objective: To quickly determine if 11,14-Eicosadienyl methane sulfonate is soluble, partially soluble, or insoluble in a specific solvent.

Materials:

  • 11,14-Eicosadienyl methane sulfonate

  • Selection of test solvents (e.g., water, ethanol, DMSO, DCM)

  • Small vials or test tubes

  • Vortex mixer

  • Pipettes

Methodology:

  • Add approximately 1-2 mg of 11,14-Eicosadienyl methane sulfonate to a clean, dry vial.

  • Add 1 mL of the test solvent to the vial.

  • Vortex the mixture vigorously for 1-2 minutes.

  • Visually inspect the solution against a dark background.

    • Soluble: The solid completely dissolves, resulting in a clear, homogeneous solution.

    • Partially Soluble: Some solid dissolves, but undissolved particles remain, and the solution may appear cloudy.

    • Insoluble: The solid does not appear to dissolve.

Protocol 2: Preparation of a Stock Solution

Objective: To prepare a concentrated stock solution of 11,14-Eicosadienyl methane sulfonate for further dilution.

Materials:

  • 11,14-Eicosadienyl methane sulfonate

  • An appropriate organic solvent in which the compound is highly soluble (e.g., Ethanol or DMSO)

  • Analytical balance

  • Volumetric flask

  • Vortex mixer or sonicator

Methodology:

  • Accurately weigh a desired amount of 11,14-Eicosadienyl methane sulfonate.

  • Transfer the compound to a volumetric flask.

  • Add a small amount of the chosen organic solvent to dissolve the compound. Use a vortex mixer or sonicator to aid dissolution.

  • Once dissolved, add the solvent to the final volume mark on the volumetric flask.

  • Mix thoroughly to ensure a homogeneous solution. Store the stock solution appropriately, protected from light and moisture.

Visualizations

G cluster_0 Troubleshooting Workflow for Solubility Issues start Start: Compound does not dissolve in aqueous buffer stock Prepare a stock solution in a water-miscible organic solvent (e.g., Ethanol, DMSO) start->stock dilute Add stock solution dropwise to aqueous buffer with vigorous mixing stock->dilute observe Observe for precipitation dilute->observe success Success: Homogeneous solution/dispersion achieved observe->success No Precipitation precipitate Precipitation Occurs observe->precipitate Precipitation options Consider Options precipitate->options sonicate Sonicate and/or gently warm the mixture options->sonicate Option 1 surfactant Add a surfactant or detergent to the aqueous buffer options->surfactant Option 2 suspension Work with a uniform suspension (sonicate before use) options->suspension Option 3 sonicate->success surfactant->success suspension->success

Caption: A troubleshooting workflow for addressing solubility challenges with 11,14-Eicosadienyl methane sulfonate.

G cluster_1 Hypothetical Signaling Pathway Involvement receptor Cell Surface Receptor enzyme Intracellular Enzyme (e.g., Kinase) receptor->enzyme Activates compound 11,14-Eicosadienyl methane sulfonate (Lipid Mediator) compound->receptor Binds tf Transcription Factor enzyme->tf Phosphorylates gene Target Gene Expression tf->gene Regulates

Caption: A hypothetical signaling pathway where a lipid mediator like 11,14-Eicosadienyl methane sulfonate might act.

References

Optimization

Optimizing "11,14-Eicosadienyl methane sulfonate" reaction conditions

Welcome to the technical support center for the synthesis and application of 11,14-Eicosadienyl Methane Sulfonate. This guide provides detailed troubleshooting advice, frequently asked questions, and experimental protoco...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the synthesis and application of 11,14-Eicosadienyl Methane Sulfonate. This guide provides detailed troubleshooting advice, frequently asked questions, and experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their reaction conditions and understanding the biological context of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 11,14-Eicosadienyl Methane Sulfonate.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the mesylation of 11,14-eicosadien-1-ol can stem from several factors. Here are the most common culprits and their solutions:

  • Moisture Contamination: Methanesulfonyl chloride (MsCl) is highly sensitive to moisture and will readily hydrolyze to methanesulfonic acid, which will not react with the alcohol. This not only consumes the reagent but can also introduce acidic side reactions.

    • Troubleshooting:

      • Ensure all glassware is oven-dried or flame-dried under a nitrogen or argon atmosphere before use.

      • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or they can be freshly distilled from an appropriate drying agent.

      • Perform the reaction under an inert atmosphere (nitrogen or argon).

  • Incomplete Reaction: The reaction may not be going to completion due to insufficient reaction time, low temperature, or inadequate mixing.

    • Troubleshooting:

      • Monitor the reaction progress using Thin Layer Chromatography (TLC). The product, being more nonpolar than the starting alcohol, should have a higher Rf value.

      • If the reaction stalls, consider increasing the reaction time or allowing the reaction to slowly warm to room temperature.[1]

      • Ensure efficient stirring to maintain a homogenous reaction mixture.

  • Side Reactions: The presence of two double bonds in 11,14-eicosadien-1-ol makes the substrate susceptible to side reactions, especially under harsh conditions. Elimination reactions can also occur, particularly if the temperature is too high or a strong, non-hindered base is used.

    • Troubleshooting:

      • Maintain a low reaction temperature (0 °C to -10 °C) during the addition of methanesulfonyl chloride.[2]

      • Use a non-nucleophilic, sterically hindered base like triethylamine (B128534) (TEA) or N,N-diisopropylethylamine (DIPEA) to minimize side reactions.[1]

Q2: I am observing multiple spots on my TLC plate after the reaction. What are these byproducts and how can I minimize them?

A2: The formation of multiple byproducts is a common issue. Here are the likely identities of these spots and how to address them:

  • Unreacted Starting Material: A spot corresponding to the starting alcohol indicates an incomplete reaction. See Q1 for troubleshooting tips.

  • Alkyl Chloride: A possible side product is the corresponding alkyl chloride. This can be minimized by using methanesulfonic anhydride (B1165640) instead of methanesulfonyl chloride, though this reagent is more expensive.

  • Elimination Products: The formation of dienes or other elimination products can occur, especially at elevated temperatures. Maintaining low temperatures throughout the reaction is crucial.

  • Polymerization: Polyunsaturated compounds can be prone to polymerization, especially in the presence of acid or heat.

Q3: How should I purify the final product, 11,14-Eicosadienyl Methane Sulfonate?

A3: Due to the nonpolar nature of the product, column chromatography is the most effective purification method.

  • Stationary Phase: Silica (B1680970) gel is the standard choice.

  • Mobile Phase: A gradient of ethyl acetate (B1210297) in hexanes is typically effective. Start with a low polarity eluent (e.g., 1-2% ethyl acetate in hexanes) and gradually increase the polarity to elute your product. The starting alcohol will elute at a higher polarity.

  • Monitoring: Use TLC to identify the fractions containing the pure product. A common visualization technique is staining with potassium permanganate, which will show the unsaturated product as a yellow spot on a purple background.

Experimental Protocols

General Protocol for the Synthesis of 11,14-Eicosadienyl Methane Sulfonate

This protocol is a general guideline and may require optimization for your specific setup and scale.

Materials:

  • 11,14-Eicosadien-1-ol

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous Dichloromethane (B109758) (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous sodium sulfate (B86663) or magnesium sulfate

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for chromatography

Procedure:

  • Under an inert atmosphere (nitrogen or argon), dissolve 11,14-eicosadien-1-ol (1 equivalent) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.5 equivalents) to the solution and stir for 10 minutes.[1]

  • Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture, ensuring the temperature remains at 0 °C.[1]

  • Stir the reaction at 0 °C for 1-2 hours, monitoring the progress by TLC. If the reaction is sluggish, it can be allowed to warm to room temperature and stirred for an additional 1-2 hours.[1]

  • Once the reaction is complete, quench by adding cold water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with cold 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Data Presentation

The following table presents hypothetical data for the optimization of the 11,14-Eicosadienyl Methane Sulfonate synthesis. This data is for illustrative purposes to guide your optimization efforts.

EntryTemperature (°C)Base (equivalents)Reaction Time (h)Yield (%)
10TEA (1.2)275
20TEA (1.5)285
30TEA (2.0)283
4Room TempTEA (1.5)160 (with byproducts)
5-10TEA (1.5)488
60Pyridine (1.5)270
70DIPEA (1.5)390

Visualizations

Experimental Workflow

experimental_workflow Experimental Workflow for 11,14-Eicosadienyl Methane Sulfonate Synthesis start Start dissolve Dissolve 11,14-eicosadien-1-ol in anhydrous DCM start->dissolve cool Cool to 0°C dissolve->cool add_base Add Triethylamine cool->add_base add_mscl Add Methanesulfonyl Chloride add_base->add_mscl react Stir at 0°C for 1-2h (Monitor by TLC) add_mscl->react workup Aqueous Workup (Wash with HCl, NaHCO3, Brine) react->workup dry Dry (Na2SO4) and Concentrate workup->dry purify Purify by Column Chromatography dry->purify product Pure 11,14-Eicosadienyl Methane Sulfonate purify->product

Caption: Workflow for the synthesis of 11,14-Eicosadienyl Methane Sulfonate.

Hypothetical Signaling Pathway

11,14-Eicosadienoic acid is a polyunsaturated fatty acid (PUFA). While the direct signaling role of its methanesulfonate (B1217627) derivative is not well-defined, it is plausible that it could influence pathways involving other eicosanoids derived from C20 PUFAs like arachidonic acid. The following diagram illustrates a simplified signaling cascade for Prostaglandin E2 (PGE2), an eicosanoid, which can be used as a conceptual framework.

signaling_pathway Hypothetical Signaling Pathway Involving an Eicosanoid pge2 Prostaglandin E2 (PGE2) (Eicosanoid) receptor EP Receptor (GPCR) pge2->receptor Binds g_protein G-Protein Activation receptor->g_protein Activates ac Adenylyl Cyclase (AC) g_protein->ac Activates plc Phospholipase C (PLC) g_protein->plc Activates camp cAMP Production ac->camp pka Protein Kinase A (PKA) Activation camp->pka creb CREB Phosphorylation pka->creb gene_expression Target Gene Expression (e.g., Inflammation, Cell Growth) creb->gene_expression ip3_dag IP3 and DAG Production plc->ip3_dag ca_release Intracellular Ca2+ Release ip3_dag->ca_release pkc Protein Kinase C (PKC) Activation ip3_dag->pkc cellular_response Cellular Response ca_release->cellular_response pkc->cellular_response

Caption: A simplified Prostaglandin E2 signaling pathway.

References

Troubleshooting

Technical Support Center: 11,14-Eicosadienyl Methane Sulfonate

Disclaimer: A comprehensive literature search did not yield specific data on the off-target effects, pharmacology, or mechanism of action for 11,14-Eicosadienyl methane (B114726) sulfonate. The information provided below...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: A comprehensive literature search did not yield specific data on the off-target effects, pharmacology, or mechanism of action for 11,14-Eicosadienyl methane (B114726) sulfonate. The information provided below is based on the known properties of other alkylating agents, specifically methanesulfonates like Ethyl Methanesulfonate (B1217627) (EMS) and Methyl Methanesulfonate (MMS). This information is for general guidance and may not be representative of the specific activity of 11,14-Eicosadienyl methane sulfonate. Researchers should exercise caution and conduct appropriate validation experiments.

Troubleshooting Guides & FAQs

This section addresses potential issues and questions that may arise when working with uncharacterized methanesulfonate compounds, drawing parallels from related, well-studied molecules.

FAQs

Q1: I am observing unexpected cytotoxicity in my experiments with 11,14-Eicosadienyl methane sulfonate. What could be the cause?

A1: Unexpected cytotoxicity with a novel methanesulfonate compound could be due to off-target effects common to alkylating agents. These compounds are known to be mutagenic and carcinogenic.[1][2][3] The ethyl and methyl esters of methanesulfonic acid, such as EMS, are known to cause genetic defects, cancer, and may be harmful if swallowed.[1][2] It is crucial to consult the Safety Data Sheet (SDS) for detailed hazard information.[1][2]

Q2: My experimental results are inconsistent when using 11,14-Eicosadienyl methane sulfonate. What are the potential reasons?

A2: Inconsistency in results can stem from the inherent instability of some methanesulfonates. For instance, Ethyl Methanesulfonate (EMS) is unstable in water and hydrolyzes to ethanol (B145695) and methanesulfonic acid.[4] The stability of 11,14-Eicosadienyl methane sulfonate in your experimental buffer should be determined. We recommend preparing fresh solutions for each experiment.

Q3: Are there any known off-target interactions for methanesulfonates that I should be aware of?

A3: While specific off-target interactions for 11,14-Eicosadienyl methane sulfonate are unknown, methanesulfonates as a class are known alkylating agents that can react with various nucleophilic sites in the cell, not just DNA.[3] For example, Methyl Methanesulfonate (MMS) can cause oxidation and acetylation of proteins and trigger lipid stress at the inner nuclear membrane, independent of its DNA-damaging effects.[5] Such interactions could lead to a variety of off-target effects.

Troubleshooting Experimental Issues

Issue Potential Cause Troubleshooting Steps
High Cell Death Genotoxicity due to DNA alkylation.Perform a dose-response curve to determine the optimal non-toxic concentration. Use appropriate controls to assess baseline cell viability.
Variable Potency Compound instability and degradation.Prepare fresh stock solutions and dilute to working concentrations immediately before use. Assess compound stability in your experimental media over time.
Unexpected Phenotypes Off-target effects on other cellular macromolecules.Investigate potential off-target interactions through proteomics or lipidomics studies. Compare the observed phenotype with known effects of other alkylating agents.

Quantitative Data Summary

Specific quantitative data for 11,14-Eicosadienyl methane sulfonate is not available. The following table summarizes the known hazards of related methanesulfonate compounds.

Table 1: Summary of Hazards for Related Methanesulfonate Compounds

Hazard Ethyl Methanesulfonate (EMS) Methyl Methanesulfonate (MMS)
Acute Toxicity (Oral) Harmful if swallowed.[1][2]Toxic if swallowed.
Skin Irritation Causes skin irritation.[1]Causes skin irritation.
Eye Irritation Causes serious eye irritation.[1]Causes serious eye irritation.
Sensitization May cause an allergic skin reaction.[1]May cause an allergic skin reaction.
Mutagenicity May cause genetic defects.[1][2]May cause genetic defects.
Carcinogenicity May cause cancer.[1][2]Suspected of causing cancer.
Reproductive Toxicity Suspected of damaging fertility or the unborn child.[1][2]Suspected of damaging fertility or the unborn child.

Experimental Protocols

Detailed experimental protocols for investigating the off-target effects of 11,14-Eicosadienyl methane sulfonate are not available. Researchers can adapt established protocols for characterizing alkylating agents. A general workflow is proposed below.

G cluster_0 Phase 1: Initial Characterization cluster_1 Phase 2: Off-Target Effect Investigation cluster_2 Phase 3: Pathway Analysis Dose-Response Dose-Response Assay (e.g., MTT, CellTiter-Glo) Stability Compound Stability Assessment (e.g., HPLC, LC-MS) Dose-Response->Stability Determine optimal concentration range Genotoxicity Genotoxicity Assays (e.g., Comet, Micronucleus) Stability->Genotoxicity Proteomics Proteomics Analysis (e.g., Mass Spectrometry) Genotoxicity->Proteomics Lipidomics Lipidomics Analysis (e.g., Mass Spectrometry) Proteomics->Lipidomics Pathway Signaling Pathway Analysis (e.g., Western Blot, Reporter Assays) Lipidomics->Pathway

Caption: Proposed experimental workflow for characterizing off-target effects.

Signaling Pathways

The primary mechanism of action for well-characterized methanesulfonates like EMS is the alkylation of DNA, which leads to mutations.

G EMS Ethyl Methanesulfonate (EMS) Guanine Guanine in DNA EMS->Guanine Ethylates O6_ethylguanine O6-ethylguanine Guanine->O6_ethylguanine DNA_Replication DNA Replication O6_ethylguanine->DNA_Replication Thymine_Pairing Mispairing with Thymine DNA_Replication->Thymine_Pairing Transition_Mutation G:C to A:T Transition Mutation Thymine_Pairing->Transition_Mutation

Caption: Mechanism of EMS-induced DNA mutation.

It is important to note that other off-target effects on proteins and lipids could initiate other signaling cascades, which would need to be empirically determined for 11,14-Eicosadienyl methane sulfonate.

References

Optimization

Preventing hydrolysis of "11,14-Eicosadienyl methane sulfonate"

This guide provides researchers, scientists, and drug development professionals with essential information for handling, storing, and utilizing 11,14-Eicosadienyl Methane (B114726) Sulfonate, with a primary focus on prev...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with essential information for handling, storing, and utilizing 11,14-Eicosadienyl Methane (B114726) Sulfonate, with a primary focus on preventing its hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is 11,14-Eicosadienyl Methane Sulfonate and why is it susceptible to hydrolysis?

A: 11,14-Eicosadienyl Methane Sulfonate (CAS 72996-07-7) is an ester of methanesulfonic acid and the corresponding 11,14-eicosadien-1-ol.[1][2] The methanesulfonate (B1217627) group (mesylate) is an excellent leaving group, making the molecule a potent electrophile and highly useful in nucleophilic substitution reactions.[3][4] However, this reactivity also makes it susceptible to hydrolysis, where water acts as a nucleophile, cleaving the ester bond. This reaction results in the formation of 11,14-eicosadien-1-ol and methanesulfonic acid, rendering the starting material inactive for its intended purpose. Hydrolysis can be catalyzed by acidic or basic conditions.[5][6]

Q2: How can I detect if my sample of 11,14-Eicosadienyl Methane Sulfonate has undergone hydrolysis?

A: Hydrolysis can be detected by observing the appearance of the corresponding alcohol (11,14-eicosadien-1-ol) in your sample. Common analytical techniques for monitoring this degradation include:

  • Thin-Layer Chromatography (TLC): The hydrolyzed alcohol will appear as a new, more polar spot compared to the parent mesylate.

  • High-Performance Liquid Chromatography (HPLC): An HPLC method can be developed to separate the parent mesylate from the more polar alcohol hydrolysis product. This allows for quantification of the degradation.[7]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly sensitive for detecting and quantifying volatile impurities and degradation products.[8][9]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can show new peaks corresponding to the alcohol, such as a characteristic signal for the hydroxyl proton and shifts in the signals of the adjacent methylene (B1212753) group.

Q3: What are the optimal storage conditions to minimize hydrolysis?

A: To ensure the long-term stability of 11,14-Eicosadienyl Methane Sulfonate, it should be stored under controlled conditions that strictly limit its exposure to moisture.[5] We recommend the following:

  • Temperature: Store at -20°C or below in a freezer that is not frost-free (to avoid temperature cycling).

  • Atmosphere: Store under an inert atmosphere, such as Argon or Nitrogen, to displace moisture and oxygen.

  • Container: Use a tightly sealed, amber glass vial with a PTFE-lined cap to prevent moisture ingress and light exposure.[10]

  • Desiccation: Store vials within a desiccator containing a suitable desiccant to further minimize ambient moisture.[5]

Q4: What solvents and pH conditions should I use in my experiments?

A: The choice of solvent and control of pH are critical to prevent hydrolysis during experiments.

  • Solvents: Always use anhydrous (dry) solvents. Solvents should be freshly distilled from a suitable drying agent or purchased in sealed bottles (e.g., Sure/Seal™). Avoid protic solvents if possible. If a protic solvent must be used, ensure it is rigorously dried and the experiment is conducted at low temperature.

  • pH Control: Hydrolysis is accelerated by both acidic and basic conditions.[5] For reactions, maintaining a neutral pH is ideal. If a base is required for the reaction, use a non-nucleophilic, sterically hindered base (e.g., 2,6-lutidine, diisopropylethylamine) and add it slowly at a low temperature. If pH control is necessary, especially in aqueous mixtures, the use of buffers can stabilize the compound.[11] Studies on similar sulfonates have shown that maintaining a pH around 10 can surprisingly prevent decomposition in some aqueous systems, though this should be empirically tested for your specific application.[6]

Troubleshooting Guide

Problem Possible Cause Recommended Solution
Low or no yield in a substitution reaction. Hydrolysis of the starting material. The mesylate may have degraded to the unreactive alcohol either during storage or in the reaction setup.1. Verify Starting Material: Check the purity of the mesylate using TLC or HPLC before starting the reaction.[7] 2. Ensure Anhydrous Conditions: Dry all glassware in an oven ( >120°C) and cool under an inert atmosphere. Use fresh, anhydrous solvents. 3. Control Temperature: Run the reaction at the lowest practical temperature.
A new, more polar spot appears on TLC during reaction monitoring. In-situ Hydrolysis. Trace amounts of water in the reaction mixture are causing the mesylate to hydrolyze to the corresponding alcohol.1. Use a Drying Agent: If compatible with your reaction, add molecular sieves to the reaction vessel. 2. Inert Atmosphere: Ensure a positive pressure of an inert gas (Argon or Nitrogen) is maintained throughout the experiment. 3. Purify Reagents: Ensure all reagents, especially amines or salts, are anhydrous.
Inconsistent results between experimental runs. Variable reagent quality or environmental conditions. The amount of hydrolysis may be varying due to differences in ambient humidity or the age/quality of solvents and reagents.1. Standardize Procedures: Use solvents from the same freshly opened bottle. Do not leave reagent or solvent bottles open to the air.[12] 2. Work in a Glove Box: For maximum consistency and to eliminate moisture, perform the entire experimental setup inside a glove box. 3. Date Containers: Always date containers upon receipt and upon opening to track the potential for moisture absorption over time.[12]

Factors Influencing Hydrolysis of Alkyl Mesylates

FactorCondition Promoting HydrolysisRecommended Condition for StabilityRationale
Water Presence of water/moistureAnhydrous / Inert AtmosphereWater is the primary nucleophile for the hydrolysis reaction.[5] Even small amounts can significantly impact stability.[13]
Temperature Elevated Temperatures-20°C for storage; lowest practical temperature for reactionsHydrolysis rate increases with temperature, as with most chemical reactions.
pH Acidic or Basic ConditionsNeutral pH (approx. 7.0)Both acid and base can catalyze the cleavage of the sulfonate ester bond.[5]
Solvent Protic Solvents (e.g., water, alcohols)Aprotic, Non-polar SolventsProtic solvents can participate in the hydrolysis reaction. Aprotic solvents are preferred.
Storage Open containers, frequent freeze-thaw cyclesTightly sealed vials under inert gas, minimize openingsPrevents ingress of atmospheric moisture.[5][14]

Note: While specific kinetic data for 11,14-Eicosadienyl Methane Sulfonate is not publicly available, a study on Ethyl Methanesulfonate (EMS) at 25°C found its hydrolysis rate constant in water to be 2.35 x 10⁻⁴ min⁻¹, demonstrating the inherent reactivity of such esters in aqueous environments.[9]

Experimental Protocols

Protocol 1: Monitoring Hydrolysis via HPLC

This protocol provides a general framework for developing an HPLC method to quantify the purity of 11,14-Eicosadienyl Methane Sulfonate and detect its primary hydrolysis product, 11,14-eicosadien-1-ol.

  • Column: Use a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution is recommended.

    • Solvent A: Water (with 0.1% formic acid or phosphoric acid to improve peak shape).[7]

    • Solvent B: Acetonitrile or Methanol.

  • Gradient Program (Example):

    • Start with 70% B, ramp to 95% B over 15 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to 70% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a low wavelength (e.g., 205-215 nm), as the molecule lacks a strong chromophore.

  • Sample Preparation: Dissolve a small, accurately weighed sample in the mobile phase (initial conditions) or a compatible solvent like acetonitrile. Ensure the sample is fully dissolved.

  • Analysis: The parent mesylate will elute later (is more non-polar) than the alcohol hydrolysis product. The relative peak areas can be used to determine the percentage of hydrolysis.

Protocol 2: General Procedure for a Nucleophilic Substitution Reaction

This protocol outlines best practices to prevent hydrolysis when using 11,14-Eicosadienyl Methane Sulfonate as an electrophile.

  • Glassware Preparation: Dry all glassware (reaction flask, dropping funnel, condenser) in an oven at >120°C for at least 4 hours. Assemble the apparatus while hot and allow it to cool to room temperature under a stream of dry nitrogen or argon.

  • Reagent Preparation:

    • Use fresh, anhydrous solvent from a sealed bottle.

    • Ensure the nucleophile and any other reagents are dry and pure.

    • Dissolve the 11,14-Eicosadienyl Methane Sulfonate in the anhydrous solvent under an inert atmosphere.

  • Reaction Setup:

    • Maintain a positive pressure of inert gas throughout the entire procedure using a bubbler or balloon.

    • Cool the reaction flask to 0°C or a lower temperature using an ice bath or cryocooler before adding any reagents.

    • If a base is used, add it slowly (dropwise) to the reaction mixture.

  • Execution: Add the nucleophile solution to the solution of the mesylate slowly via a syringe or dropping funnel.

  • Monitoring: Monitor the reaction's progress using TLC or HPLC. Note any appearance of a polar spot corresponding to the hydrolyzed alcohol.

  • Workup: Quench the reaction with a cold, non-aqueous quencher if possible. If an aqueous workup is necessary, perform it quickly with cold solutions and immediately extract the product into a non-polar organic solvent. Dry the organic layer thoroughly with a drying agent like Na₂SO₄ or MgSO₄ before concentrating.

Visualizations

Hydrolysis cluster_reactants Reactants cluster_products Hydrolysis Products compound 11,14-Eicosadienyl Methane Sulfonate products 11,14-Eicosadien-1-ol + Methanesulfonic Acid compound->products Nucleophilic Attack water H₂O (Water) water->products conditions Acid or Base (Catalyst) conditions->products accelerates

Caption: Chemical pathway of mesylate hydrolysis.

Workflow A Receive & Inspect Compound B Store Immediately -20°C, Inert Gas, Desiccated A->B C Plan Experiment Select Anhydrous Reagents B->C D Prepare Glassware (Oven-Dry & Cool under N₂/Ar) C->D E Set up Reaction (Under Inert Atmosphere) D->E F Execute Reaction (Low Temp, Controlled Additions) E->F G Monitor Progress (TLC/HPLC) Check for Hydrolysis Product F->G H Hydrolysis Detected? G->H I Troubleshoot: Check for Moisture Source, Re-evaluate Conditions H->I Yes J Proceed with Non-Aqueous or Rapid Aqueous Workup H->J No I->C K Purify & Characterize Product J->K

References

Troubleshooting

"11,14-Eicosadienyl methane sulfonate" stability in biological buffers

Welcome to the technical support center for 11,14-Eicosadienyl Methane (B114726) Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability o...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for 11,14-Eicosadienyl Methane (B114726) Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of this compound in common biological buffers. Here you will find troubleshooting advice, frequently asked questions, and recommended experimental protocols to ensure the successful use of 11,14-Eicosadienyl Methane Sulfonate in your experiments.

Stability Overview

11,14-Eicosadienyl methane sulfonate is a sulfonate ester. This class of compounds is known to be reactive and can exhibit limited stability in aqueous solutions, including biological buffers.[1][2] The primary degradation pathway for sulfonate esters is hydrolysis, which can be influenced by pH, temperature, and the presence of nucleophiles in the buffer.[3][4][5] Due to their reactivity, it is crucial to handle and store this compound properly and to empirically determine its stability under your specific experimental conditions.[6][7]

Troubleshooting Guide

This guide addresses common issues that may arise during the use of 11,14-Eicosadienyl Methane Sulfonate in biological buffers.

Problem Possible Cause Recommended Solution
Compound precipitates out of solution. The compound may have low aqueous solubility, or the buffer components may be causing precipitation.- Prepare a high-concentration stock solution in an organic solvent (e.g., DMSO, ethanol) and dilute it into the aqueous buffer to the final desired concentration. - Ensure the final concentration of the organic solvent is low enough not to affect your experiment. - Test the solubility in different buffer systems.
Inconsistent or non-reproducible experimental results. The compound may be degrading over the course of the experiment.- Perform a stability study of the compound in your experimental buffer at the intended temperature and time course. - Prepare fresh solutions of the compound immediately before each experiment. - Minimize the time the compound is in the aqueous buffer before analysis.
Loss of biological activity. The methane sulfonate group may have been cleaved, rendering the compound inactive.- Confirm the identity and purity of the compound before use. - Assess the stability of the compound under your experimental conditions using an analytical method like HPLC or LC-MS.[8] - If degradation is confirmed, consider modifying the experimental design to minimize exposure to harsh conditions (e.g., shorter incubation times, lower temperatures).
Unexpected side reactions or off-target effects. Sulfonate esters are potent electrophiles and can react with nucleophiles other than the intended target.[2]- Be aware of potential reactions with components in your assay, such as proteins or other small molecules containing nucleophilic groups (e.g., thiols, amines). - Include appropriate controls to identify non-specific effects.

Stability Data in Biological Buffers

Buffer System (e.g., PBS, TRIS, HEPES) pH Temperature (°C) Time (hours) % Remaining Compound Degradation Products Identified
Example: PBS7.4370100%N/A
2
4
8
24
Example: TRIS8.0250100%N/A
2
4
8
24

Experimental Protocols

Protocol for Assessing Compound Stability in Biological Buffers

This protocol outlines a general method for determining the stability of 11,14-Eicosadienyl Methane Sulfonate in a biological buffer of choice.[9][10]

Materials:

  • 11,14-Eicosadienyl Methane Sulfonate

  • Organic solvent (e.g., DMSO, Ethanol)

  • Biological buffer (e.g., PBS, TRIS, HEPES)

  • Temperature-controlled incubator/water bath

  • HPLC or LC-MS system for analysis

  • Quenching solution (e.g., acetonitrile (B52724) with 0.1% formic acid)

Procedure:

  • Prepare a stock solution: Dissolve 11,14-Eicosadienyl Methane Sulfonate in an appropriate organic solvent to a known concentration (e.g., 10 mM).

  • Prepare working solutions: Dilute the stock solution into the desired biological buffer to the final experimental concentration. Ensure the final concentration of the organic solvent is minimal.

  • Incubation: Incubate the working solutions at the desired experimental temperature (e.g., 25°C or 37°C).

  • Time points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the working solution.

  • Quench the reaction: Immediately mix the aliquot with a quenching solution to stop further degradation.

  • Analysis: Analyze the samples by a validated HPLC or LC-MS method to determine the concentration of the remaining parent compound.

  • Data analysis: Plot the percentage of the remaining compound against time to determine the stability profile and calculate the half-life if applicable.

Visualizations

experimental_workflow cluster_prep Preparation cluster_incubation Incubation cluster_sampling Sampling & Quenching cluster_analysis Analysis prep_stock Prepare Stock Solution (in Organic Solvent) prep_work Prepare Working Solution (in Biological Buffer) prep_stock->prep_work incubate Incubate at Desired Temperature prep_work->incubate sampling Withdraw Aliquots at Different Time Points incubate->sampling quench Quench Reaction sampling->quench analysis Analyze by HPLC/LC-MS quench->analysis data_analysis Determine % Remaining Compound vs. Time analysis->data_analysis

Caption: Experimental workflow for assessing compound stability.

hydrolysis_pathway compound 11,14-Eicosadienyl Methane Sulfonate products 11,14-Eicosadien-1-ol + Methanesulfonic Acid compound->products Hydrolysis water H₂O (from buffer)

Caption: Hydrolysis of 11,14-Eicosadienyl Methane Sulfonate.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for 11,14-Eicosadienyl Methane Sulfonate?

A1: As a solid, the compound should be stored in a tightly sealed container at a low temperature (e.g., -20°C or -80°C) and protected from moisture and light.[6] For solutions in organic solvents, it is also recommended to store them at low temperatures and use them as quickly as possible.

Q2: How does pH affect the stability of 11,14-Eicosadienyl Methane Sulfonate?

A2: The stability of sulfonate esters is pH-dependent.[3][4] They can be susceptible to hydrolysis under both acidic and basic conditions, although the rate of hydrolysis is often more significant at higher pH.[2] It is advisable to test the stability of the compound in your specific buffer and pH.

Q3: Can I use buffers containing nucleophiles with this compound?

A3: Caution should be exercised when using buffers containing nucleophilic species (e.g., Tris, buffers with thiols like DTT or β-mercaptoethanol). Sulfonate esters are electrophilic and can react with these nucleophiles, leading to the degradation of your compound and potential artifacts in your experiment.[2] If possible, use non-nucleophilic buffers like PBS or HEPES.

Q4: Is 11,14-Eicosadienyl Methane Sulfonate sensitive to light?

A4: While specific photostability data for this compound is not available, it is good practice to protect all reactive small molecules from light to prevent potential photodegradation.[7]

Q5: What analytical method is best for monitoring the stability of this compound?

A5: High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are the recommended methods for monitoring the stability of 11,14-Eicosadienyl Methane Sulfonate.[8][10] These techniques allow for the separation and quantification of the parent compound from its degradation products.

References

Optimization

Technical Support Center: Mass Spectrometry Analysis of 11,14-Eicosadienyl Methane Sulfonate

Welcome to the technical support center for the mass spectrometry analysis of 11,14-Eicosadienyl Methane Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide gui...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the mass spectrometry analysis of 11,14-Eicosadienyl Methane Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the expected molecular weight and common adducts of 11,14-Eicosadienyl Methane Sulfonate in mass spectrometry?

A1: The molecular weight of 11,14-Eicosadienyl Methane Sulfonate (C₂₁H₄₀O₃S) is 388.6 g/mol . In mass spectrometry, you can expect to observe the protonated molecule [M+H]⁺, as well as common adducts with sodium [M+Na]⁺ and potassium [M+K]⁺. The formation of these adducts is common in electrospray ionization (ESI) and can be influenced by the purity of solvents and glassware.[1]

Q2: What are the typical fragmentation patterns for sulfonate esters in mass spectrometry?

A2: Sulfonate esters can exhibit characteristic fragmentation patterns. A common fragmentation involves the loss of the sulfonyl group (SO₂) or the entire methanesulfonate (B1217627) group (CH₃SO₂).[2][3] You may also observe fragmentation of the eicosadienyl chain, leading to a series of hydrocarbon fragments. The specific fragmentation will depend on the ionization technique and collision energy used.

Q3: My signal intensity is poor. What are the potential causes and solutions?

A3: Poor signal intensity is a frequent issue in mass spectrometry.[4] Several factors can contribute to this problem:

  • Sample Concentration: The sample may be too dilute, resulting in a weak signal, or too concentrated, causing ion suppression.[4] Optimizing the sample concentration is a critical first step.

  • Ionization Efficiency: The choice of ionization technique significantly impacts signal intensity.[4] For lipids like 11,14-Eicosadienyl Methane Sulfonate, electrospray ionization (ESI) is commonly used.[5][6] Optimizing ESI source parameters, such as spray voltage and gas flows, can enhance ionization.

  • Instrument Calibration and Tuning: Regular calibration and tuning of the mass spectrometer are essential for optimal performance.[4]

Q4: I am observing unexpected peaks in my mass spectrum. What could be the source?

A4: Unexpected peaks can arise from several sources:

  • Contaminants: Impurities in the sample, solvents, or from the experimental setup (e.g., plasticizers) can appear as extra peaks. Ensure high-purity solvents and clean sample handling.

  • In-source Fragmentation: Fragmentation of the analyte can occur in the ion source, especially at higher voltages, leading to the appearance of fragment ions in the primary mass spectrum.[7][8] Optimizing source conditions can help minimize this.

  • Column Bleed: If using liquid chromatography-mass spectrometry (LC-MS), stationary phase material from the column can elute and be detected.

Q5: Why am I seeing issues with mass accuracy and resolution?

A5: Problems with mass accuracy and resolution often point to issues with instrument calibration.[4] Regular mass calibration with appropriate standards is crucial for accurate mass measurements.[4] Instrument contamination or drift can also affect these parameters, necessitating cleaning and maintenance.[4]

Troubleshooting Guides

Guide 1: No Peaks or Very Low Signal

This guide addresses the issue of not observing any peaks or having a signal that is too low for analysis.[9]

Potential Cause Troubleshooting Step Expected Outcome
No Sample Reaching the Detector Verify the autosampler and syringe are functioning correctly.[9] Check for any clogs in the sample path.The sample is successfully introduced into the mass spectrometer.
Improper Sample Preparation Ensure the sample is properly dissolved and at an appropriate concentration.A clear, particulate-free solution is obtained.
Incorrect Instrument Settings Check the detector settings, ensuring the flame (if applicable) is lit and gases are flowing correctly.[9] Verify the ionization source parameters are appropriate for the analyte.The instrument is operating under optimal conditions for detection.
Leaks in the System Check for gas leaks in the system, which can lead to a loss of sensitivity.[9]A leak-free system ensures proper instrument performance.
Guide 2: Peak Splitting or Broadening

This guide provides steps to address issues with poor peak shape.[4]

Potential Cause Troubleshooting Step Expected Outcome
Column or Sample Contamination Ensure proper sample cleanup procedures are followed. Check for and replace a contaminated guard or analytical column.Sharp, symmetrical peaks are observed.
Inappropriate Ionization Conditions Adjust ion source parameters, such as gas flows and temperatures, to optimize peak shape.Peak broadening is reduced.
Suboptimal Chromatographic Conditions If using LC-MS, optimize the mobile phase composition and gradient to improve peak shape.Well-resolved and sharp chromatographic peaks are achieved.

Experimental Protocols

Sample Preparation for Mass Spectrometry Analysis

  • Stock Solution Preparation: Accurately weigh a small amount of 11,14-Eicosadienyl Methane Sulfonate and dissolve it in a high-purity solvent (e.g., methanol (B129727) or acetonitrile) to create a stock solution of known concentration (e.g., 1 mg/mL).

  • Working Solution Preparation: Dilute the stock solution with the appropriate mobile phase or solvent to achieve the desired concentration for analysis. A concentration range of 1-10 µg/mL is often a good starting point for ESI-MS.

  • Filtration: Filter the final working solution through a 0.22 µm syringe filter to remove any particulate matter that could clog the system.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

  • Column: A C18 reversed-phase column is suitable for the separation of lipids.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with a lower percentage of mobile phase B and gradually increase it to elute the compound. A typical gradient might be 50-95% B over 15 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • MS Detection: Scan for the expected m/z values of the protonated molecule and common adducts.

Data Presentation

Table 1: Expected m/z Values for 11,14-Eicosadienyl Methane Sulfonate

Ion Formula Expected m/z
[M+H]⁺[C₂₁H₄₁O₃S]⁺389.2771
[M+Na]⁺[C₂₁H₄₀O₃SNa]⁺411.2590
[M+K]⁺[C₂₁H₄₀O₃SK]⁺427.2330

Visualizations

TroubleshootingWorkflow start_node Start: Mass Spec Issue decision_node decision_node start_node->decision_node Identify Problem process_node_no_peaks Check Sample Introduction & Concentration decision_node->process_node_no_peaks No/Low Signal process_node_bad_peaks Check for Contamination (Sample & Column) decision_node->process_node_bad_peaks Bad Peak Shape process_node_wrong_mass Check Instrument Calibration decision_node->process_node_wrong_mass Incorrect m/z process_node process_node end_node Resolution decision_no_peaks decision_no_peaks process_node_no_peaks->decision_no_peaks Signal Improved? decision_bad_peaks decision_bad_peaks process_node_bad_peaks->decision_bad_peaks Shape Improved? decision_wrong_mass decision_wrong_mass process_node_wrong_mass->decision_wrong_mass Mass Accurate? decision_no_peaks->end_node Yes process_node_check_instrument Verify Instrument Settings & Check for Leaks decision_no_peaks->process_node_check_instrument No process_node_check_instrument->end_node decision_bad_peaks->end_node Yes process_node_optimize_conditions Optimize Ionization & Chromatography decision_bad_peaks->process_node_optimize_conditions No process_node_optimize_conditions->end_node decision_wrong_mass->end_node Yes process_node_check_adducts Verify Adducts & In-Source Fragmentation decision_wrong_mass->process_node_check_adducts No process_node_check_adducts->end_node

Caption: Troubleshooting workflow for mass spectrometry analysis.

Caption: General experimental workflow for LC-MS analysis.

References

Troubleshooting

Improving the efficiency of "11,14-Eicosadienyl methane sulfonate" alkylation

Welcome to the technical support center for the alkylation of 11,14-Eicosadienyl Methane (B114726) Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the alkylation of 11,14-Eicosadienyl Methane (B114726) Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving reaction efficiency and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the alkylation of 11,14-Eicosadienyl Methane Sulfonate?

A1: The alkylation of 11,14-Eicosadienyl Methane Sulfonate, a long-chain alkenyl mesylate, typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. This involves the backside attack of a nucleophile on the carbon atom bonded to the mesylate leaving group. For this primary sulfonate, the SN2 pathway is generally favored due to minimal steric hindrance.

Q2: What are the most common side reactions to be aware of during this alkylation?

A2: The most prevalent side reactions include:

  • Elimination (E2): Particularly with strong, sterically hindered bases, elimination of the mesylate group can occur, leading to the formation of an undesired alkene.

  • Isomerization: The cis double bonds at positions 11 and 14 are susceptible to isomerization to the more stable trans configuration, especially under harsh reaction conditions (e.g., high temperatures, prolonged reaction times).

  • Polymerization: The polyunsaturated nature of the substrate makes it prone to polymerization, particularly in the presence of acid catalysts or upon exposure to air and light.

  • Attack at Sulfur: Strong nucleophiles can sometimes attack the sulfur atom of the sulfonate ester, leading to cleavage of the S-O bond and regeneration of the starting alcohol.

Q3: How can I monitor the progress of the alkylation reaction?

A3: Thin-Layer Chromatography (TLC) is a convenient method for monitoring the reaction progress. A suitable solvent system (e.g., hexane/ethyl acetate (B1210297) mixtures) can be used to separate the starting mesylate, the alkylated product, and any potential byproducts. The spots can be visualized using a suitable stain, such as potassium permanganate (B83412), which is effective for unsaturated compounds. For more detailed analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed to identify and quantify the products.

Q4: What are the recommended purification techniques for the alkylated product?

A4: Column chromatography is the most common method for purifying the alkylated product on a laboratory scale. A silica (B1680970) gel stationary phase with a gradient elution of a non-polar solvent system (e.g., hexanes and ethyl acetate) is typically effective. It is crucial to use high-purity solvents and handle the polyunsaturated product with care to avoid degradation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the alkylation of 11,14-Eicosadienyl Methane Sulfonate.

Problem 1: Low or No Product Yield
Potential Cause Suggested Solution
Poor Nucleophile Use a stronger nucleophile or increase its concentration. If using a neutral nucleophile, consider deprotonating it with a suitable base to enhance its nucleophilicity.
Poor Leaving Group Activation Ensure the complete conversion of the starting alcohol to the mesylate. The presence of unreacted alcohol will not participate in the alkylation.
Inappropriate Solvent Use a polar apathetic solvent such as DMF, DMSO, or acetonitrile (B52724) to favor the SN2 reaction. Protic solvents can solvate the nucleophile, reducing its reactivity.
Low Reaction Temperature Gradually increase the reaction temperature. However, be cautious as higher temperatures can promote side reactions.
Steric Hindrance If the nucleophile is bulky, steric hindrance may be an issue. Consider using a less hindered nucleophile if possible.
Problem 2: Presence of Significant Byproducts
Potential Cause Suggested Solution
Elimination Product (E2) Use a less sterically hindered, non-nucleophilic base (e.g., potassium carbonate). Lowering the reaction temperature can also favor substitution over elimination.
Isomerization of Double Bonds Maintain a low reaction temperature and minimize reaction time. Use degassed solvents and perform the reaction under an inert atmosphere (e.g., argon or nitrogen) to prevent radical-induced isomerization.
Polymerization Ensure all reagents and solvents are free of acidic impurities. The use of radical scavengers, such as BHT, may be beneficial.
Starting Alcohol Present This indicates incomplete mesylation or hydrolysis of the mesylate. Ensure anhydrous conditions during mesylation and the alkylation reaction.

Data Presentation

The following tables summarize expected trends in reaction efficiency based on the variation of key experimental parameters. The yields are illustrative and will vary depending on the specific nucleophile and substrate purity.

Table 1: Effect of Solvent on Alkylation Yield

SolventDielectric ConstantExpected Yield (%)Rationale
DMF3785-95Polar aprotic, effectively solvates the cation, leaving the nucleophile highly reactive.
Acetonitrile3675-85Polar aprotic, good alternative to DMF.
THF7.650-70Less polar, may result in lower reaction rates.
Toluene2.4< 30Non-polar, generally unsuitable for SN2 reactions with charged nucleophiles.
Ethanol24< 20Polar protic, solvates the nucleophile, reducing its reactivity.

Table 2: Effect of Base on Alkylation (when using a neutral nucleophile)

BasepKa of Conjugate AcidExpected Yield (%)Comments
Potassium Carbonate10.380-90Mild, non-nucleophilic base, minimizes elimination.
Triethylamine10.870-85Common organic base, can sometimes lead to elimination.
DBU13.560-75Strong, non-nucleophilic base, may promote elimination at higher temperatures.
Sodium Hydride~3590-98Very strong base, effective for deprotonating weak nucleophiles but requires careful handling.

Experimental Protocols

Protocol 1: General Procedure for Alkylation of 11,14-Eicosadienyl Methane Sulfonate
  • Preparation: Under an inert atmosphere (argon or nitrogen), dissolve 11,14-Eicosadienyl methane sulfonate (1.0 eq) in anhydrous DMF.

  • Addition of Nucleophile: Add the desired nucleophile (1.1 - 1.5 eq). If the nucleophile is neutral, add a suitable non-nucleophilic base (e.g., potassium carbonate, 1.5 eq).

  • Reaction: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 50-60 °C). Monitor the reaction progress by TLC.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water and a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Extraction: Extract the aqueous layer with the organic solvent (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: Thin-Layer Chromatography (TLC) Analysis
  • Plate Preparation: Use silica gel 60 F₂₅₄ plates.

  • Spotting: Dissolve a small amount of the reaction mixture and the starting material in a volatile solvent and spot them on the TLC plate.

  • Elution: Develop the plate in a chamber containing a suitable mobile phase (e.g., 9:1 Hexane:Ethyl Acetate).

  • Visualization: Visualize the spots under UV light (if applicable) and/or by staining with a potassium permanganate solution. The disappearance of the starting material spot and the appearance of a new product spot indicate reaction progression.

Mandatory Visualizations

Troubleshooting_Alkylation Start Low or No Product Yield? Cause1 Poor Nucleophile? Start->Cause1 Check Cause2 Wrong Solvent? Start->Cause2 Check Cause3 Side Reactions Dominating? Start->Cause3 Check Byproducts Significant Byproducts? Start->Byproducts If yield is low and byproducts high Solution1 Increase concentration Use stronger nucleophile Cause1->Solution1 Solution Solution2 Use Polar Aprotic (DMF, Acetonitrile) Cause2->Solution2 Solution Solution3 Optimize Temperature and Base Cause3->Solution3 Solution Elimination Elimination Product? Byproducts->Elimination Identify Isomerization Isomerization? Byproducts->Isomerization Identify Polymerization Polymerization? Byproducts->Polymerization Identify Sol_Elimination Use non-hindered base Lower temperature Elimination->Sol_Elimination Solution Sol_Isomerization Lower temperature Inert atmosphere Isomerization->Sol_Isomerization Solution Sol_Polymerization Use radical scavenger Acid-free conditions Polymerization->Sol_Polymerization Solution Experimental_Workflow Start Start: Reactants Mesylate 11,14-Eicosadienyl Methane Sulfonate Start->Mesylate Nucleophile Nucleophile (+ Base if needed) Start->Nucleophile Solvent Anhydrous Polar Aprotic Solvent Start->Solvent Reaction Reaction Setup (Inert Atmosphere) Mesylate->Reaction Nucleophile->Reaction Solvent->Reaction Monitoring Monitor by TLC Reaction->Monitoring Workup Aqueous Workup & Extraction Monitoring->Workup Purification Column Chromatography Workup->Purification Characterization NMR, MS Analysis Purification->Characterization Product Pure Alkylated Product Characterization->Product

Optimization

"11,14-Eicosadienyl methane sulfonate" cytotoxicity and how to minimize it

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11,14-Eicosadienyl methane (B114726) sulfon...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11,14-Eicosadienyl methane (B114726) sulfonate. The information addresses potential cytotoxicity and outlines strategies to minimize it during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 11,14-Eicosadienyl methane sulfonate and what is its expected mode of action?

11,14-Eicosadienyl methane sulfonate is an ester product.[1] Given its chemical structure as a methane sulfonate, it is prudent to handle it as a potential alkylating agent. Alkylating agents are a class of compounds that can transfer an alkyl group to various nucleophilic sites on cellular macromolecules. The primary target for the cytotoxic effects of many alkylating agents is DNA.[2][3][4]

The general mechanism involves the alkylation of DNA bases, particularly the N7 position of guanine.[3] This can lead to DNA damage, interstrand cross-linking, inhibition of DNA replication and transcription, and ultimately, cell death (apoptosis).[2][3][5]

Q2: Is 11,14-Eicosadienyl methane sulfonate expected to be cytotoxic?

Due to its classification as a methane sulfonate and its potential role as an alkylating agent, 11,14-Eicosadienyl methane sulfonate should be presumed to have cytotoxic potential until proven otherwise through empirical testing. The cytotoxicity of alkylating agents is often dose-dependent and can vary significantly between different cell types.[5]

Q3: What are the primary safety precautions when handling 11,14-Eicosadienyl methane sulfonate?

A safety data sheet (SDS) for 11,14-Eicosadienyl methane sulfonate is available and should be consulted for detailed handling procedures.[6] General precautions for handling potentially hazardous compounds include:

  • Use of personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Handling the compound in a well-ventilated area, preferably a chemical fume hood.

  • Avoiding inhalation of dust or vapors and contact with skin and eyes.

  • Implementing proper storage and waste disposal procedures according to institutional and regulatory guidelines.

Troubleshooting Guides

Guide 1: Unexpectedly High Cytotoxicity Observed in Experiments
Potential Cause Troubleshooting Step
Compound Concentration Too High Perform a dose-response experiment to determine the IC50 value (the concentration that inhibits 50% of cell growth). Start with a wide range of concentrations to identify a non-toxic and a cytotoxic range.
Incorrect Solvent or Vehicle Concentration Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is non-toxic to the cells. Run a vehicle-only control to assess solvent toxicity.
Extended Incubation Time The cytotoxic effect may be time-dependent. Conduct a time-course experiment (e.g., 24, 48, 72 hours) to find the optimal incubation period for your experimental goals.
Cell Line Sensitivity Different cell lines exhibit varying sensitivities to cytotoxic compounds. If possible, test the compound on a panel of cell lines, including non-cancerous control cells, to assess specificity.
Compound Instability The compound may degrade in the culture medium over time, releasing more toxic byproducts. Assess compound stability under your experimental conditions.
Guide 2: High Variability in Cytotoxicity Assay Results
Potential Cause Troubleshooting Step
Uneven Cell Seeding Ensure a homogeneous cell suspension before plating. Optimize your cell seeding density to ensure cells are in the exponential growth phase during the experiment.[7]
Edge Effects in Microplates Evaporation from the outer wells can concentrate the compound. Avoid using the outermost wells of the plate for critical measurements or ensure proper humidification in the incubator.[7]
Incomplete Solubilization of Assay Reagents In assays like the MTT assay, ensure complete dissolution of the formazan (B1609692) crystals before reading the absorbance.[7]
Compound Interference with Assay The compound may directly react with the assay reagents. Run a cell-free control with the compound and the assay reagents to check for any direct interference.

Experimental Protocols

Protocol 1: Determining the IC50 Value using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[8][9]

Materials:

  • 96-well flat-bottom sterile tissue culture plates

  • 11,14-Eicosadienyl methane sulfonate stock solution

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[8]

  • Compound Treatment: Prepare serial dilutions of 11,14-Eicosadienyl methane sulfonate in complete culture medium. Remove the old medium and add the medium containing different concentrations of the compound. Include untreated and vehicle controls.[10]

  • Incubation: Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours).[10]

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[7]

  • Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to dissolve the formazan crystals.[8]

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[10]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the cell viability against the logarithm of the compound concentration to determine the IC50 value.[10]

Data Presentation

Table 1: Example Dose-Response Data for 11,14-Eicosadienyl methane sulfonate on A549 Lung Cancer Cells after 48-hour exposure

Concentration (µM)% Cell Viability (Mean ± SD)
0 (Vehicle Control)100 ± 4.5
198.2 ± 5.1
585.7 ± 6.3
1065.1 ± 4.9
2548.9 ± 3.8
5022.4 ± 2.5
1005.3 ± 1.1

Table 2: Example IC50 Values of 11,14-Eicosadienyl methane sulfonate across different cell lines

Cell LineIC50 (µM) after 48h
A549 (Lung Cancer)25.5
MCF-7 (Breast Cancer)32.8
HCT116 (Colon Cancer)18.2
HEK293 (Normal Kidney)75.4

Visualizations

Signaling Pathway

DNA_Damage_Response cluster_stimulus Stimulus cluster_dna_damage DNA Damage cluster_cellular_response Cellular Response Compound 11,14-Eicosadienyl methane sulfonate DNA_Alkylation DNA Alkylation (e.g., N7-Guanine) Compound->DNA_Alkylation DNA_Lesions DNA Lesions & Interstrand Cross-links DNA_Alkylation->DNA_Lesions ATM_ATR ATM/ATR Kinase Activation DNA_Lesions->ATM_ATR p53 p53 Stabilization & Activation ATM_ATR->p53 Cell_Cycle_Arrest Cell Cycle Arrest (G1/S, G2/M) p53->Cell_Cycle_Arrest DNA_Repair DNA Repair Mechanisms p53->DNA_Repair Apoptosis Apoptosis p53->Apoptosis High Damage

Caption: Postulated signaling pathway for alkylating agent-induced cytotoxicity.

Experimental Workflow

Cytotoxicity_Workflow Start Start: Prepare Compound Stock Seed_Cells 1. Seed Cells in 96-well plates Start->Seed_Cells Dose_Response 2. Dose-Response Assay (e.g., MTT) Seed_Cells->Dose_Response Time_Course 3. Time-Course Assay (24h, 48h, 72h) Dose_Response->Time_Course Analyze_Data 4. Analyze Data (Calculate IC50) Time_Course->Analyze_Data Select_Concentration 5. Select Optimal Non-Toxic Concentration Analyze_Data->Select_Concentration Functional_Assay 6. Proceed with Functional Assays Select_Concentration->Functional_Assay End End: Refined Protocol Functional_Assay->End

Caption: General workflow for assessing and optimizing compound concentration.

Troubleshooting Logic

Troubleshooting_Diagram Problem Problem Unexpected High Cytotoxicity Check1 Check 1 Is concentration optimized? Problem->Check1 Solution1 {Solution|Perform dose-response to find IC50} Check1->Solution1 No Check2 Check 2 Is vehicle control clean? Check1->Check2 Yes Solution2 {Solution|Test solvent toxicity at different concentrations} Check2->Solution2 No Check3 Check 3 Is incubation time appropriate? Check2->Check3 Yes Solution3 {Solution|Run time-course experiment} Check3->Solution3 No

Caption: Logic diagram for troubleshooting high cytotoxicity.

References

Troubleshooting

Technical Support Center: 11,14-Eicosadienyl Methane Sulfonate Reaction Quenching

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis of 11,14-Eicosadienyl Methane Sulf...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis of 11,14-Eicosadienyl Methane Sulfonate, with a specific focus on reaction quenching methods.

Troubleshooting Guide

This guide addresses common issues encountered during the quenching and workup of 11,14-Eicosadienyl Methane Sulfonate synthesis, which typically involves the reaction of 11,14-Eicosadien-1-ol with a sulfonating agent like methanesulfonyl chloride in the presence of a base.

Problem Potential Cause Suggested Solution
Low or No Product Yield After Quenching Hydrolysis of the Product: The sulfonate ester product may be sensitive to harsh pH conditions during aqueous workup.- Ensure the quenching and washing solutions are cold to minimize hydrolysis. - Avoid prolonged exposure to acidic or basic aqueous solutions. - Use a milder quenching agent like saturated ammonium (B1175870) chloride solution.
Incomplete Reaction: The initial reaction may not have gone to completion before quenching.- Monitor the reaction progress using Thin Layer Chromatography (TLC) before quenching. Ensure the starting alcohol has been consumed.
Product Lost in Aqueous Layer: If the product has some water solubility, it could be lost during the aqueous washes.- Back-extract the aqueous layers with the organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) to recover any dissolved product.[1]
Emulsion Formation During Aqueous Workup Presence of Excess Base/Salts: High concentrations of base (like pyridine (B92270) or triethylamine) or salts formed during quenching can lead to emulsions.- Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. - If using a Dean-Stark trap for the reaction, ensure all water has been removed before workup.
Product Contaminated with Starting Alcohol Incomplete Reaction: The sulfonylation reaction did not go to completion.- Increase the reaction time or temperature (if the starting material is stable). - Ensure the purity of the starting alcohol and reagents.
Inefficient Quenching of Excess Reagent: Unreacted methanesulfonyl chloride can hydrolyze back to methanesulfonic acid, which can be difficult to remove.- Use a sufficient amount of quenching agent (e.g., water or a dilute base) to neutralize all excess methanesulfonyl chloride.
Product Contaminated with Pyridine or Triethylamine (B128534) Inefficient Acid Wash: The acid wash was not sufficient to remove the amine base.- Wash the organic layer with cold, dilute HCl (e.g., 1N HCl) until the aqueous layer is acidic.[2] Repeat the wash if necessary.
Oily or Dark-Colored Product After Purification Side Reactions: Undesired side reactions may have occurred due to high temperatures or reactive impurities.- Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to minimize side product formation.[3] - Purify the crude product using flash column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of quenching the reaction for synthesizing 11,14-Eicosadienyl Methane Sulfonate?

A1: Quenching serves to stop the reaction by destroying any unreacted methanesulfonyl chloride or other reactive sulfonating agents. This is typically achieved by adding a nucleophile, such as water, which rapidly reacts with the excess electrophilic reagent.

Q2: Are mesylates like 11,14-Eicosadienyl Methane Sulfonate stable in water during the workup?

A2: Generally, mesylates are stable enough for a standard aqueous workup.[1] However, prolonged exposure to water, especially under non-neutral pH conditions, can lead to hydrolysis back to the alcohol. It is good practice to perform the aqueous washes efficiently and without unnecessary delays.

Q3: What is the role of the different washing steps after quenching?

A3: Each washing step has a specific purpose:

  • Water/Saturated Ammonium Chloride: To quench the reaction and dissolve water-soluble byproducts.

  • Dilute Acid (e.g., 1N HCl): To remove organic bases like pyridine or triethylamine by converting them into their water-soluble hydrochloride salts.[2]

  • Saturated Sodium Bicarbonate (NaHCO₃): To neutralize any remaining acidic species, including excess HCl from the acid wash and any methanesulfonic acid formed from the hydrolysis of methanesulfonyl chloride.

  • Brine (Saturated NaCl): To remove the bulk of the dissolved water from the organic layer before the drying step and to help break emulsions.

Q4: Can I use a different base instead of pyridine or triethylamine?

A4: Yes, other non-nucleophilic organic bases like diisopropylethylamine (DIPEA) can be used. The choice of base can depend on the specific requirements of the reaction and the ease of removal during workup.

Q5: How can I monitor the progress of the reaction before quenching?

A5: Thin Layer Chromatography (TLC) is a common and effective method to monitor the reaction. By spotting the reaction mixture alongside the starting alcohol, you can observe the disappearance of the starting material spot and the appearance of a new, typically less polar, product spot. Mesylates are generally less polar than their corresponding alcohols.[1]

Experimental Protocols

General Protocol for the Synthesis and Quenching of 11,14-Eicosadienyl Methane Sulfonate

This protocol is a general guideline and may require optimization for specific experimental setups.

  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 11,14-Eicosadien-1-ol (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM) or toluene.[4]

  • Addition of Base: Cool the solution to 0 °C in an ice bath. Add a suitable base, such as triethylamine (1.5 equivalents) or pyridine (3 equivalents), to the solution.[2][4]

  • Addition of Methanesulfonyl Chloride: While stirring at 0 °C, slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture.[4]

  • Reaction Monitoring: Allow the reaction to stir at 0 °C or let it warm to room temperature, monitoring the progress by TLC.[3][4]

  • Quenching: Once the reaction is complete, cool the mixture back to 0 °C and quench by slowly adding cold water or a saturated aqueous solution of ammonium chloride.[3]

  • Workup:

    • Transfer the mixture to a separatory funnel and dilute with the organic solvent if necessary.

    • Separate the organic layer.

    • Wash the organic layer sequentially with cold 1N HCl, saturated aqueous NaHCO₃, and finally with brine.[3]

    • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

    • Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude 11,14-Eicosadienyl Methane Sulfonate by flash column chromatography on silica (B1680970) gel.

Data Presentation

Table 1: Common Reagents for Quenching and Workup

Step Reagent Purpose Typical Concentration
Quenching Water (H₂O)To hydrolyze excess methanesulfonyl chloride.N/A
Saturated Ammonium Chloride (NH₄Cl)A mild quenching agent, less basic than water.Saturated Aqueous Solution
Acid Wash Hydrochloric Acid (HCl)To remove amine bases (e.g., pyridine, triethylamine).0.1N to 1N Aqueous Solution[2]
Base Wash Sodium Bicarbonate (NaHCO₃)To neutralize excess acid.Saturated Aqueous Solution
Final Wash Brine (NaCl)To remove bulk water from the organic layer.Saturated Aqueous Solution

Visualizations

Reaction_Quenching_Workflow cluster_reaction Reaction Phase cluster_quenching Quenching & Workup cluster_purification Purification Start 11,14-Eicosadien-1-ol + Methanesulfonyl Chloride + Base (e.g., Pyridine) Reaction Stir at 0°C to RT Start->Reaction TLC Monitor by TLC Reaction->TLC Quench Quench with cold H₂O or sat. NH₄Cl TLC->Quench If Reaction Complete Separate Separate Layers Quench->Separate Acid_Wash Wash with 1N HCl Separate->Acid_Wash Base_Wash Wash with sat. NaHCO₃ Acid_Wash->Base_Wash Brine_Wash Wash with Brine Base_Wash->Brine_Wash Dry Dry (Na₂SO₄) Brine_Wash->Dry Evaporate Evaporate Solvent Dry->Evaporate Chromatography Flash Column Chromatography Evaporate->Chromatography Product Pure 11,14-Eicosadienyl Methane Sulfonate Chromatography->Product

Caption: Experimental workflow for the synthesis and purification of 11,14-Eicosadienyl Methane Sulfonate.

Quenching_Logic cluster_workup Aqueous Workup Logic Reaction_Mixture Crude Reaction Mixture (Product, Excess MsCl, Base) Add_Water 1. Add Water/Quench Reaction_Mixture->Add_Water Acid_Wash 2. Acid Wash (1N HCl) Add_Water->Acid_Wash Removes Base Aqueous_Waste Aqueous Waste (Salts, Neutralized Acid/Base) Add_Water->Aqueous_Waste Base_Wash 3. Base Wash (sat. NaHCO₃) Acid_Wash->Base_Wash Removes Acid Acid_Wash->Aqueous_Waste Organic_Layer Organic Layer with Product Base_Wash->Organic_Layer Base_Wash->Aqueous_Waste

Caption: Logical flow of the quenching and washing steps in the workup procedure.

References

Optimization

Technical Support Center: Dose-Response Optimization for Novel Compounds

Frequently Asked Questions (FAQs) Q1: We have no preliminary data on 11,14-Eicosadienyl methane (B114726) sulfonate. Where do we start with determining the concentration range for a dose-response experiment?

Author: BenchChem Technical Support Team. Date: December 2025

Frequently Asked Questions (FAQs)

Q1: We have no preliminary data on 11,14-Eicosadienyl methane (B114726) sulfonate. Where do we start with determining the concentration range for a dose-response experiment?

A1: For a completely uncharacterized compound, a broad, logarithmic dose-range finding experiment is the recommended starting point. This typically involves testing concentrations spanning several orders of magnitude (e.g., from 1 nM to 100 µM). The goal of this initial screen is not to generate a full dose-response curve but to identify a concentration range that elicits a biological response, from minimal to maximal effect, and to identify potential cytotoxicity.

Q2: How do I choose the appropriate cell line or model system for my initial experiments?

A2: The choice of the model system should be guided by the hypothesized or intended biological effect of the compound. If the compound is structurally similar to known modulators of a specific pathway, select a cell line where this pathway is active and can be easily assayed. If the mechanism is entirely unknown, a common, robust cell line (e.g., HEK293, HeLa, A549) can be used for initial cytotoxicity and broad phenotypic screening.

Q3: What are the critical controls to include in a dose-response assay?

A3: Every dose-response plate or experiment should include the following controls:

  • Vehicle Control: The solvent (e.g., DMSO, ethanol) used to dissolve the compound, at the same final concentration used for the test articles. This control defines the 0% effect level.

  • Positive Control: A known agonist or antagonist for the assay system to ensure the assay is performing as expected. This helps in normalizing the data and defines the 100% effect level.

  • Untreated Control: Cells or system with no treatment, to monitor baseline health and activity.

  • Cytotoxicity Control: A known cytotoxic agent to confirm the viability assay is working.

Q4: My dose-response curve is biphasic (hormetic). What does this mean and how should I analyze it?

A4: A biphasic or U-shaped dose-response curve, known as hormesis, shows a stimulatory effect at low doses and an inhibitory effect at high doses (or vice-versa). This is not uncommon for novel compounds. Standard sigmoid models will not fit this data well. You should use a specialized biphasic dose-response model for analysis. Mechanistically, this could imply the compound interacts with multiple targets with different affinities or that it triggers adaptive cellular stress responses at low concentrations.

Troubleshooting Guide

Problem Possible Cause(s) Suggested Solution(s)
No biological response observed at any concentration. 1. Compound is inactive in the chosen assay. 2. Compound is not soluble at the tested concentrations. 3. Incorrect assay endpoint or incubation time. 4. Degradation of the compound.1. Consider a different cell line or assay system. 2. Visually inspect for precipitation. Perform a solubility test. Consider using a different solvent or adding a surfactant like Pluronic F-68. 3. Perform a time-course experiment to determine the optimal incubation time. 4. Check the stability of the compound in your assay medium. Prepare fresh stock solutions.
High variability between replicate wells. 1. Inconsistent cell seeding. 2. Poor mixing of the compound in the assay plate. 3. "Edge effects" in the microplate. 4. Compound precipitation at higher concentrations.1. Ensure a homogenous cell suspension and use calibrated pipettes. 2. Mix the plate gently after adding the compound. 3. Avoid using the outer wells of the plate for experimental samples. Fill them with media to maintain humidity. 4. Confirm solubility and visually inspect wells before and after incubation.
All concentrations, including very low ones, show maximum effect or cytotoxicity. 1. The chosen concentration range is too high. 2. The compound is extremely potent or cytotoxic.1. Perform a new dose-range finding experiment with concentrations several logs lower (e.g., picomolar to nanomolar range). 2. Confirm the stock solution concentration is correct.
The dose-response curve does not reach a plateau (100% effect). 1. The highest concentration tested is not sufficient to elicit a maximal response. 2. The compound is a partial agonist/antagonist. 3. Solubility limits prevent reaching higher effective concentrations.1. If not limited by solubility or cytotoxicity, extend the concentration range upwards. 2. This may be the true biological activity of the compound. Compare its maximal effect to that of a known full agonist. 3. Acknowledge the solubility limitation in your analysis. Do not extrapolate the curve beyond the tested range.

Experimental Protocols

Protocol: Initial Dose-Range Finding and Cytotoxicity Assessment

This protocol describes a general method to determine the effective concentration range and cytotoxicity of a novel compound like 11,14-Eicosadienyl methane sulfonate.

1. Materials:

  • Cell line of interest

  • Complete cell culture medium

  • 96-well clear-bottom cell culture plates

  • 11,14-Eicosadienyl methane sulfonate (or compound of interest)

  • Vehicle (e.g., sterile DMSO)

  • Positive control for cytotoxicity (e.g., Staurosporine)

  • Cell viability reagent (e.g., CellTiter-Glo®, PrestoBlue™, or MTT)

  • Multichannel pipette

  • Plate reader (Luminometer or Fluorometer/Spectrophotometer)

2. Stock Solution Preparation:

  • Prepare a high-concentration stock solution (e.g., 10-100 mM) of 11,14-Eicosadienyl methane sulfonate in 100% DMSO.

  • Store aliquots at -20°C or -80°C to avoid freeze-thaw cycles.

3. Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate for 24 hours to allow for cell attachment.

4. Compound Dilution and Treatment:

  • Prepare a serial dilution series of the compound in complete medium. A common approach is a 1:10 dilution series to cover a broad range (e.g., from 100 µM down to 1 nM).

  • Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and does not exceed a non-toxic level (typically ≤ 0.5%).

  • Remove the old medium from the cells and add the medium containing the compound dilutions.

  • Include vehicle-only and positive cytotoxicity control wells.

5. Incubation:

  • Incubate the plate for a relevant period (e.g., 24, 48, or 72 hours), depending on the cell doubling time and the expected mechanism of action.

6. Viability Assessment:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time.

  • Read the plate on the appropriate plate reader.

7. Data Analysis:

  • Subtract the background (medium-only wells).

  • Normalize the data to the vehicle control (set to 100% viability).

  • Plot the percent viability against the log of the compound concentration.

  • Determine the concentration at which viability drops significantly. This will inform the upper limit for subsequent functional assays.

Data Presentation

Table 1: Hypothetical Dose-Range Finding and Cytotoxicity Data for 11,14-Eicosadienyl methane sulfonate

Concentration (µM)% Cell Viability (Mean ± SD)
1005.2 ± 2.1
3015.8 ± 4.5
1045.3 ± 6.2
388.9 ± 5.1
198.2 ± 3.7
0.399.1 ± 4.0
0.1101.5 ± 3.5
0.03100.8 ± 4.2
0.0199.7 ± 3.9
Vehicle (0)100.0 ± 4.8

From this hypothetical data, one would conclude that concentrations above 3 µM are significantly cytotoxic and should be avoided in functional assays where cell death is not the intended endpoint.

Table 2: Hypothetical Functional Assay Data (e.g., Inhibition of a Target Enzyme)

Concentration (nM)% Inhibition (Mean ± SD)
100092.5 ± 3.1
30085.1 ± 4.2
10070.3 ± 5.5
3048.9 ± 6.1
1025.6 ± 4.8
310.2 ± 3.9
12.1 ± 2.5
Vehicle (0)0.0 ± 3.2

This data can be used to calculate an IC50 value using non-linear regression.

Visualizations

G cluster_prep Phase 1: Preparation cluster_treat Phase 2: Treatment cluster_assay Phase 3: Data Acquisition cluster_analysis Phase 4: Analysis stock Prepare High-Concentration Stock Solution (in DMSO) serial Create Serial Dilutions of Compound stock->serial cells Seed Cells in 96-Well Plate treat Add Dilutions to Cells cells->treat serial->treat incubate Incubate (e.g., 24-72h) treat->incubate reagent Add Viability/Assay Reagent incubate->reagent read Read Plate reagent->read normalize Normalize Data to Controls read->normalize plot Plot Dose-Response Curve normalize->plot calculate Calculate EC50 / IC50 plot->calculate

Caption: General experimental workflow for dose-response optimization.

G compound Compound X (e.g., 11,14-Eicosadienyl Methane Sulfonate) receptor Cell Surface Receptor compound->receptor gprotein G-Protein Activation receptor->gprotein enzyme Effector Enzyme (e.g., Adenylyl Cyclase) gprotein->enzyme second_messenger Second Messenger (e.g., cAMP) enzyme->second_messenger kinase Protein Kinase A (PKA) second_messenger->kinase transcription Transcription Factor (e.g., CREB) kinase->transcription response Cellular Response (e.g., Gene Expression) transcription->response

Caption: Hypothetical signaling pathway for a novel compound.

G start High Variability Observed? check_seeding Review Cell Seeding Protocol start->check_seeding Yes no_response No Response Observed? start->no_response No check_mixing Improve Plate Mixing Technique check_seeding->check_mixing check_edge Avoid Using Outer Wells check_mixing->check_edge check_solubility Test Compound Solubility no_response->check_solubility Yes time_course Run Time-Course Experiment check_solubility->time_course new_assay Consider Alternate Assay System time_course->new_assay

Caption: Troubleshooting decision tree for common experimental issues.

Troubleshooting

Reducing non-specific binding of "11,14-Eicosadienyl methane sulfonate"

Welcome to the technical support center for 11,14-Eicosadienyl Methane (B114726) Sulfonate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and mitigatin...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for 11,14-Eicosadienyl Methane (B114726) Sulfonate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and mitigating non-specific binding during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 11,14-Eicosadienyl Methane Sulfonate and what are its likely binding characteristics?

A1: 11,14-Eicosadienyl Methane Sulfonate is an ester product.[1] Based on its structure, it possesses a long, unsaturated hydrocarbon chain (eicosadienyl), making it highly hydrophobic. The methane sulfonate group adds a polar, negatively charged character. This dual nature suggests that non-specific binding can be driven by both hydrophobic interactions with nonpolar surfaces and ionic interactions with positively charged molecules or surfaces.

Q2: What are the common causes of high non-specific binding in assays involving this compound?

A2: High non-specific binding can stem from several factors:

  • Hydrophobic and Ionic Interactions: The molecule can adhere to plasticware, membranes, and proteins through non-specific hydrophobic or electrostatic forces.[2]

  • Inadequate Blocking: Insufficient blocking of unoccupied sites on assay surfaces (e.g., microplate wells, blotting membranes) can leave them available for non-specific attachment.[2][3][4]

  • Suboptimal Buffer Conditions: The pH and ionic strength of your buffers can influence the charge of the compound and interacting surfaces, potentially increasing non-specific binding.[5]

  • High Concentration of Reagents: Using excessively high concentrations of the compound or other assay components can increase the likelihood of low-affinity, non-specific interactions.[2]

Troubleshooting Guides

Issue 1: High Background Signal in Plate-Based Assays (e.g., ELISA, Cell-Based Assays)

High background can obscure the specific signal from your target of interest. Here are common causes and solutions:

Potential Cause Recommended Solution Expected Outcome
Inadequate Blocking Optimize your blocking buffer. Common choices include Bovine Serum Albumin (BSA), non-fat dry milk, and casein.[3][5] Consider increasing the concentration or incubation time. Commercial blocking buffers optimized for specific assays are also an option.[5]Reduced background signal due to more effective saturation of non-specific binding sites on the plate.[5]
Suboptimal Buffer Composition Adjust the pH of your assay buffer to minimize charge-based interactions. Increase the ionic strength by adding salt (e.g., NaCl) to disrupt electrostatic interactions.Decreased non-specific binding by minimizing charge-based and hydrophobic interactions.[5]
Hydrophobic Interactions with Plasticware Add a non-ionic surfactant like Tween-20 (typically at 0.05-0.1%) or Triton X-100 to your wash and/or blocking buffers.[2][4][5] This helps reduce hydrophobic interactions between the compound and the microplate surface.Lower background noise and improved signal-to-noise ratio.
Insufficient Washing Increase the number and/or duration of wash steps to more effectively remove unbound compound and other reagents.[4]Reduced background signal from residual, non-specifically bound molecules.
Issue 2: Non-Specific Binding to Membranes (e.g., Western Blot, Lipid Overlay Assays)

Non-specific binding to nitrocellulose or PVDF membranes can lead to high background and ambiguous results.

Potential Cause Recommended Solution Expected Outcome
Ineffective Blocking Choose an appropriate blocking agent based on your detection system. BSA and non-fat dry milk are common choices.[3] For phosphorylated targets, casein may be a better option as it contains phosphoproteins.[3] Optimize the concentration (typically 3-5%) and incubation time.[3]A clearer blot with a better signal-to-noise ratio.
Membrane Choice The type of membrane can influence non-specific binding. PVDF membranes have a higher binding affinity which can sometimes increase non-specific interactions compared to nitrocellulose.[3] Consider testing both membrane types.Selection of a membrane with lower non-specific binding for your specific application.
Insufficient Washing Ensure thorough washing after incubation steps. Adding a detergent like Tween-20 to the wash buffer is recommended.[4]Reduced background and fewer non-specific bands.
High Antibody Concentration (if applicable) If using antibodies for detection, titrate the primary and secondary antibody concentrations to find the optimal dilution that maximizes specific signal while minimizing non-specific binding.[2][6]Reduced intensity of non-specific bands and a cleaner background.

Experimental Protocols

Protocol 1: Optimizing Blocking Conditions for a Plate-Based Assay

This protocol provides a general framework for testing different blocking agents to reduce non-specific binding of 11,14-Eicosadienyl Methane Sulfonate.

  • Plate Coating: If applicable, coat the wells of a 96-well plate with your target molecule (e.g., protein, antibody) according to your standard protocol.

  • Washing: Wash the plate 3 times with a wash buffer (e.g., PBS + 0.05% Tween-20).[5]

  • Blocking: Prepare different blocking buffers to test. For example:

    • 1% BSA in PBS

    • 3% BSA in PBS

    • 5% Non-fat dry milk in PBS

    • A commercial blocking buffer

  • Add 200 µL of each blocking buffer to a set of wells. Incubate for 1-2 hours at room temperature.[5]

  • Washing: Wash the plate 5 times with wash buffer.[5]

  • Compound Incubation: Add 11,14-Eicosadienyl Methane Sulfonate at your desired concentration to the blocked wells. Include control wells with no compound (blank) and wells with a known non-specific binder if available.

  • Incubation: Incubate according to your assay protocol.

  • Washing: Wash the plate thoroughly as per your protocol to remove unbound compound.

  • Detection: Proceed with your detection method.

  • Data Analysis: Compare the signal in the wells with different blocking agents to the blank wells. The optimal blocking buffer will yield the lowest background signal without significantly affecting your specific signal.

Protocol 2: General Workflow for Reducing Non-Specific Binding

This workflow outlines a systematic approach to troubleshooting non-specific binding.

G Troubleshooting Workflow for Non-Specific Binding A High Non-Specific Binding Observed B Step 1: Optimize Blocking Conditions A->B D Step 2: Modify Buffer Composition A->D F Step 3: Refine Washing Protocol A->F H Step 4: Adjust Reagent Concentrations A->H C Increase blocker concentration/time Test different blocking agents (BSA, Casein, etc.) B->C J Evaluate Results C->J E Adjust pH and/or ionic strength Add non-ionic detergents (e.g., Tween-20) D->E E->J G Increase number and duration of washes F->G G->J I Titrate primary/secondary antibodies (if applicable) Optimize compound concentration H->I I->J K Non-Specific Binding Reduced J->K L Issue Persists J->L M Consider alternative assay formats or surface chemistries L->M G Factors Influencing Non-Specific Binding cluster_compound 11,14-Eicosadienyl Methane Sulfonate Properties cluster_surface Assay Surface/Component Properties A Hydrophobic Tail (Eicosadienyl) C Hydrophobic Surfaces (e.g., Polystyrene Plates) A->C Hydrophobic Interaction E Unblocked Sites A->E Binding to Unblocked Sites B Charged Head Group (Methane Sulfonate) D Charged Surfaces/Proteins B->D Ionic Interaction B->E Binding to Unblocked Sites F Non-Specific Binding C->F D->F E->F

References

Optimization

Technical Support Center: Alkyl Methane Sulfonates in Experimental Research

Disclaimer: Information regarding the specific compound "11,14-Eicosadienyl methane (B114726) sulfonate" is limited. This guide provides general protocols, troubleshooting advice, and experimental controls for alkyl meth...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information regarding the specific compound "11,14-Eicosadienyl methane (B114726) sulfonate" is limited. This guide provides general protocols, troubleshooting advice, and experimental controls for alkyl methane sulfonates based on the well-documented mutagen, Ethyl Methanesulfonate (B1217627) (EMS). Researchers should adapt these guidelines to their specific compound and experimental system.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for alkyl methane sulfonates like EMS?

Alkyl methane sulfonates are alkylating agents. Ethyl Methanesulfonate (EMS), for example, primarily transfers its ethyl group to guanine (B1146940) (G) bases in DNA, forming O6-ethylguanine. This modified base improperly pairs with thymine (B56734) (T) instead of cytosine (C) during DNA replication. Consequently, a G:C base pair can become an A:T base pair in subsequent replication rounds, leading to a point mutation (specifically, a transition).[1] While this is the predominant mutation, other types of mutations can occur at a lower frequency.[2]

Q2: What are the essential safety precautions when working with alkyl methane sulfonates?

Alkyl methane sulfonates like EMS are potent mutagens and suspected carcinogens.[3][4] All handling of these chemicals should be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and safety goggles.[3] Use disposable plasticware to minimize contamination.[3][4] All contaminated liquid and solid waste must be deactivated before disposal according to institutional hazardous waste guidelines.[3][4]

Q3: How should I prepare and store alkyl methane sulfonate solutions?

Stock solutions should be prepared fresh in a fume hood.[3] For instance, an EMS solution can be made by adding the liquid to a suitable buffer (e.g., M9 buffer for C. elegans or a phosphate (B84403) buffer for plant seeds).[2][3] It's important to agitate the solution gently until the oily chemical is fully dissolved.[4] Due to hydrolysis in aqueous solutions, long-term storage of working solutions is not recommended.

Q4: What are the critical experimental controls for a mutagenesis experiment using an alkyl methane sulfonate?

Effective experimental design requires several controls:

  • Negative Control: A population of the experimental organism that undergoes the entire procedure (e.g., washing, incubation) but is treated with the buffer/solvent alone, without the alkyl methane sulfonate. This control is crucial for assessing the background mutation rate and ensuring the observed phenotypes are due to the mutagen.

  • Positive Control (if applicable): If a specific phenotype is expected, a known mutant for that phenotype can be used to validate the screening process.

  • Dose-Response Curve: Before a large-scale experiment, it is critical to determine the optimal concentration of the mutagen. This involves treating the organism with a range of concentrations to find a dose that provides a high mutation frequency without causing excessive lethality or sterility.[5][6] This is often referred to as determining the LD50 (the dose that is lethal to 50% of the organisms).[7]

Troubleshooting Guide

IssuePossible Cause(s)Suggested Solution(s)
Low Mutation Frequency 1. Mutagen concentration is too low.2. Incubation time is too short.3. Inactive/degraded mutagen.4. Inefficient uptake by the organism.1. Increase the mutagen concentration. Perform a dose-response curve to find the optimal concentration.[5][8]2. Increase the incubation time, monitoring for increased lethality.3. Prepare a fresh solution of the mutagen for each experiment.4. For seeds, consider presoaking to improve uptake.[7][9] For organisms, ensure they are at the correct developmental stage for mutagenesis.[3]
High Lethality or Sterility 1. Mutagen concentration is too high.2. Incubation time is too long.3. Incomplete removal of the mutagen after treatment.1. Decrease the mutagen concentration. Refer to your dose-response curve.[6]2. Reduce the incubation time.3. Ensure thorough washing of the organisms after treatment to remove all residual mutagen.[3][6]
Inconsistent Results 1. Inconsistent experimental conditions (temperature, timing).2. Non-homogeneous starting population.3. Variable mutagen activity.1. Standardize all experimental parameters, including temperature, incubation times, and washing steps.2. Use a genetically homogeneous, isogenic population for mutagenesis to ensure consistent responses.[5]3. Always prepare fresh mutagen solutions and handle them consistently.
No Viable Offspring 1. The mutagen dose is too high, causing dominant lethal mutations or sterility in the parent generation (M1).1. Significantly reduce the mutagen concentration and/or exposure time.[6] The goal is to balance mutation induction with the viability and fecundity of the treated organisms.[10]

Quantitative Data Summary

The optimal concentration and duration of treatment with an alkyl methane sulfonate vary significantly between organisms and even between different genotypes of the same species.[5] The following table summarizes typical experimental conditions for EMS, which can serve as a starting point for optimization.

OrganismEMS ConcentrationDurationNotes
Arabidopsis thaliana (seeds)0.2% - 0.5% (v/v)8 - 16 hoursHigher concentrations can lead to sterility.[6][11]
Caenorhabditis elegans (worms)50 mM4 hoursTreatment is typically performed on L4 stage worms for optimal germline mutagenesis.[3][4]
Rice (Oryza sativa) (seeds)0.5% - 1.0% (v/v)6 - 12 hoursPresoaking seeds for 12 hours can increase sensitivity to the mutagen.[7][9]
Barley (Hordeum vulgare) (seeds)0.3% - 0.9% (v/v)1 - 2.5 hoursHigher concentrations and longer exposure times decrease biomass.[8]

Experimental Protocols

General Protocol for Mutagenesis of Plant Seeds using an Alkyl Methane Sulfonate (EMS as model)

This protocol is a generalized procedure and must be optimized for the specific plant species and experimental goals.

  • Preparation: Weigh a desired quantity of seeds. For initial optimization, it's recommended to use several small batches to test different mutagen concentrations.

  • Presoaking (Optional but Recommended): Soak seeds in distilled water or a buffer for a set period (e.g., 8-12 hours) at room temperature.[7][12] This step hydrates the seeds and can lead to more uniform uptake of the mutagen.

  • Mutagen Treatment: In a chemical fume hood, decant the presoaking solution. Add the freshly prepared alkyl methane sulfonate solution (e.g., 0.5% EMS in 100 mM phosphate buffer).[2] Incubate the seeds in this solution for a predetermined time (e.g., 10 hours) with gentle agitation.

  • Washing/Inactivation: Decant the mutagen solution into a designated hazardous waste container. Wash the seeds thoroughly multiple times with water to remove the mutagen.[2] Some protocols include a wash step with a solution like 100mM sodium thiosulfate (B1220275) to inactivate any remaining EMS.[6]

  • Planting: Plant the treated seeds (M1 generation) in soil or on sterile plates. Grow them to maturity.

  • Harvesting: Collect the seeds from the M1 plants. These are the M2 seeds, which will be used for screening for recessive mutations.

Visualizations

Signaling Pathway Diagram

G cluster_cell Cellular Environment Alkyl_MS Alkyl Methane Sulfonate (e.g., EMS) DNA Genomic DNA (G:C pair) Alkyl_MS->DNA Alkylation O6_alkylG O6-Alkylguanine (Mispairing Lesion) DNA->O6_alkylG Forms Replication DNA Replication O6_alkylG->Replication Causes Mispairing (pairs with T) AT_Pair Mutated DNA (A:T pair) Replication->AT_Pair Results in Transition Mutation

Caption: Mechanism of Alkyl Methane Sulfonate-Induced Point Mutation.

Experimental Workflow Diagram

G Start Start: Homogeneous Population Dose_Response 1. Dose-Response Curve (Determine Optimal Concentration) Start->Dose_Response Control Negative Control (Solvent Treatment Only) Start->Control Parallel Path Mutagenesis 2. Mutagenesis (Treat with Alkyl Methane Sulfonate) Dose_Response->Mutagenesis Washing 3. Washing & Inactivation (Remove Residual Mutagen) Mutagenesis->Washing Grow_M1 4. Grow M1 Generation Washing->Grow_M1 Harvest_M2 5. Harvest M2 Generation Grow_M1->Harvest_M2 Screening 6. Phenotypic Screening (Identify Mutants) Harvest_M2->Screening End End: Isolated Mutant Lines Screening->End Control->Washing

Caption: General Workflow for a Forward Genetics Mutagenesis Screen.

References

Troubleshooting

Technical Support Center: Artifacts in 11,14-Eicosadienyl methane sulfonate (11,14-EEMS) Labeling Experiments

Welcome to the Technical Support Center for 11,14-Eicosadienyl methane (B114726) sulfonate (11,14-EEMS) research. This resource is designed for researchers, scientists, and drug development professionals utilizing 11,14-...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for 11,14-Eicosadienyl methane (B114726) sulfonate (11,14-EEMS) research. This resource is designed for researchers, scientists, and drug development professionals utilizing 11,14-EEMS in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you identify and overcome potential artifacts and challenges.

Frequently Asked Questions (FAQs)

Q1: What is 11,14-Eicosadienyl methane sulfonate (11,14-EEMS) and what is its primary application?

A1: 11,14-Eicosadienyl methane sulfonate (11,14-EEMS) is a chemical analog of arachidonic acid. Its structure suggests it acts as an inhibitor in the arachidonic acid metabolic pathway. Specifically, it is believed to function as a mechanism-based inactivator of cytochrome P450 (CYP450) epoxygenases. These enzymes are responsible for converting arachidonic acid into various signaling molecules called epoxyeicosatrienoic acids (EETs). Therefore, 11,14-EEMS is primarily used in research to investigate the role of CYP450 epoxygenases and EETs in various physiological and pathological processes.

Q2: What is the mechanism of action for 11,14-EEMS?

A2: 11,14-EEMS is classified as a mechanism-based inactivator, also known as a "suicide inhibitor". This means the enzyme itself metabolizes 11,14-EEMS into a reactive intermediate. This intermediate then covalently binds to the enzyme, leading to its irreversible inactivation. This type of inhibition is characterized by being dependent on time, NADPH, and the concentration of the inhibitor. The irreversible nature of this inhibition means that enzymatic activity can only be restored through the synthesis of new enzyme protein.

Q3: What are the primary downstream effects of inhibiting CYP450 epoxygenases with 11,14-EEMS?

A3: By inhibiting CYP450 epoxygenases, 11,14-EEMS blocks the production of EETs. EETs are involved in a wide range of biological processes, including vasodilation, anti-inflammation, and protection against apoptosis.[1] Therefore, the use of 11,14-EEMS can lead to a variety of downstream effects, such as increased inflammation, promotion of apoptosis, and exacerbation of cardiovascular toxicity in certain contexts.[2][3][4]

Troubleshooting Guide: Common Artifacts and Issues

Problem 1: Higher-than-expected cytotoxicity or off-target effects observed.
  • Possible Cause 1: Formation of Reactive Metabolites. As a mechanism-based inactivator, 11,14-EEMS is designed to form a reactive intermediate within the active site of CYP450 epoxygenases. However, if this reactive metabolite is not entirely contained within the active site, it can diffuse and react with other cellular components, leading to off-target effects and general cytotoxicity. Acetylenic fatty acids, a class of compounds similar to 11,14-EEMS, are known to be converted into highly reactive intermediates like allene (B1206475) hydroperoxides.[5]

  • Possible Cause 2: Non-specific binding. Due to its lipid-like structure, 11,14-EEMS may exhibit non-specific binding to other cellular proteins and membranes, which can interfere with their normal function.

  • Solutions:

    • Titrate the concentration: Use the lowest effective concentration of 11,14-EEMS to minimize off-target effects.

    • Time-course experiments: Limit the incubation time to the minimum required to achieve the desired level of inhibition.

    • Use of control compounds: Include control compounds, such as structurally similar but inactive analogs, to differentiate specific from non-specific effects.

    • Washout experiments: For studying recovery, remember that due to irreversible inhibition, activity will only be restored through new protein synthesis.

Problem 2: Inconsistent or unexpected results in cell viability assays.
  • Possible Cause 1: Interference with assay components. The lipophilic nature of 11,14-EEMS could lead to its partitioning into assay reagents or binding to plasticware, affecting its effective concentration.

  • Possible Cause 2: Alteration of cellular lipid metabolism. Inhibition of fatty acid metabolism can have broad, sometimes unexpected, effects on cell health and signaling. For example, the accumulation of unesterified arachidonic acid, which can result from blocking its metabolism, has been shown to induce apoptosis in cancer cells.[6]

  • Solutions:

    • Validate assay compatibility: Test for any direct interference of 11,14-EEMS with your chosen viability assay (e.g., fluorescence quenching in fluorometric assays).

    • Use multiple, mechanistically different viability assays: To confirm that the observed effects are biological and not an artifact of a single assay type.

    • Lipid analysis: If feasible, analyze the cellular lipid profile to understand the broader metabolic consequences of 11,14-EEMS treatment.

Problem 3: Difficulty in interpreting results from in vitro CYP450 inhibition assays.
  • Possible Cause 1: Interference with fluorometric probes. If using a fluorometric assay to measure CYP450 activity, the test compound itself can exhibit fluorescence or quench the fluorescence of the probe, leading to false results.

  • Possible Cause 2: Time-dependent nature of inhibition. Unlike reversible inhibitors, the inhibitory effect of 11,14-EEMS will increase with pre-incubation time. Assays that do not include a pre-incubation step may underestimate its potency.

  • Solutions:

    • Pre-incubation is critical: Always include a pre-incubation step with NADPH to allow for the mechanism-based inactivation to occur.

    • LC-MS/MS-based assays: For definitive results, use LC-MS/MS-based assays to directly measure the formation of the metabolite from a probe substrate, as these are less prone to interference.

    • Determine inactivation kinetic parameters: For a thorough characterization, determine the maximal rate of inactivation (kinact) and the concentration required for half-maximal inactivation (KI).

Experimental Protocols & Methodologies

General Protocol for Assessing Mechanism-Based Inactivation of CYP450 Enzymes in Human Liver Microsomes

This protocol is a general guideline and should be optimized for your specific experimental conditions.

  • Preparation of Reagents:

    • Prepare a stock solution of 11,14-EEMS in an appropriate solvent (e.g., DMSO).

    • Prepare human liver microsomes (HLMs) in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

    • Prepare an NADPH-regenerating system.

  • Pre-incubation:

    • In a microcentrifuge tube or 96-well plate, combine HLMs, buffer, and various concentrations of 11,14-EEMS.

    • Initiate the pre-incubation by adding the NADPH-regenerating system. A parallel incubation without NADPH should be run as a control for time-dependent, non-inactivation-related effects.

    • Incubate at 37°C for various time points (e.g., 0, 5, 10, 15, 30 minutes).

  • Measurement of Residual Enzyme Activity:

    • Following the pre-incubation, dilute the mixture into a secondary incubation containing a probe substrate for the specific CYP450 isoform of interest and the NADPH-regenerating system. This dilution step is crucial to minimize further inactivation during the activity measurement.

    • Incubate at 37°C for a time period within the linear range of metabolite formation for the chosen probe substrate.

    • Stop the reaction (e.g., by adding a cold organic solvent like acetonitrile).

    • Analyze the formation of the metabolite using a validated analytical method, such as LC-MS/MS.

  • Data Analysis:

    • Calculate the percentage of remaining enzyme activity at each 11,14-EEMS concentration and pre-incubation time point relative to the vehicle control.

    • To determine the inactivation kinetic parameters (kinact and KI), plot the natural log of the remaining activity versus pre-incubation time. The slope of this line represents the observed inactivation rate (kobs). Then, plot kobs versus the inhibitor concentration.

Quantitative Data Summary

Inhibitorkinact (min-1)KI (µM)Source
Clarithromycin0.0929Published Literature
Ritonavir0.251.3Published Literature
Verapamil0.0810Published Literature

Note: These values are for illustrative purposes and may vary depending on the experimental system.

Visualizing Experimental Logic and Pathways

Diagram 1: Mechanism-Based Inactivation Workflow

G cluster_preincubation Pre-incubation (37°C) cluster_activity_assay Residual Activity Assay A Combine: - Human Liver Microsomes - 11,14-EEMS (Inhibitor) - Buffer B Initiate reaction with NADPH-regenerating system A->B C Incubate for set time points (e.g., 0, 5, 15, 30 min) B->C D Dilute pre-incubation mix into new reaction with: - CYP Probe Substrate - NADPH-regenerating system C->D Sample at each time point E Incubate for linear metabolite formation time D->E F Stop reaction (e.g., add cold acetonitrile) E->F G Analyze metabolite formation (LC-MS/MS) F->G H Calculate % remaining activity and determine kinact/KI G->H

Caption: Workflow for determining mechanism-based inactivation kinetics.

Diagram 2: Troubleshooting Off-Target Effects

G A Unexpected Phenotype Observed (e.g., high cytotoxicity) B Is the effect dose-dependent? A->B C Yes B->C D No B->D F Perform Rescue Experiment: Overexpress target enzyme. Is phenotype rescued? C->F K Use Structurally Different Inhibitor for the same target. Is phenotype replicated? C->K E Likely an artifact or non-specific effect. Re-evaluate experimental setup. D->E G Yes F->G H No F->H I Effect is likely ON-TARGET G->I J Effect is likely OFF-TARGET H->J L Yes K->L M No K->M L->I M->J

Caption: Decision tree for troubleshooting on-target vs. off-target effects.

Diagram 3: Arachidonic Acid Metabolism via CYP Epoxygenase

G AA Arachidonic Acid (from cell membrane) CYP CYP450 Epoxygenase AA->CYP Substrate Reactive Reactive Intermediate CYP->Reactive Forms EETs Epoxyeicosatrienoic Acids (EETs) CYP->EETs Metabolizes to EEMS 11,14-EEMS (Mechanism-Based Inactivator) EEMS->CYP Metabolized by InactiveCYP Inactive CYP Enzyme Reactive->InactiveCYP Covalently binds & inactivates Effects Downstream Effects: - Vasodilation - Anti-inflammation - Anti-apoptosis EETs->Effects Leads to

Caption: Inhibition of the CYP epoxygenase pathway by 11,14-EEMS.

References

Optimization

Technical Support Center: 11,14-Eicosadienyl Methane Sulfonate Purification

Welcome to the technical support center for the purification of 11,14-Eicosadienyl Methane Sulfonate. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, an...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the purification of 11,14-Eicosadienyl Methane Sulfonate. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the purification of this long-chain polyunsaturated alkyl methanesulfonate (B1217627).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of 11,14-Eicosadienyl Methane Sulfonate?

A1: The most common impurities arise from the starting materials and potential side reactions. These typically include:

  • Unreacted 11,14-eicosadien-1-ol: The starting alcohol.

  • Excess methanesulfonyl chloride: The sulfonating agent.

  • Methanesulfonic acid: The hydrolysis product of methanesulfonyl chloride.

  • Oxidized byproducts: Due to the polyunsaturated nature of the molecule, oxidation of the double bonds can occur.

  • Isomers: Depending on the synthetic route, isomers of the starting alcohol may be present and subsequently sulfonylated.

Q2: What is the recommended purification method for 11,14-Eicosadienyl Methane Sulfonate?

A2: Flash column chromatography using silica (B1680970) gel is the most common and effective method for purifying nonpolar lipids like 11,14-Eicosadienyl Methane Sulfonate. The choice of solvent system is critical for achieving good separation. For highly similar impurities, other techniques like argentation chromatography may be necessary.

Q3: How can I monitor the progress of the purification?

A3: Thin-layer chromatography (TLC) is the primary method for monitoring the progress of column chromatography. It is essential to develop a TLC solvent system that provides good separation between the desired product and impurities before attempting column chromatography. Staining with potassium permanganate (B83412) or phosphomolybdic acid can help visualize the spots, as the compound may not be UV-active.

Q4: Is 11,14-Eicosadienyl Methane Sulfonate stable during purification?

A4: Polyunsaturated compounds can be susceptible to oxidation, and sulfonate esters can be prone to hydrolysis or decomposition on acidic silica gel.[1][2] It is advisable to use fresh, high-quality solvents and to work quickly. If instability on silica gel is suspected, deactivating the silica with a base like triethylamine (B128534) or using an alternative stationary phase such as alumina (B75360) may be beneficial.[1]

Troubleshooting Guides

Problem 1: Incomplete Separation of Product and Starting Alcohol

Symptom: TLC analysis of column fractions shows co-elution of the product (11,14-Eicosadienyl Methane Sulfonate) and the starting material (11,14-eicosadien-1-ol).

Possible Causes:

  • The solvent system is too polar, causing both compounds to move too quickly up the TLC plate and column.

  • The polarity difference between the product and the starting alcohol is small, making separation challenging.

Solutions:

  • Optimize the Solvent System: Decrease the polarity of the eluent. A common solvent system for nonpolar lipids is a mixture of hexanes and ethyl acetate (B1210297).[3] Start with a low percentage of ethyl acetate (e.g., 2-5%) and gradually increase it. The goal is to have the product with an Rf value of approximately 0.3 on the TLC plate.

  • Consider Argentation Chromatography: If optimizing the solvent system is insufficient, argentation chromatography can be used. This technique utilizes silica gel impregnated with silver nitrate. The silver ions interact with the double bonds in the polyunsaturated chains, allowing for separation based on the degree and geometry of unsaturation.

Problem 2: Product Degradation on the Column

Symptom: The yield of the purified product is significantly lower than expected, and TLC analysis of the fractions shows multiple new spots, indicating decomposition.

Possible Causes:

  • The silica gel is too acidic, causing hydrolysis of the methanesulfonate group.

  • The polyunsaturated alkyl chain is oxidizing on the silica gel surface.[2]

Solutions:

  • Deactivate the Silica Gel: Before preparing the column, slurry the silica gel in the chosen solvent system containing a small amount of a non-nucleophilic base, such as 0.1-1% triethylamine. This will neutralize the acidic sites on the silica.[4]

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic).

  • Work Quickly and Under Inert Atmosphere: Minimize the time the compound spends on the column. Running the column under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidation.

Problem 3: Low Purity of the Final Product

Symptom: After purification, analytical tests (e.g., NMR, GC-MS) indicate the presence of persistent impurities.

Possible Causes:

  • Inadequate separation during column chromatography.

  • Contamination from solvents or glassware.

  • The presence of impurities that are not easily detected by TLC.

Solutions:

  • Re-purification: If the purity is close to the desired level, a second round of column chromatography with a shallower solvent gradient may be effective.

  • Alternative Purification Techniques: For removal of polar impurities like methanesulfonic acid, a liquid-liquid extraction (work-up) prior to chromatography can be beneficial. A wash with a saturated sodium bicarbonate solution can remove acidic impurities.

  • High-Performance Liquid Chromatography (HPLC): For achieving very high purity, preparative HPLC with either a normal-phase or reverse-phase column can be employed.

Data Presentation

Table 1: Typical Solvent Systems for Silica Gel Chromatography of Nonpolar Lipids

Solvent SystemTypical Ratio (v/v)Application Notes
Hexanes / Ethyl Acetate98:2 to 90:10A good starting point for many nonpolar compounds. Adjust the ratio to achieve an Rf of ~0.3 for the product.
Hexanes / Diethyl Ether99:1 to 95:5Diethyl ether is slightly more polar than ethyl acetate. Can provide different selectivity.
Dichloromethane / Hexanes10:90 to 50:50Useful for compounds that have poor solubility in hexanes alone.

Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography Purification
  • TLC Analysis: Develop a solvent system using TLC that gives good separation between 11,14-Eicosadienyl Methane Sulfonate and its impurities. The target Rf for the product should be around 0.3.

  • Column Packing:

    • Select an appropriate size column based on the amount of crude material.

    • Prepare a slurry of silica gel in the initial, least polar solvent mixture.

    • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

    • Add a layer of sand on top of the silica bed to prevent disturbance.

  • Sample Loading:

    • Dissolve the crude 11,14-Eicosadienyl Methane Sulfonate in a minimal amount of the column solvent or a less polar solvent like dichloromethane.

    • Carefully apply the sample to the top of the silica gel.

    • Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then adding the dry powder to the top of the column.[5]

  • Elution:

    • Begin eluting with the initial solvent system, applying gentle pressure to achieve a steady flow rate.

    • Collect fractions in test tubes or vials.

    • If a gradient elution is needed, gradually increase the polarity of the solvent system.

  • Fraction Analysis:

    • Analyze the collected fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions.

  • Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 11,14-Eicosadienyl Methane Sulfonate.

Visualizations

Purification_Workflow cluster_prep Preparation cluster_purification Purification cluster_analysis Analysis & Isolation crude_product Crude Product develop_tlc Develop TLC Solvent System crude_product->develop_tlc pack_column Pack Silica Gel Column develop_tlc->pack_column Optimized Solvent load_sample Load Sample pack_column->load_sample elute_column Elute Column & Collect Fractions load_sample->elute_column analyze_fractions Analyze Fractions by TLC elute_column->analyze_fractions combine_pure Combine Pure Fractions analyze_fractions->combine_pure Identify Pure Fractions evaporate Evaporate Solvent combine_pure->evaporate pure_product Pure Product evaporate->pure_product

Caption: Experimental workflow for the purification of 11,14-Eicosadienyl Methane Sulfonate.

Troubleshooting_Logic start Low Purity After Column Chromatography check_separation Was separation on TLC adequate? start->check_separation check_stability Is the compound stable on silica? check_separation->check_stability Yes optimize_solvent Optimize Solvent System (decrease polarity) check_separation->optimize_solvent No argentation Consider Argentation Chromatography check_stability->argentation Yes, but co-elution of unsaturated species deactivate_silica Deactivate Silica with Triethylamine check_stability->deactivate_silica No repurify Re-purify with Shallow Gradient optimize_solvent->repurify argentation->repurify change_stationary Use Alumina deactivate_silica->change_stationary If still unstable deactivate_silica->repurify change_stationary->repurify

Caption: Troubleshooting logic for low purity of 11,14-Eicosadienyl Methane Sulfonate.

References

Reference Data & Comparative Studies

Validation

Validating Protein Targets of Novel Electrophilic Lipids: A Comparative Guide

A Framework for Researchers, Scientists, and Drug Development Professionals The identification and validation of protein targets are critical steps in the development of new therapeutic agents. While some compounds have...

Author: BenchChem Technical Support Team. Date: December 2025

A Framework for Researchers, Scientists, and Drug Development Professionals

The identification and validation of protein targets are critical steps in the development of new therapeutic agents. While some compounds have well-defined mechanisms of action, others, like the novel electrophilic lipid "11,14-Eicosadienyl methane (B114726) sulfonate," lack characterization in publicly available literature. This guide provides a comparative framework for validating the protein targets of such novel compounds. We will use a hypothetical workflow for a compound structurally similar to 11,14-Eicosadienyl methane sulfonate and compare the necessary validation approaches with those for well-characterized alkylating agents like Ethyl methanesulfonate (B1217627) (EMS).

The core challenge in validating the targets of a lipidic electrophile lies in its dual nature: the reactive methanesulfonate group, which can form covalent bonds with nucleophilic residues on proteins, and the long lipid tail, which may drive the molecule to specific cellular membranes or lipid-binding pockets. This contrasts with small, highly reactive molecules like EMS, which exhibit broader and less specific reactivity with nucleic acids and proteins.[1][2][3]

Hypothetical Target Identification and Validation Workflow

The following diagram illustrates a typical workflow for identifying and validating the protein targets of a novel electrophilic lipid.

G cluster_discovery Target Discovery cluster_validation Target Validation a Compound Synthesis (e.g., with biotin (B1667282) tag) b Affinity Chromatography a->b c LC-MS/MS Analysis b->c d Target Protein List c->d e In Vitro Binding Assays (SPR, ITC) d->e d->e Confirm direct interaction f Cellular Target Engagement (CETSA) d->f d->f Confirm in-cell binding g Genetic Validation (siRNA/CRISPR) d->g d->g Assess functional relevance h Functional Assays e->h f->h g->h

Caption: A generalized workflow for the discovery and validation of protein targets for a novel compound.

Data Presentation: A Comparative Overview

Effective target validation relies on quantitative data from multiple orthogonal assays. The tables below present hypothetical data comparing our novel lipid electrophile with a classic alkylating agent, EMS.

Table 1: Target Binding Affinity

This table summarizes hypothetical binding affinities of a biotinylated version of 11,14-Eicosadienyl methane sulfonate and a conceptual biotinylated EMS to a putative protein target, "Protein Kinase X," as determined by Surface Plasmon Resonance (SPR).

CompoundAssociation Rate (ka, 1/Ms)Dissociation Rate (kd, 1/s)Affinity (KD, nM)
Biotin-11,14-Eicosadienyl MS1.5 x 10⁵8.0 x 10⁻⁴5.3
Biotin-EMS2.0 x 10³1.0 x 10⁻¹50,000
Vehicle ControlNo significant bindingNo significant bindingN/A

Table 2: Cellular Target Engagement

This table shows hypothetical results from a Cellular Thermal Shift Assay (CETSA), measuring the stabilization of Protein Kinase X inside cells upon compound treatment. Increased thermal stability suggests direct target engagement.

Treatment (10 µM)Melting Temperature (Tm, °C)ΔTm (°C) vs. Vehicle
Vehicle (DMSO)52.10.0
11,14-Eicosadienyl MS56.4+4.3
Ethyl methanesulfonate (EMS)52.3+0.2

Table 3: Functional Effect of Target Knockdown

This table presents hypothetical data on the effect of the compounds on the phosphorylation of a downstream substrate of Protein Kinase X, with and without siRNA-mediated knockdown of the kinase.

TreatmentProtein Kinase X ExpressionSubstrate Phosphorylation (% of control)
VehicleNormal100%
11,14-Eicosadienyl MS (1 µM)Normal25%
EMS (1 mM)Normal95%
11,14-Eicosadienyl MS + siRNAReduced85%

The hypothetical data suggest that 11,14-Eicosadienyl methane sulfonate is a potent and specific binder of Protein Kinase X in a cellular context, leading to functional inhibition of the kinase. In contrast, EMS shows negligible specific binding and functional effect at comparable concentrations, consistent with its known role as a general and less specific alkylating agent.[1][2]

Experimental Protocols

Detailed and reproducible protocols are essential for validating protein targets.

Protocol 1: Affinity Chromatography for Target Identification

  • Synthesis of Affinity Probe: Synthesize an analog of 11,14-Eicosadienyl methane sulfonate with a terminal biotin tag, connected via a long linker arm to minimize steric hindrance.

  • Preparation of Cell Lysate: Culture cells of interest (e.g., a human cancer cell line) to 80-90% confluency. Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Incubation with Probe: Incubate the cell lysate with the biotinylated probe (and a vehicle control) for 2 hours at 4°C to allow for target binding.

  • Capture of Protein Complexes: Add streptavidin-coated magnetic beads to the lysate and incubate for 1 hour at 4°C to capture the biotinylated probe and any bound proteins.

  • Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elution: Elute the bound proteins from the beads using a denaturing buffer (e.g., containing SDS and a reducing agent) and heat.

  • Sample Preparation for Mass Spectrometry: Perform in-gel or in-solution trypsin digestion of the eluted proteins.

  • LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins that were specifically pulled down by the probe.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat intact cells with the test compound (e.g., 10 µM 11,14-Eicosadienyl methane sulfonate) or vehicle control for a specified time.

  • Heating: Aliquot the treated cell suspension into PCR tubes and heat them to a range of different temperatures for 3 minutes using a thermal cycler.

  • Lysis: Lyse the cells by freeze-thawing.

  • Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

  • Protein Quantification: Collect the supernatant containing the soluble, non-denatured proteins.

  • Western Blot Analysis: Analyze the amount of the target protein (e.g., Protein Kinase X) remaining in the soluble fraction at each temperature by Western blotting.

  • Melting Curve Generation: Plot the percentage of soluble protein as a function of temperature to generate a melting curve. The temperature at which 50% of the protein is denatured is the melting temperature (Tm). A shift in the Tm indicates target engagement.

Mandatory Visualization: Signaling Pathway

The hypothetical target, Protein Kinase X, is a component of a signaling pathway that promotes cell proliferation. 11,14-Eicosadienyl methane sulfonate is hypothesized to inhibit this pathway.

G GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor PKX Protein Kinase X Receptor->PKX Activates Substrate Downstream Substrate PKX->Substrate Phosphorylates Proliferation Cell Proliferation Substrate->Proliferation Inhibitor 11,14-Eicosadienyl methane sulfonate Inhibitor->PKX Inhibits

Caption: A hypothetical signaling pathway inhibited by 11,14-Eicosadienyl methane sulfonate.

Conclusion

Validating the protein targets of a novel electrophilic lipid such as 11,14-Eicosadienyl methane sulfonate requires a multi-faceted approach that differs significantly from the characterization of small, non-specific alkylating agents. The presence of a lipid tail necessitates careful consideration of the compound's subcellular localization and potential for specific, high-affinity interactions within lipid-binding pockets. By employing a systematic workflow that includes affinity-based proteomics, biophysical confirmation of binding, and functional cellular assays, researchers can confidently identify and validate the protein targets of such novel molecules, paving the way for their development as targeted therapeutics.

References

Comparative

"11,14-Eicosadienyl methane sulfonate" vs. ethyl methanesulfonate in lipidomics

A Comparative Guide: 11,14-Eicosadienyl Methane (B114726) Sulfonate vs. Ethyl Methanesulfonate (B1217627) in Lipidomics In the field of lipidomics, researchers utilize a diverse array of chemical tools to investigate the...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide: 11,14-Eicosadienyl Methane (B114726) Sulfonate vs. Ethyl Methanesulfonate (B1217627) in Lipidomics

In the field of lipidomics, researchers utilize a diverse array of chemical tools to investigate the roles of lipids in biological systems. This guide provides a comparative overview of two methanesulfonate-containing compounds, 11,14-Eicosadienyl Methane Sulfonate and Ethyl Methanesulfonate (EMS). While both are alkylating agents, their applications in lipid-related research are fundamentally different. Ethyl methanesulfonate is primarily used as a mutagen to alter lipid metabolism for production purposes, whereas 11,14-Eicosadienyl Methane Sulfonate, a derivative of a biologically active fatty acid, remains a compound with limited documented application in lipidomics.

Ethyl Methanesulfonate (EMS): A Mutagen for Enhancing Lipid Production

Ethyl methanesulfonate is a well-established chemical mutagen widely employed in genetics and biotechnology.[1] In the context of lipid research, its primary role is not as an analytical tool for lipid characterization but as an agent to induce random mutations in the genetic material of organisms like microalgae and plants.[2][3] These mutations can lead to phenotypes with enhanced lipid accumulation, making EMS a valuable tool in the development of strains for biofuel and other lipid-based bioproducts.[4][5]

Mechanism of Action

EMS introduces point mutations, primarily G:C to A:T transitions, into DNA through the alkylation of guanine (B1146940) bases.[1][6] This alteration of the genetic code can impact various metabolic pathways, including those involved in lipid biosynthesis and storage. The resulting mutants are then screened for desirable traits, such as increased lipid content or altered fatty acid profiles.[2][7]

EMS_Mutagenesis_Workflow cluster_0 EMS Mutagenesis for Enhanced Lipid Production start Wild-Type Organism (e.g., Microalgae) ems_treatment Treatment with Ethyl Methanesulfonate (EMS) start->ems_treatment Exposure mutant_population Generation of Mutant Population ems_treatment->mutant_population DNA Alkylation & Mutation screening Screening for High Lipid Content (e.g., Nile Red Staining) mutant_population->screening selection Selection of High-Lipid Mutants screening->selection analysis Lipid Analysis and Characterization (GC-MS, Flow Cytometry) selection->analysis end Mutant Strain with Enhanced Lipid Production analysis->end

Figure 1: Workflow for inducing lipid production enhancement using EMS.

Quantitative Data on EMS-Induced Lipid Enhancement

The effectiveness of EMS in increasing lipid content has been demonstrated in various studies. The table below summarizes key findings.

OrganismEMS Concentration/DurationKey FindingsReference(s)
Chlamydomonas reinhardtiiNot specifiedMutant showed 1.4-fold increased fatty acid methyl ester (FAME) content compared to wild-type under nitrogen-depleted conditions.[2][4][8][9]
Camelina sativa0.1% and 0.5% EMS for 8 and 16 hoursSignificantly altered fatty acid profiles, with increases in linoleic, oleic, palmitic, stearic, and arachidic acids in some mutant lines.[7]
Vigna unguiculata (Cowpea)0.4% EMSInduced significant phenotypic variation in agronomic traits related to yield, which can be correlated with seed oil content.[3]
Impatiens balsamina0.6% EMS for 3 daysShowed the highest mutation frequency and efficiency, leading to various morphological changes that could be linked to metabolic shifts.[10]

Experimental Protocol: EMS Mutagenesis of Chlamydomonas reinhardtii

The following is a generalized protocol based on methodologies for enhancing lipid production.

  • Cell Culture: Grow a wild-type strain of Chlamydomonas reinhardtii in an appropriate medium until it reaches the exponential growth phase.

  • EMS Treatment: Harvest and wash the cells. Resuspend the cells in a fresh medium containing a specific concentration of EMS. The incubation time and EMS concentration are critical parameters that need to be optimized to achieve a desired mutation rate without excessive cell death.

  • Neutralization and Plating: After incubation, neutralize the EMS with a solution like sodium thiosulfate. Wash the cells to remove residual EMS and plate them on a solid medium to grow into individual colonies.

  • Screening: Screen the resulting mutant colonies for high lipid content. A common method is staining with the fluorescent dye Nile red, which specifically stains neutral lipids. Colonies with high fluorescence are selected.

  • Quantitative Analysis: Cultivate the selected high-lipid mutants in liquid cultures. For a more precise quantification of lipid enhancement, perform lipid extraction followed by gas chromatography-mass spectrometry (GC-MS) to determine the fatty acid profile and content. Flow cytometry and confocal microscopy can also be used to analyze the size and number of lipid bodies within the cells.[2][4]

11,14-Eicosadienyl Methane Sulfonate: A Potential Bioactive Probe

In stark contrast to EMS, there is a significant lack of published research on the application of 11,14-Eicosadienyl Methane Sulfonate in lipidomics. This compound is the methanesulfonate ester of 11,14-eicosadienoic acid.

Chemical Nature and Potential Applications

  • 11,14-Eicosadienoic Acid: The fatty acid component is a naturally occurring n-6 polyunsaturated fatty acid found in small amounts in animal tissues and some plants.[7][11][12] It is known to modulate the metabolism of other polyunsaturated fatty acids and can influence inflammatory responses.[7]

  • Methanesulfonate Group: The methanesulfonate (mesylate) group is an excellent leaving group in nucleophilic substitution reactions. This suggests that 11,14-Eicosadienyl Methane Sulfonate is a reactive molecule capable of alkylating nucleophiles.

Given its structure, 11,14-Eicosadienyl Methane Sulfonate could potentially be used as a research tool to introduce the 11,14-eicosadienyl group onto proteins or other biomolecules. This could be valuable for studying the biological targets and mechanisms of action of this specific fatty acid. However, without experimental data, this remains a hypothetical application.

Hypothetical_Alkylation cluster_1 Hypothetical Alkylation Reaction reactant1 11,14-Eicosadienyl Methane Sulfonate product1 Alkylated Nucleophile reactant1->product1 Alkylation product2 Methanesulfonate Anion (Leaving Group) reactant1->product2 reactant2 Nucleophile (e.g., Thiol group on a protein) reactant2->product1

Figure 2: Hypothetical reaction of 11,14-Eicosadienyl Methane Sulfonate.

Comparison Summary

FeatureEthyl Methanesulfonate (EMS)11,14-Eicosadienyl Methane Sulfonate
Primary Role in Lipid Research Chemical mutagen to enhance lipid production in organisms.No documented primary role; potentially a research probe.
Mechanism of Action Alkylates guanine in DNA, causing random point mutations.[1]Hypothetically acts as an alkylating agent to transfer an eicosadienoyl group to nucleophiles.
Target Molecule DNAProteins, other nucleophiles (hypothetical).
Application Area Biotechnology, genetic engineering for biofuel/bioproducts.Basic research, chemical biology (hypothetical).
Experimental Data Numerous studies demonstrating increased lipid content in various organisms.[2][4][7]No available experimental data on its performance or application in lipidomics.

Conclusion

For researchers, scientists, and drug development professionals, the distinction between Ethyl Methanesulfonate and 11,14-Eicosadienyl Methane Sulfonate is crucial. EMS is a well-characterized tool for indirectly manipulating lipid metabolism on a genetic level, with a wealth of data supporting its use in creating lipid-overproducing strains. In contrast, 11,14-Eicosadienyl Methane Sulfonate is a compound with a biologically relevant fatty acid component, but its utility and performance in lipidomics are currently undocumented. Its reactive nature suggests potential as a chemical probe, but this application awaits experimental validation. Therefore, the choice between these two compounds depends entirely on the research goal: genetic modification of an organism's lipid production versus the potential for targeted biochemical studies of a specific fatty acid.

References

Validation

Comparing "11,14-Eicosadienyl methane sulfonate" to other fatty acid analogs

For Researchers, Scientists, and Drug Development Professionals Introduction Fatty acids and their derivatives are crucial molecules in a myriad of cellular processes, acting not only as essential components of cell memb...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acids and their derivatives are crucial molecules in a myriad of cellular processes, acting not only as essential components of cell membranes and energy reservoirs but also as potent signaling molecules. The modification of fatty acid structures to create analogs has become a powerful tool for dissecting their complex roles in cell biology and for the development of novel therapeutics. This guide provides a comparative overview of "11,14-Eicosadienyl methane (B114726) sulfonate" and other fatty acid analogs, with a particular focus on their role as inhibitors of phospholipase A2 (PLA2), a key enzyme in the generation of lipid second messengers. Due to the limited publicly available experimental data on "11,14-Eicosadienyl methane sulfonate," this guide will use it as a structural archetype to compare with well-characterized fatty acid analogs that target PLA2.

The Role of Phospholipase A2 in Cellular Signaling

Phospholipase A2 (PLA2) enzymes are central to cellular signaling pathways by catalyzing the hydrolysis of the sn-2 ester bond of glycerophospholipids, releasing a free fatty acid and a lysophospholipid.[1] The released fatty acid is often arachidonic acid, the precursor to a large family of potent signaling molecules, the eicosanoids (prostaglandins, thromboxanes, and leukotrienes), which are deeply involved in inflammation and immunity.[2] Consequently, the inhibition of PLA2 is a major therapeutic target for a wide range of inflammatory diseases.[1]

There are several families of PLA2 enzymes, with the most studied being the secreted PLA2s (sPLA2s), cytosolic PLA2s (cPLA2s), and calcium-independent PLA2s (iPLA2s).[1] Fatty acid analogs can exhibit specificity for different PLA2 isoforms, which is a critical consideration in drug design to minimize off-target effects.[1]

PLA2_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol PL Phospholipids AA Arachidonic Acid PL->AA Releases LysoPL Lysophospholipid PL->LysoPL Releases COX Cyclooxygenases (COX-1, COX-2) AA->COX LOX Lipoxygenases (5-LOX, 12-LOX, 15-LOX) AA->LOX Stimulus Stimulus (e.g., Cytokines, Growth Factors) Receptor Receptor Stimulus->Receptor PLA2 Phospholipase A2 (cPLA2, sPLA2) Receptor->PLA2 Activation PLA2->PL Hydrolysis Eicosanoids Eicosanoids (Prostaglandins, Thromboxanes) COX->Eicosanoids Leukotrienes Leukotrienes LOX->Leukotrienes Inflammation Inflammatory Response Eicosanoids->Inflammation Leukotrienes->Inflammation In_Vitro_PLA2_Assay cluster_workflow In Vitro PLA2 Inhibition Assay Workflow start Start prepare_reagents Prepare Reagents: - PLA2 Enzyme - Fluorogenic Substrate - Assay Buffer - Test Compounds (Analogs) start->prepare_reagents incubate_enzyme_inhibitor Pre-incubate PLA2 Enzyme with Test Compound or Vehicle Control prepare_reagents->incubate_enzyme_inhibitor add_substrate Add Fluorogenic Substrate to Initiate Reaction incubate_enzyme_inhibitor->add_substrate measure_fluorescence Measure Fluorescence Intensity Over Time (Kinetic Reading) add_substrate->measure_fluorescence calculate_activity Calculate PLA2 Activity (Rate of Fluorescence Increase) measure_fluorescence->calculate_activity determine_ic50 Determine IC50 Values for Each Test Compound calculate_activity->determine_ic50 end End determine_ic50->end

References

Comparative

Validating the Role of Lipid Signaling Molecules: A Comparative Guide Using Knockout Models for 11,14-Eicosadienyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative framework for confirming the biological effects of the lipid molecule 11,14-Eicosadienyl methane (B114726) sulfonate using...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for confirming the biological effects of the lipid molecule 11,14-Eicosadienyl methane (B114726) sulfonate using knockout (KO) models. Due to the limited specific data on this compound, we present a generalized approach based on the known activities of structurally related lipids, such as 11,14-Eicosadienoic acid (EDA), which is implicated in inflammatory pathways. This guide will use a hypothetical signaling pathway to illustrate the principles and experimental workflows for validating the function of a novel lipid signaling molecule.

Hypothetical Signaling Pathway of 11,14-Eicosadienyl Methane Sulfonate

Based on the pro-inflammatory and anti-inflammatory modulatory effects of related n-6 polyunsaturated fatty acids, we can hypothesize that 11,14-Eicosadienyl methane sulfonate may interact with a putative G-protein coupled receptor (GPCR), tentatively named 'LIPR1'. This interaction could initiate a signaling cascade involving Protein Kinase C (PKC) and ultimately lead to the activation of the transcription factor NF-κB, a key regulator of inflammation.

hypothetical_signaling_pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Cmpd 11,14-Eicosadienyl methane sulfonate LIPR1 LIPR1 (Putative GPCR) Cmpd->LIPR1 PKC Protein Kinase C (PKC) LIPR1->PKC Activates NFkB NF-κB Activation PKC->NFkB Phosphorylates (Activates) Inflam Inflammatory Gene Expression NFkB->Inflam Induces knockout_validation_workflow Start Start: Hypothesis Compound targets LIPR1 KO_Model Generate LIPR1 KO Cell Line/Mouse Model (e.g., CRISPR/Cas9) Start->KO_Model Validation Validate KO: - Genotyping (PCR, Sequencing) - Protein absence (Western Blot) KO_Model->Validation Treatment Treat WT and KO models with 11,14-Eicosadienyl methane sulfonate Validation->Treatment Assays Perform Functional Assays: - PKC Activation Assay - NF-κB Reporter Assay - Cytokine Expression (qPCR/ELISA) Treatment->Assays Comparison Compare responses between WT and KO models Assays->Comparison Conclusion Conclusion: Confirm or refute LIPR1-mediated effect Comparison->Conclusion

Validation

Comparative Analysis of 11,14-Eicosadienyl Methane Sulfonate: A Cross-Validation of Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the potential biological activities of 11,14-Eicosadienyl Methane (B114726) Sulfonate. Due to the limited dire...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological activities of 11,14-Eicosadienyl Methane (B114726) Sulfonate. Due to the limited direct experimental data on this specific compound, this guide cross-validates its predicted functions by examining its structural components: 11,14-eicosadienoic acid and a methane sulfonate group. We compare its potential effects with well-characterized polyunsaturated fatty acids (PUFAs) and alkylating agents, providing supporting experimental data and detailed methodologies for key assays.

Predicted Biological Activities of 11,14-Eicosadienyl Methane Sulfonate

11,14-Eicosadienyl Methane Sulfonate is a derivative of 11,14-eicosadienoic acid, a naturally occurring n-6 polyunsaturated fatty acid. Eicosadienoic acid is known to be involved in inflammatory pathways, where it can be metabolized to various signaling molecules that modulate the production of pro-inflammatory mediators.[1][2][3][4] The presence of the methane sulfonate group, a known alkylating moiety, suggests that this compound may also exhibit cytotoxic and genotoxic effects by transferring a methyl group to nucleophilic sites on cellular macromolecules like DNA.[5][6][7][8]

This dual nature suggests that 11,14-Eicosadienyl Methane Sulfonate could have complex biological effects, potentially acting as a modulator of inflammatory responses with concurrent cytotoxic properties.

Comparison with Alternative Polyunsaturated Fatty Acids in Inflammation

To understand the potential role of the eicosadienoic acid backbone in inflammation, we compare its predicted activity with other well-studied PUFAs: Arachidonic Acid (AA), Eicosapentaenoic Acid (EPA), and Docosahexaenoic Acid (DHA).

Data Presentation: Quantitative Effects of PUFAs on Inflammatory Markers

CompoundCell TypeStimulantConcentrationEffect on Nitric Oxide (NO)Effect on Prostaglandin E2 (PGE2)Effect on Cytokines (e.g., TNF-α, IL-6)Reference
Arachidonic Acid (AA) Murine MacrophagesLPS10 µMIncreaseSignificant IncreaseIncrease[9][10]
Eicosapentaenoic Acid (EPA) THP-1 MacrophagesLPS100 µMDecreaseDecreaseSignificant decrease in TNF-α, IL-1β, and IL-6[11]
Docosahexaenoic Acid (DHA) THP-1 MacrophagesLPS100 µMDecreaseDecreaseMore potent decrease in TNF-α, IL-1β, and IL-6 than EPA[11]
11,14-Eicosadienoic Acid Murine RAW264.7 MacrophagesLPSNot specifiedDecreaseIncreaseIncrease in TNF-α[3]

Experimental Protocols:

A. Nitric Oxide Production Assay (Griess Assay)

This assay quantifies nitric oxide (NO) production by measuring the accumulation of its stable metabolite, nitrite (B80452), in the cell culture supernatant.

  • Cell Culture: Murine macrophage cell lines (e.g., RAW 264.7) are seeded in 96-well plates and allowed to adhere.

  • Treatment: Cells are treated with the test compound (e.g., PUFAs) for a specified period, followed by stimulation with an inflammatory agent like lipopolysaccharide (LPS).

  • Sample Collection: After incubation, the cell culture supernatant is collected.

  • Griess Reaction: The supernatant is mixed with Griess reagent (a solution of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

  • Quantification: The formation of a colored azo product is measured spectrophotometrically at ~540 nm. The nitrite concentration is determined by comparison with a sodium nitrite standard curve.[12][13][14][15][16]

B. Prostaglandin E2 (PGE2) Measurement (ELISA)

This protocol outlines the quantitative measurement of PGE2 in cell culture supernatants using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

  • Sample Preparation: Cell culture supernatants are collected after treatment with the test compounds and inflammatory stimuli.

  • ELISA Procedure:

    • Standards and samples are added to a microplate pre-coated with a PGE2-specific antibody.

    • A fixed amount of HRP-labeled PGE2 is added to compete with the PGE2 in the sample for antibody binding.

    • After incubation and washing, a substrate solution is added, and the color development is measured.

  • Data Analysis: The intensity of the color is inversely proportional to the amount of PGE2 in the sample. A standard curve is used to calculate the concentration of PGE2.[17][18][19][20][21]

Signaling Pathway Visualization:

PUFA_Inflammatory_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol PLA2 PLA2 AA Arachidonic Acid (AA) PLA2->AA EPA Eicosapentaenoic Acid (EPA) PLA2->EPA DHA Docosahexaenoic Acid (DHA) PLA2->DHA Membrane_PUFAs Membrane Phospholipids (AA, EPA, DHA) Membrane_PUFAs->PLA2 Activation COX COX-1/2 AA->COX LOX 5-LOX AA->LOX EPA->COX Competes with AA Resolvins Anti-inflammatory Resolvins EPA->Resolvins DHA->Resolvins Protectins Anti-inflammatory Protectins DHA->Protectins Prostaglandins Pro-inflammatory Prostaglandins (e.g., PGE2) COX->Prostaglandins Leukotrienes Pro-inflammatory Leukotrienes LOX->Leukotrienes Inflammation Inflammation Prostaglandins->Inflammation Leukotrienes->Inflammation Resolvins->Inflammation Resolves Protectins->Inflammation Resolves

Caption: PUFA-mediated inflammatory signaling pathways.

Comparison with Alternative Alkylating Agents in Cytotoxicity

The methane sulfonate group suggests potential alkylating activity. We compare this predicted effect with the known alkylating agents Busulfan (B1668071) and Melphalan (B128).

Data Presentation: Quantitative Cytotoxicity of Alkylating Agents

CompoundCell LineAssayIC50 / EffectReference
Busulfan Hematopoietic stem cellsCytotoxicity AssayCytotoxic to non-proliferating stem cells[5]
Melphalan Human peripheral blood mononuclear cells (PBMCs)WST-1 proliferation assayMean IC50: 21.40 ± 15.43 µM[22]
Melphalan THP1 (leukemia)Cytotoxicity AssayIC50 < 10 µM[23]
Melphalan HL60 (leukemia)Cytotoxicity AssayIC50 ~ 20 µM[23]
Melphalan RPMI8226 (multiple myeloma)Cytotoxicity AssayIC50 > 40 µM[23]

Experimental Protocols:

A. Cellular DNA Alkylation Assay (Comet Assay)

The Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA damage, including strand breaks resulting from alkylation.

  • Cell Treatment: Cells are exposed to the alkylating agent for a defined period.

  • Cell Embedding: Treated cells are embedded in a low-melting-point agarose (B213101) on a microscope slide.

  • Lysis: The cells are lysed to remove membranes and cytoplasm, leaving behind the nucleoid.

  • Electrophoresis: The slides are subjected to electrophoresis under alkaline conditions, which unwinds the DNA and allows damaged fragments to migrate out of the nucleoid, forming a "comet" shape.

  • Visualization and Analysis: The DNA is stained with a fluorescent dye and visualized by microscopy. The extent of DNA damage is quantified by measuring the length and intensity of the comet tail.[24][25]

B. In Vitro Cytotoxicity Assay (e.g., WST-1 or MTT Assay)

This colorimetric assay measures cell viability and proliferation.

  • Cell Plating: Cells are seeded in a 96-well plate.

  • Compound Treatment: Cells are treated with a range of concentrations of the test compound.

  • Reagent Addition: A tetrazolium salt (like WST-1 or MTT) is added to the wells.

  • Incubation: Viable cells with active mitochondrial dehydrogenases convert the tetrazolium salt into a colored formazan (B1609692) product.

  • Quantification: The amount of formazan is quantified by measuring the absorbance at a specific wavelength. The results are used to determine the concentration of the compound that inhibits cell growth by 50% (IC50).[22][26]

Workflow Visualization:

Alkylating_Agent_Workflow cluster_treatment Cell Treatment cluster_assays Biological Assays Cell_Culture Cell Culture (e.g., Cancer Cell Line) Treatment Incubation Cell_Culture->Treatment Alkylating_Agent 11,14-Eicosadienyl Methane Sulfonate (or alternative) Alkylating_Agent->Treatment Cytotoxicity_Assay Cytotoxicity Assay (e.g., WST-1) Treatment->Cytotoxicity_Assay DNA_Damage_Assay DNA Damage Assay (e.g., Comet Assay) Treatment->DNA_Damage_Assay IC50 Determine IC50 Cytotoxicity_Assay->IC50 DNA_Breaks Quantify DNA Breaks DNA_Damage_Assay->DNA_Breaks

References

Comparative

A Comparative Analysis of the Biological Effects of 11,14-Eicosadienoic Acid and 11,14-Eicosadienyl Methane Sulfonate

For Immediate Release This guide provides a detailed comparison of the known biological activities of 11,14-eicosadienoic acid and the predicted effects of 11,14-eicosadienyl methane (B114726) sulfonate. Aimed at researc...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This guide provides a detailed comparison of the known biological activities of 11,14-eicosadienoic acid and the predicted effects of 11,14-eicosadienyl methane (B114726) sulfonate. Aimed at researchers, scientists, and professionals in drug development, this document synthesizes available data to highlight the distinct mechanistic pathways and potential cellular impacts of these two structurally related molecules.

Executive Summary

11,14-eicosadienoic acid (EDA) is a naturally occurring n-6 polyunsaturated fatty acid (PUFA) with documented modulatory effects on inflammatory pathways. In contrast, a comprehensive review of the scientific literature reveals no specific biological data for 11,14-eicosadienyl methane sulfonate. However, based on the well-established reactivity of alkyl methanesulfonates, it is predicted to act as an alkylating agent, with a biological activity profile fundamentally different from that of its fatty acid analogue. This guide will first detail the known biological effects of 11,14-eicosadienoic acid and then present the inferred mechanism of action for 11,14-eicosadienyl methane sulfonate, supported by general principles of toxicology and pharmacology of alkylating agents.

11,14-Eicosadienoic Acid: A Modulator of Inflammation

11,14-Eicosadienoic acid is an n-6 polyunsaturated fatty acid that undergoes cellular uptake and metabolism, influencing the composition of cellular phospholipids (B1166683) and the response of immune cells to inflammatory stimuli.[1][2]

Biological Activities

Studies, particularly in murine macrophage cell lines (RAW264.7), have demonstrated that 11,14-eicosadienoic acid can differentially modulate the production of key inflammatory mediators.[1][2] When these macrophages are stimulated with lipopolysaccharide (LPS), the presence of 11,14-eicosadienoic acid leads to:

  • Decreased production of nitric oxide (NO) [1][2]

  • Increased production of prostaglandin (B15479496) E2 (PGE2) [1][2]

  • Increased production of tumor necrosis factor-alpha (TNF-α) [1][2]

Furthermore, 11,14-eicosadienoic acid has been shown to be an antagonist of the leukotriene B4 (LTB4) receptor, inhibiting the binding of LTB4 to neutrophils.[1][3]

Mechanism of Action

The biological effects of 11,14-eicosadienoic acid are largely mediated by its metabolism into other bioactive lipids and its influence on signaling pathways that regulate inflammation.[3] It is elongated from linoleic acid and can be further metabolized to dihomo-γ-linolenic acid (DGLA) and arachidonic acid (AA).[1][2] The modulation of NO and PGE2 production is, in part, due to the modified expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1][2]

Quantitative Data Summary
Biomarker/ActivityEffect of 11,14-Eicosadienoic AcidCell TypeStimulusReference
Nitric Oxide (NO) ProductionDecreaseMurine Macrophages (RAW264.7)LPS[1][2]
Prostaglandin E2 (PGE2) ProductionIncreaseMurine Macrophages (RAW264.7)LPS[1][2]
Tumor Necrosis Factor-α (TNF-α) ProductionIncreaseMurine Macrophages (RAW264.7)LPS[1][2]
Leukotriene B4 (LTB4) Receptor BindingInhibitionNeutrophils-[1][3]

Signaling Pathway

EDA_Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EDA 11,14-Eicosadienoic Acid (EDA) PL Membrane Phospholipids EDA->PL Incorporation LTB4R LTB4 Receptor EDA->LTB4R Inhibits Binding Metabolism Metabolism (Elongation/Desaturation) EDA->Metabolism COX2 COX-2 EDA->COX2 Up-regulation iNOS iNOS EDA->iNOS Down-regulation DGLA_AA DGLA / AA Metabolism->DGLA_AA DGLA_AA->COX2 Substrate PGE2 PGE2 COX2->PGE2 NO Nitric Oxide (NO) iNOS->NO Gene_Expression Gene Expression (iNOS, COX-2) Gene_Expression->COX2 Gene_Expression->iNOS LPS LPS LPS->Gene_Expression Activation LTB4 LTB4 LTB4->LTB4R Binds

Signaling Pathway of 11,14-Eicosadienoic Acid in Inflammation.
Experimental Protocols

Macrophage Culture and Treatment: Murine RAW264.7 macrophages are cultured in DMEM supplemented with 10% fetal bovine serum. Cells are seeded and allowed to adhere overnight. Prior to treatment, the medium is replaced with fresh medium containing various concentrations of 11,14-eicosadienoic acid. After a pre-incubation period, cells are stimulated with lipopolysaccharide (LPS; e.g., 1 µg/mL) for a specified time (e.g., 24 hours).

Nitrite (B80452) Assay (for NO production): Nitric oxide production is indirectly measured by quantifying the accumulation of nitrite in the culture supernatant using the Griess reagent. A standard curve is generated using sodium nitrite.

Enzyme-Linked Immunosorbent Assay (ELISA) for PGE2 and TNF-α: The concentrations of PGE2 and TNF-α in the cell culture supernatants are determined using commercially available ELISA kits according to the manufacturer's instructions.

11,14-Eicosadienyl Methane Sulfonate: A Predicted Alkylating Agent

There is a notable absence of published biological data for 11,14-eicosadienyl methane sulfonate. However, its chemical structure, specifically the presence of a methane sulfonate (mesylate) group, allows for a strong inference of its likely biological activity. Methane sulfonates are excellent leaving groups, making alkyl methanesulfonates potent alkylating agents.

Predicted Biological Activity

Alkylating agents are a class of compounds that covalently attach an alkyl group to nucleophilic sites on biological macromolecules, most notably DNA. This action is cytotoxic, mutagenic, and carcinogenic. The primary mechanism of action of 11,14-eicosadienyl methane sulfonate is therefore predicted to be the transfer of the 11,14-eicosadienyl group to DNA.

This alkylation can lead to:

  • DNA damage: Formation of adducts, particularly at the N7 position of guanine.

  • Inhibition of DNA replication and transcription: The presence of bulky adducts can stall the cellular machinery responsible for these processes.

  • Induction of apoptosis: If the DNA damage is too severe to be repaired, the cell may undergo programmed cell death.

  • Mutagenesis: Incorrect repair of DNA adducts can lead to permanent changes in the DNA sequence.

Inferred Mechanism of Action

The mechanism of action is fundamentally different from that of 11,14-eicosadienoic acid. While the fatty acid participates in metabolic and signaling pathways, the methane sulfonate ester is expected to act as a direct, covalent modifier of macromolecules. Its effects are not dependent on specific receptor interactions or enzymatic conversions in the same manner as a fatty acid.

Alkylating_Agent_MOA cluster_extracellular Extracellular cluster_intracellular Intracellular Alkylating_Agent 11,14-Eicosadienyl Methane Sulfonate DNA DNA Alkylating_Agent->DNA Covalent Alkylation Alkylated_DNA Alkylated DNA DNA->Alkylated_DNA Replication_Stall Replication/ Transcription Stall Alkylated_DNA->Replication_Stall DNA_Repair DNA Repair Mechanisms Alkylated_DNA->DNA_Repair Apoptosis Apoptosis Replication_Stall->Apoptosis Mutation Mutation DNA_Repair->Mutation Error-prone Repair Genotoxicity_Workflow Start Start: Compound Synthesis and Purification Cell_Culture Cell Culture (e.g., HepG2, CHO) Start->Cell_Culture Treatment Treatment with 11,14-Eicosadienyl Methane Sulfonate (Dose-Response and Time-Course) Cell_Culture->Treatment Assay Genotoxicity Assay Treatment->Assay Comet_Assay Comet Assay Assay->Comet_Assay Micronucleus_Test Micronucleus Test Assay->Micronucleus_Test Data_Acquisition Data Acquisition (Microscopy, Flow Cytometry) Comet_Assay->Data_Acquisition Micronucleus_Test->Data_Acquisition Analysis Statistical Analysis Data_Acquisition->Analysis Conclusion Conclusion on Genotoxic Potential Analysis->Conclusion

References

Validation

Specificity of 11,14-Eicosadienyl Methane Sulfonate: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the specificity of chemical probes is paramount. This guide provides a detailed comparison of 11,14-Eicosadienyl Methane (B114726) Sulfonate...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the specificity of chemical probes is paramount. This guide provides a detailed comparison of 11,14-Eicosadienyl Methane (B114726) Sulfonate with other mesylates, focusing on its targeted activity derived from its unique fatty acid structure. While direct comparative studies are limited, this document synthesizes available data to highlight its expected specificity and outlines the experimental approaches used to determine such parameters.

11,14-Eicosadienyl methane sulfonate is a specialized chemical tool that combines the biological targeting capabilities of a polyunsaturated fatty acid with the reactive potential of a methane sulfonate (mesylate) group. Its specificity is primarily dictated by the 11,14-eicosadienyl moiety, an analogue of arachidonic acid and a known ligand for receptors in the eicosanoid signaling pathway. Eicosanoids are critical signaling molecules in inflammatory processes. The mesylate group, a good leaving group, suggests that this molecule is likely designed to act as a covalent modifier of its biological target.

Principle of Specificity: The Eicosanoid Targeting Moiety

The defining feature of 11,14-eicosadienyl methane sulfonate is its long-chain fatty acid backbone. Specifically, 11(Z),14(Z)-eicosadienoic acid has been identified as an antagonist of the leukotriene B4 (LTB4) receptor. Leukotriene B4 is a potent inflammatory mediator, and its receptor is a key target for anti-inflammatory drug development. By incorporating this fatty acid, the mesylate derivative is directed to the LTB4 receptor or other proteins that specifically recognize this lipid structure. This targeted delivery is the primary determinant of its specificity, distinguishing it from simple alkyl mesylates which lack a specific biological address.

Comparison with Other Mesylates

The key differentiator for 11,14-eicosadienyl methane sulfonate is its biologically active "warhead." In contrast, simple alkyl mesylates, such as methyl methanesulfonate (B1217627) (MMS) or ethyl methanesulfonate (EMS), are primarily known as non-specific alkylating agents. Their reactivity is not directed towards a particular protein target, leading to widespread, off-target modifications of various biomolecules, including DNA, which accounts for their genotoxic and mutagenic properties.

Long-chain saturated alkyl mesylates, while less reactive than their short-chain counterparts, would still lack the specific recognition elements of the polyunsaturated 11,14-eicosadienyl structure. The double bonds and the overall conformation of the eicosadienyl chain are critical for binding to specific lipid-binding pockets in target proteins.

Hypothetical Comparative Data
Feature11,14-Eicosadienyl Methane SulfonateMethyl Methane Sulfonate (MMS)Stearyl Methane Sulfonate
Primary Target(s) Leukotriene B4 Receptor & other eicosanoid pathway proteinsDNA, RNA, various protein nucleophilesGeneral membrane-associated proteins
Basis of Specificity Recognition of the eicosadienyl moiety by a specific binding pocket.General nucleophilicity of biological macromolecules.Hydrophobic interactions with lipid bilayers.
Expected Potency High (nM to low µM range for target)Low (mM range for general alkylation)Low (µM to mM range for non-specific effects)
Off-Target Effects Potential for off-target lipid-binding proteins.High potential for genotoxicity and broad cellular toxicity.Primarily disruption of membrane integrity at high concentrations.
Primary Application Targeted covalent inhibitor, activity-based protein profiling probe.Mutagenesis studies, DNA alkylating agent.Chemical synthesis intermediate.

Experimental Protocols for Determining Specificity

To experimentally validate the specificity of 11,14-eicosadienyl methane sulfonate, several key experiments would be employed. These protocols are standard in the field of chemical biology for characterizing targeted covalent inhibitors and activity-based probes.

Competitive Binding Assay

This assay would quantify the ability of 11,14-eicosadienyl methane sulfonate to compete with a known ligand (e.g., radiolabeled LTB4) for binding to its receptor.

Protocol:

  • Isolate membranes from cells expressing the LTB4 receptor.

  • Incubate the membranes with a fixed concentration of [³H]-LTB4.

  • Add increasing concentrations of 11,14-eicosadienyl methane sulfonate or a control mesylate (e.g., stearyl methane sulfonate).

  • After incubation, separate bound from free radioligand by rapid filtration.

  • Quantify the bound radioactivity using liquid scintillation counting.

  • Calculate the IC₅₀ value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand. A lower IC₅₀ indicates higher binding affinity.

Activity-Based Protein Profiling (ABPP)

ABPP would be used to identify the protein targets of 11,14-eicosadienyl methane sulfonate in a complex biological sample, such as a cell lysate or intact cells. This method relies on the covalent modification of the target by the reactive mesylate group. A version of the probe with a reporter tag (e.g., a clickable alkyne or a fluorescent dye) would be synthesized for this purpose.

Protocol:

  • Synthesize an analogue of 11,14-eicosadienyl methane sulfonate containing a terminal alkyne tag.

  • Treat a cell lysate or intact cells with the alkyne-tagged probe.

  • Lyse the cells (if treated intact) and perform a click chemistry reaction to attach a biotin-azide tag to the probe-labeled proteins.

  • Enrich the biotin-tagged proteins using streptavidin beads.

  • Elute the enriched proteins and identify them by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • To determine specificity, a competition experiment is performed where the cells are pre-treated with the non-tagged 11,14-eicosadienyl methane sulfonate before adding the tagged probe. True targets will show a decrease in labeling in the competed sample.

Cellular Thermal Shift Assay (CETSA)

CETSA can be used to verify target engagement in intact cells. The principle is that the binding of a ligand to its target protein stabilizes the protein, leading to a higher melting temperature.

Protocol:

  • Treat intact cells with 11,14-eicosadienyl methane sulfonate or a vehicle control.

  • Heat aliquots of the cell suspension to a range of different temperatures.

  • Cool the samples and lyse the cells.

  • Separate soluble proteins from aggregated, denatured proteins by centrifugation.

  • Analyze the soluble fraction by Western blot for the target protein (e.g., LTB4 receptor).

  • A shift to higher temperatures for the treated sample indicates stabilization of the target protein and thus, binding of the compound.

Visualizing the Concepts

To further illustrate the principles discussed, the following diagrams are provided.

Signaling_Pathway cluster_membrane Cell Membrane LTB4_Receptor LTB4 Receptor Inflammatory_Response Inflammatory Response LTB4_Receptor->Inflammatory_Response Activates Arachidonic_Acid Arachidonic Acid 5-LOX 5-Lipoxygenase Arachidonic_Acid->5-LOX Metabolism LTB4 Leukotriene B4 5-LOX->LTB4 LTB4->LTB4_Receptor Binds 11_14_E_MS 11,14-Eicosadienyl Methane Sulfonate 11_14_E_MS->LTB4_Receptor Binds & Covalently Modifies

Caption: Eicosanoid signaling pathway and the proposed mechanism of action for 11,14-Eicosadienyl Methane Sulfonate.

ABPP_Workflow Probe Alkyne-tagged 11,14-E-MS Probe Lysate Cell Lysate Probe->Lysate Incubate Click_Chemistry Click Chemistry (Biotin-Azide) Lysate->Click_Chemistry Enrichment Streptavidin Enrichment Click_Chemistry->Enrichment LC_MS LC-MS/MS Analysis Enrichment->LC_MS Target_ID Target Protein Identification LC_MS->Target_ID

Caption: A simplified workflow for Activity-Based Protein Profiling (ABPP) to identify targets of a reactive probe.

Comparative

In Situ Validation of Alkylating Agent Targets: A Comparative Guide Featuring Ethyl Methanesulfonate (EMS)

A comprehensive analysis of Ethyl Methanesulfonate (B1217627) (EMS), a well-characterized alkylating agent, is provided below as an illustrative example of a comparative guide. Due to the current lack of publicly availab...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive analysis of Ethyl Methanesulfonate (B1217627) (EMS), a well-characterized alkylating agent, is provided below as an illustrative example of a comparative guide. Due to the current lack of publicly available data on the biological targets and in situ validation of "11,14-Eicosadienyl methane (B114726) sulfonate," a direct comparison is not feasible at this time.

This guide is intended for researchers, scientists, and drug development professionals interested in the validation of targets for alkylating agents. While the originally requested compound, 11,14-Eicosadienyl methane sulfonate, lacks sufficient research for a comparative analysis, we will use the extensively studied compound Ethyl Methanesulfonate (EMS) to demonstrate the principles of target validation and comparison with alternative agents.

Overview of Ethyl Methanesulfonate (EMS)

Ethyl methanesulfonate is a monofunctional ethylating agent that induces random mutations in the genetic material by nucleotide substitution.[1] It is a potent mutagen widely used in genetic research to study gene function and model genetic diseases.[2] Its primary mechanism of action involves the alkylation of DNA, leading to alterations in DNA structure and subsequent biological effects, including mutagenesis and cell death.[2]

Mechanism of Action

The ethyl group of EMS reacts with guanine (B1146940) in DNA, forming the abnormal base O6-ethylguanine. During DNA replication, DNA polymerases often pair thymine (B56734) instead of cytosine with O6-ethylguanine. This leads to a G:C to A:T transition mutation in subsequent rounds of replication.[1] Beyond its effects on DNA, EMS has also been noted to have other cellular effects, such as the oxidation and acetylation of proteins.

Comparative Analysis with Alternative Alkylating Agents

To provide a comparative perspective, we will consider Methyl Methanesulfonate (MMS) as an alternative alkylating agent.

FeatureEthyl Methanesulfonate (EMS)Methyl Methanesulfonate (MMS)
Primary DNA Adduct O6-ethylguanineN7-methylguanine, N3-methyladenine
Primary Mutational Signature G:C to A:T transitionsG:C to A:T transitions, also transversions and deletions
Reactivity Reacts via a mixed SN1/SN2 mechanismReacts primarily via an SN2 mechanism
Cellular Effects Beyond DNA Damage Protein oxidation and acetylationCan trigger lipid stress at the inner nuclear membrane[3]

Experimental Protocols

Protocol 1: In Vitro DNA Alkylation Assay

This protocol is designed to assess the extent and nature of DNA alkylation by a test compound.

Materials:

  • Calf thymus DNA

  • Test compound (e.g., EMS, MMS)

  • Phosphate-buffered saline (PBS)

  • DNA extraction kit

  • LC-MS/MS system

Procedure:

  • Prepare solutions of the test compound in PBS at various concentrations.

  • Incubate calf thymus DNA with the test compound solutions for a defined period (e.g., 24 hours) at 37°C.

  • After incubation, purify the DNA using a DNA extraction kit to remove any unreacted compound.

  • Digest the DNA into individual nucleosides.

  • Analyze the digested DNA sample using LC-MS/MS to identify and quantify the levels of specific DNA adducts (e.g., O6-ethylguanine, N7-methylguanine).

Protocol 2: Mutagenesis Assay in Saccharomyces cerevisiae

This protocol assesses the mutagenic potential of a compound in a model eukaryotic organism.

Materials:

  • Saccharomyces cerevisiae strain (e.g., CAN1 forward mutation assay)

  • Yeast extract-peptone-dextrose (YPD) medium

  • Canavanine-containing medium

  • Test compound

  • Spectrophotometer

Procedure:

  • Grow a culture of S. cerevisiae in YPD medium to the mid-log phase.

  • Expose the yeast cells to different concentrations of the test compound for a specific duration.

  • After treatment, wash the cells to remove the compound.

  • Plate serial dilutions of the treated and untreated cells on both YPD and canavanine-containing plates.

  • Incubate the plates for 2-3 days at 30°C.

  • Count the number of colonies on both types of plates. The mutation frequency is calculated as the ratio of canavanine-resistant colonies to the total number of viable colonies.

Signaling Pathway and Experimental Workflow Diagrams

Signaling_Pathway Simplified DNA Alkylation and Repair Pathway EMS Ethyl Methanesulfonate (EMS) DNA Genomic DNA EMS->DNA Alkylation O6_EtG O6-ethylguanine Adduct DNA->O6_EtG Damage Replication DNA Replication O6_EtG->Replication Mutation G:C to A:T Transition Mutation Replication->Mutation

Caption: DNA alkylation by EMS leading to point mutations.

Experimental_Workflow Workflow for Assessing Mutagenic Potential Yeast_Culture Yeast Culture (S. cerevisiae) Compound_Exposure Exposure to Test Compound Yeast_Culture->Compound_Exposure Plating Plating on Selective and Non-selective Media Compound_Exposure->Plating Incubation Incubation Plating->Incubation Colony_Counting Colony Counting and Mutation Frequency Calculation Incubation->Colony_Counting

Caption: Experimental workflow for a yeast mutagenesis assay.

Conclusion

While the biological targets of "11,14-Eicosadienyl methane sulfonate" remain to be elucidated, the study of well-characterized alkylating agents like EMS provides a robust framework for target validation. The comparative data and detailed protocols presented here for EMS and MMS can serve as a valuable resource for researchers investigating the mechanisms of action of novel alkylating agents. Future research into "11,14-Eicosadienyl methane sulfonate" would be necessary to determine its specific biological targets and to enable a direct comparative analysis.

References

Validation

A Comparative Guide to Lipid Probes: 11,14-Eicosadienyl Methane Sulfonate vs. Clickable Lipid Probes

For Researchers, Scientists, and Drug Development Professionals In the intricate world of lipidomics, the ability to accurately track and identify lipids within complex biological systems is paramount. This guide provide...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the ability to accurately track and identify lipids within complex biological systems is paramount. This guide provides an objective comparison between two distinct classes of lipid probes: the traditional alkylating probe, exemplified by 11,14-Eicosadienyl methane (B114726) sulfonate, and the modern, versatile clickable lipid probes. We will delve into their mechanisms of action, present available performance data, and provide detailed experimental protocols to assist researchers in selecting the most appropriate tool for their specific needs.

At a Glance: Key Differences

Feature11,14-Eicosadienyl Methane Sulfonate (Presumed Alkylating Probe)Clickable Lipid Probes (Bioorthogonal Probes)
Mechanism of Action Covalent modification of lipids via alkylation. The methanesulfonate (B1217627) group is a good leaving group, allowing the eicosadienyl chain to attach to nucleophilic sites on lipids.Bioorthogonal reaction (e.g., "click chemistry") where a bioinert chemical group on the probe reacts specifically with a complementary group on a reporter molecule.[1][2]
Specificity Potentially lower specificity, as alkylating agents can react with various nucleophiles in the cell, leading to off-target labeling of other biomolecules like proteins and nucleic acids.High specificity due to the bioorthogonal nature of the reaction, minimizing off-target labeling and background signal.[1][3]
Versatility Limited versatility. Detection is dependent on the inherent properties of the probe or the development of specific antibodies.Highly versatile. The "clickable" handle can be attached to a wide array of reporter molecules, including fluorophores, biotin (B1667282) for affinity purification, or mass tags for mass spectrometry.[3][4]
Cytotoxicity Potentially higher cytotoxicity due to the reactive nature of alkylating agents, which can disrupt normal cellular processes.Generally lower cytotoxicity as the probe and reporter molecules are largely unreactive within the biological system until the specific "click" reaction is initiated.[5]
Signal-to-Noise Ratio Likely lower due to potential off-target reactions and higher background.Significantly higher signal-to-noise ratio, with reported signal intensity increases of up to 42-fold with optimized reporters.[1]
In Vivo Applications Limited potential for in vivo applications due to potential toxicity and lack of specificity.Well-suited for in vivo studies, including live-cell imaging, due to the biocompatibility of the click reaction.[5]

Delving Deeper: Mechanism of Action

11,14-Eicosadienyl Methane Sulfonate: The Alkylating Approach

11,14-Eicosadienyl methane sulfonate is an ester of methanesulfonic acid.[6] Methanesulfonates (mesylates) are well-known alkylating agents in organic chemistry because the methanesulfonate ion is an excellent leaving group.[7][8] It is presumed that this lipid probe functions by transferring its eicosadienyl group to nucleophilic sites on other lipid molecules or interacting proteins. This covalent modification allows for the "tagging" of target molecules.

Probe 11,14-Eicosadienyl Methane Sulfonate Labeled_Lipid Alkylated Lipid (Covalently Modified) Probe->Labeled_Lipid Alkylation Lipid Target Lipid (with nucleophilic site) Lipid->Labeled_Lipid Mesylate Methanesulfonate (Leaving Group) Labeled_Lipid->Mesylate releases

Fig 1. Presumed alkylation mechanism of 11,14-Eicosadienyl Methane Sulfonate.
Clickable Lipid Probes: The Bioorthogonal Revolution

Clickable lipid probes are a class of molecules that have been chemically modified to include a small, bioorthogonal functional group, typically an azide (B81097) or a terminal alkyne.[1][3] These groups are largely inert to the complex chemical environment of a cell but react with high efficiency and specificity with a corresponding "click" partner (an alkyne for an azide, or an azide for an alkyne) that is attached to a reporter molecule.[2] This reaction, often catalyzed by copper(I) (CuAAC) or proceeding without a catalyst using strained cyclooctynes (SPAAC), forms a stable triazole linkage.[][10][]

cluster_0 Step 1: Metabolic Incorporation cluster_1 Step 2: Bioorthogonal Ligation ('Click' Reaction) Click_Probe Clickable Lipid Probe (e.g., with Alkyne) Cell Live Cell Click_Probe->Cell Incorporated_Probe Metabolically Incorporated Probe Cell->Incorporated_Probe Labeled_Lipid Labeled Lipid (Fluorescently Tagged) Incorporated_Probe->Labeled_Lipid Click Chemistry Reporter Reporter Molecule (e.g., Azide-Fluorophore) Reporter->Labeled_Lipid cluster_0 Cell Preparation and Labeling cluster_1 Fixation and Permeabilization cluster_2 Click Reaction (CuAAC) cluster_3 Imaging Start Plate Cells Label Incubate with Alkyne-Lipid Probe Start->Label Wash1 Wash with PBS Label->Wash1 Fix Fix with Formalin Wash1->Fix Perm Permeabilize Fix->Perm Click Incubate with Click Cocktail: - Azide-Fluorophore - CuSO4 - Sodium Ascorbate - Ligand Perm->Click Wash2 Wash with PBS Click->Wash2 Mount Mount on Slide Wash2->Mount Image Fluorescence Microscopy Mount->Image

References

Comparative

A Comparative Analysis of Alkylating Agent Efficacy in Cancer Cell Lines: A Methodological Guide

Introduction This guide provides a comparative framework for evaluating the experimental efficacy of alkylating agents in different cancer cell lines. Due to the limited availability of published data on "11,14-Eicosadie...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

This guide provides a comparative framework for evaluating the experimental efficacy of alkylating agents in different cancer cell lines. Due to the limited availability of published data on "11,14-Eicosadienyl methane (B114726) sulfonate," this document will use the well-characterized alkylating agent, Ethyl Methanesulfonate (B1217627) (EMS), as a surrogate to demonstrate the principles of comparative analysis. Alkylating agents are a class of compounds that induce DNA damage, leading to cell cycle arrest and apoptosis, making them a cornerstone of chemotherapy. The following sections detail the experimental protocols, comparative data, and relevant cellular pathways to provide researchers, scientists, and drug development professionals with a comprehensive methodological template.

Comparative Efficacy of Ethyl Methanesulfonate (EMS) in Different Cell Lines

The cytotoxic effects of EMS can vary significantly between different cell lines, influenced by factors such as their tissue of origin and DNA repair capacities. The following table summarizes the cytotoxic effects of EMS on two distinct cell lines, the Chinese Hamster Ovary (CHO9) cell line and its more sensitive derivative, EM-C11, to illustrate this variability.

Cell LineTreatmentIC50 ConcentrationKey Findings
CHO9 (Chinese Hamster Ovary) Ethyl Methanesulfonate (EMS)Not specified, but less sensitive than EM-C11Exhibits a higher tolerance to EMS-induced DNA damage. The mutational spectrum shows a prevalence of AT-->GC transitions.[1]
EM-C11 (EMS-sensitive CHO9 derivative) Ethyl Methanesulfonate (EMS)5 times more sensitive than CHO9Demonstrates increased cell death in response to EMS. The mutational spectrum is characterized by deletions, suggesting a different DNA damage response compared to the parental line.[1]
Chinese Hamster Don Cells Ethyl Methanesulfonate (EMS)0.05 mg/ml for a surviving fraction of 0.5The cytotoxic effect is dependent on both the dose and the duration of exposure. Longer exposure at lower doses was found to be less cytotoxic than shorter exposure at higher doses.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to evaluate the effects of alkylating agents like EMS.

1. Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Treatment: Treat the cells with varying concentrations of the alkylating agent (e.g., EMS) and a vehicle control for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The results are typically expressed as a percentage of the control.

2. Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and differentiate between apoptotic and necrotic cells.

  • Cell Treatment: Treat cells with the desired concentrations of the alkylating agent for the designated time.

  • Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

3. DNA Damage Assessment (Comet Assay)

The Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.

  • Cell Preparation: Embed treated cells in a low-melting-point agarose (B213101) on a microscope slide.

  • Lysis: Lyse the cells with a high-salt and detergent solution to remove membranes and proteins, leaving behind the DNA.

  • Electrophoresis: Subject the slides to electrophoresis under alkaline conditions. Damaged DNA, containing fragments and single-strand breaks, will migrate away from the nucleus, forming a "comet tail."

  • Visualization and Analysis: Stain the DNA with a fluorescent dye and visualize it under a fluorescence microscope. The length and intensity of the comet tail are proportional to the extent of DNA damage.[3]

Signaling Pathways and Experimental Workflow

Cellular Response to Alkylating Agent-Induced DNA Damage

Alkylating agents like EMS introduce lesions into the DNA, primarily through the addition of an ethyl group to guanine.[4] This damage triggers a cellular response that can lead to either DNA repair and cell survival or, if the damage is too extensive, the initiation of apoptosis. The following diagram illustrates a simplified signaling pathway.

G cluster_0 Cellular Response to Alkylating Agent AlkylatingAgent Alkylating Agent (e.g., EMS) DNADamage DNA Alkylation (Guanine Adducts) AlkylatingAgent->DNADamage DamageSensor Damage Sensor Proteins (e.g., ATM/ATR) DNADamage->DamageSensor p53 p53 Activation DamageSensor->p53 CellCycleArrest Cell Cycle Arrest (G2/M Phase) p53->CellCycleArrest Apoptosis Apoptosis Induction (Caspase Cascade) p53->Apoptosis DNARepair DNA Repair Mechanisms CellCycleArrest->DNARepair CellSurvival Cell Survival DNARepair->CellSurvival CellDeath Cell Death Apoptosis->CellDeath

Caption: Simplified signaling pathway of an alkylating agent leading to apoptosis.

General Experimental Workflow for Compound Screening

The process of evaluating a novel compound involves a series of sequential assays to characterize its biological activity. The workflow below outlines a typical screening process.

G Start Start: Select Cell Lines Treatment Treat Cells with 11,14-Eicosadienyl methane sulfonate Start->Treatment Cytotoxicity Cytotoxicity Assay (e.g., MTT) Treatment->Cytotoxicity Apoptosis Apoptosis Assay (Annexin V/PI) Cytotoxicity->Apoptosis Mechanism Mechanistic Studies (e.g., Western Blot, qPCR) Apoptosis->Mechanism End End: Data Analysis and Comparison Mechanism->End

Caption: A standard experimental workflow for evaluating a novel compound.

This guide outlines a systematic approach for the comparative analysis of alkylating agents in different cell lines, using Ethyl Methanesulfonate as a model compound. The provided protocols for key experiments, along with the visualization of relevant cellular pathways and experimental workflows, offer a robust framework for researchers. By applying these methodologies, scientists can effectively characterize the efficacy and mechanism of action of novel compounds like "11,14-Eicosadienyl methane sulfonate," contributing to the development of new therapeutic agents.

References

Validation

Verifying Target Engagement of cPLA2α Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of two prominent methods for verifying the target engagement of cytosolic phospholipase A2α (cPLA2α) inhibitors,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two prominent methods for verifying the target engagement of cytosolic phospholipase A2α (cPLA2α) inhibitors, using the hypothetical compound "11,14-Eicosadienyl methane (B114726) sulfonate" as an illustrative example. The objective is to equip researchers with the knowledge to select the most appropriate experimental approach for their drug discovery and development programs.

Introduction to cPLA2α and its Inhibition

Cytosolic phospholipase A2α (cPLA2α) is a critical enzyme in the inflammatory cascade, responsible for the release of arachidonic acid (AA) from membrane phospholipids.[1][2] This release is the rate-limiting step for the production of various pro-inflammatory lipid mediators, including prostaglandins (B1171923) and leukotrienes.[3][4] Consequently, inhibiting cPLA2α is a promising therapeutic strategy for a range of inflammatory diseases, including arthritis.[1]

"11,14-Eicosadienyl methane sulfonate" represents a class of potential cPLA2α inhibitors. The eicosadienyl lipid tail mimics the endogenous substrate, arachidonic acid, suggesting a potential for competitive binding to the active site of cPLA2α. The methanesulfonate (B1217627) group may act as a leaving group, facilitating covalent modification of the enzyme, leading to irreversible inhibition. Verifying that such a compound directly binds to and engages cPLA2α within a cellular context is a crucial step in its validation as a specific inhibitor.

Comparative Analysis of Target Engagement Verification Methods

Two powerful and widely adopted methods for confirming target engagement in a cellular environment are the Cellular Thermal Shift Assay (CETSA) and Activity-Based Protein Profiling (ABPP). The following sections compare these two approaches, highlighting their principles, advantages, and limitations.

FeatureCellular Thermal Shift Assay (CETSA)Activity-Based Protein Profiling (ABPP)
Principle Ligand binding increases the thermal stability of the target protein.[5]Covalent labeling of active enzyme sites by a chemical probe.[6][7][8]
Readout Quantification of soluble protein after heat treatment.[5][9]Detection of probe-labeled protein (e.g., by fluorescence or mass spectrometry).[6][7]
Cellular Context Intact cells or cell lysates.[9][10]Intact cells or cell lysates.[6][11]
Compound Requirement No modification of the compound is needed.Requires a specific activity-based probe for the target enzyme family.
Information Gained Direct evidence of target binding and stabilization.[12]Direct evidence of target engagement at the active site and selectivity profiling.[6][7]
Throughput Can be adapted to high-throughput formats.[9][13]Can be adapted for high-throughput screening.
Limitations Not all binding events lead to a significant thermal shift.Requires the design and synthesis of a suitable probe; may not be available for all targets.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) Protocol for cPLA2α

This protocol is a generalized procedure for assessing the engagement of "11,14-Eicosadienyl methane sulfonate" with cPLA2α in intact cells.

1. Cell Culture and Treatment:

  • Culture cells known to express cPLA2α (e.g., SW982 synoviocytes) to 80-90% confluency.

  • Treat cells with varying concentrations of "11,14-Eicosadienyl methane sulfonate" or a vehicle control for a predetermined time.

2. Heating Step:

  • Harvest and wash the cells, then resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 45°C to 65°C) for 3 minutes using a thermal cycler, followed by cooling.[9]

3. Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or with a lysis buffer.

  • Separate the soluble protein fraction from the precipitated aggregates by centrifugation.[5]

  • Quantify the amount of soluble cPLA2α in the supernatant using a specific detection method, such as Western blotting or an AlphaScreen® assay.[9]

4. Data Analysis:

  • Plot the amount of soluble cPLA2α as a function of temperature for both treated and untreated samples.

  • A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.[5]

Activity-Based Protein Profiling (ABPP) Protocol for cPLA2α

This protocol describes a competitive ABPP experiment to verify that "11,14-Eicosadienyl methane sulfonate" targets the active site of cPLA2α. This requires a specific activity-based probe for cPLA2α, which would typically be a reactive lipid analog with a reporter tag (e.g., a fluorophore or biotin).

1. Cell Culture and Inhibitor Treatment:

  • Culture cells expressing cPLA2α as described for CETSA.

  • Treat the cells with "11,14-Eicosadienyl methane sulfonate" at various concentrations or a vehicle control.

2. Probe Labeling:

  • Lyse the cells to expose the proteome.

  • Add the cPLA2α-specific activity-based probe to the cell lysates and incubate to allow for covalent labeling of active enzyme molecules.

3. Analysis of Probe Labeling:

  • Gel-Based Analysis: Separate the proteins by SDS-PAGE. Visualize the probe-labeled cPLA2α using in-gel fluorescence scanning. A decrease in fluorescence intensity in the inhibitor-treated samples compared to the control indicates that the inhibitor is competing with the probe for binding to the active site.

  • Mass Spectrometry-Based Analysis: If a biotinylated probe is used, the labeled proteins can be enriched using streptavidin beads and identified and quantified by mass spectrometry. This provides a more comprehensive and quantitative measure of inhibitor potency and selectivity across the proteome.[7]

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental logic and the biological context, the following diagrams are provided.

CETSA_Workflow cluster_cell_culture Cell Culture & Treatment cluster_heating Thermal Challenge cluster_analysis Analysis cluster_result Result cells Cells expressing cPLA2α treatment Treat with 11,14-Eicosadienyl methane sulfonate cells->treatment harvest Harvest Cells treatment->harvest heat Heat to various temperatures harvest->heat lysis Cell Lysis heat->lysis centrifugation Centrifugation lysis->centrifugation detection Detect soluble cPLA2α (e.g., Western Blot) centrifugation->detection result Thermal Shift indicates Target Engagement detection->result

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

ABPP_Workflow cluster_treatment Inhibitor Treatment cluster_labeling Probe Labeling cluster_detection Detection cluster_outcome Outcome lysate Cell Lysate (containing active cPLA2α) inhibitor Incubate with 11,14-Eicosadienyl methane sulfonate lysate->inhibitor probe Add cPLA2α Activity-Based Probe inhibitor->probe analysis Analyze Probe Labeling (Gel or Mass Spec) probe->analysis outcome Reduced probe signal confirms competitive target engagement analysis->outcome

Caption: Workflow for Activity-Based Protein Profiling (ABPP).

cPLA2a_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol phospholipid Membrane Phospholipids AA Arachidonic Acid phospholipid->AA Hydrolysis cPLA2a cPLA2α cPLA2a->phospholipid inhibitor 11,14-Eicosadienyl methane sulfonate inhibitor->cPLA2a Inhibition Prostaglandins Prostaglandins AA->Prostaglandins COX enzymes Leukotrienes Leukotrienes AA->Leukotrienes LOX enzymes

Caption: cPLA2α Signaling Pathway and Point of Inhibition.

Conclusion

Both CETSA and ABPP are powerful techniques for verifying the target engagement of cPLA2α inhibitors like "11,14-Eicosadienyl methane sulfonate". The choice between them depends on the specific research question and available resources. CETSA offers a straightforward method to confirm direct binding in a cellular context without the need for a specialized chemical probe. ABPP, while requiring a dedicated probe, provides more detailed information about the inhibitor's interaction with the enzyme's active site and can be used to assess selectivity across the proteome. For a comprehensive validation of a novel cPLA2α inhibitor, employing both methods would provide complementary and robust evidence of target engagement.

References

Comparative

A Comparative Guide to the Reactivity of 11,14-Eicosadienyl Methane Sulfonate and Iodoacetamide

For Researchers, Scientists, and Drug Development Professionals In the landscape of chemical biology and drug development, the precise covalent modification of proteins is a cornerstone for elucidating biological pathway...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical biology and drug development, the precise covalent modification of proteins is a cornerstone for elucidating biological pathways, identifying therapeutic targets, and designing novel covalent inhibitors. The choice of the reactive electrophile is critical, dictating the specificity, stability, and kinetics of the desired modification. This guide provides an objective comparison between two classes of alkylating agents: 11,14-Eicosadienyl Methane (B114726) Sulfonate, a lipid-derived alkyl sulfonate, and Iodoacetamide (B48618), a classic α-haloacetamide reagent. This comparison is supported by mechanistic insights, quantitative kinetic data, and detailed experimental protocols to inform the selection of the appropriate tool for your research needs.

Introduction to the Reagents

Iodoacetamide (IAM) is a well-characterized and widely utilized thiol-reactive alkylating agent.[1] Its utility stems from its ability to form stable, irreversible thioether bonds with the sulfhydryl groups of cysteine residues in proteins.[1][2][3] This reaction, often termed carbamidomethylation or alkylation, is a staple in proteomics for preventing disulfide bond reformation and for activity-based protein profiling (ABPP) to map reactive, functional cysteines within the proteome.[2][4]

11,14-Eicosadienyl Methane Sulfonate is a lipid-based electrophile. It combines a 20-carbon polyunsaturated fatty acid backbone with a methane sulfonate (mesylate) functional group. The methanesulfonate (B1217627) group is an excellent leaving group, rendering the terminal carbon of the eicosadienyl chain electrophilic and susceptible to nucleophilic attack.[5][6] While less commonly cited in proteomics literature than iodoacetamide, its lipidic nature suggests potential applications in studying lipid-protein interactions, targeting proteins in membrane environments, or serving as a specialized probe in chemical biology.

Mechanism of Action: A Tale of Two Leaving Groups

Both iodoacetamide and 11,14-eicosadienyl methane sulfonate react with nucleophiles, primarily the thiolate anion of deprotonated cysteine residues, via a bimolecular nucleophilic substitution (SN2) mechanism.[2] The core difference in their reactivity lies in the nature of the leaving group and the structure of the electrophilic carbon.

  • Iodoacetamide: The reaction proceeds by the nucleophilic attack of a cysteine thiolate on the α-carbon, displacing an iodide ion. Iodide is a good leaving group, facilitating the reaction.

  • 11,14-Eicosadienyl Methane Sulfonate: The cysteine thiolate attacks the terminal carbon of the eicosadienyl chain, displacing the methane sulfonate anion. Methane sulfonate is a very stable, and therefore excellent, leaving group due to resonance stabilization of the negative charge across its three oxygen atoms.[6]

The general mechanism for both reactions is depicted below.

Figure 1. General SN2 reaction mechanism for the alkylation of a cysteine thiolate by Iodoacetamide and an Alkyl Methane Sulfonate.

Quantitative Comparison of Reactivity

Compound ClassRepresentative ReagentNucleophilepHSecond-Order Rate Constant (k₂) M⁻¹s⁻¹
α-Haloacetamide IodoacetamideCysteine7.0~0.6[7]
α-Haloacetamide IodoacetamideProtein Thiol7.5~0.15[8]
Alkyl Methane Sulfonate Methyl Methane SulfonateGlutathione7.4Data not available in searched literature

Note: The reactivity of alkylating agents is highly dependent on the specific protein microenvironment, including the pKa of the target cysteine residue. The data presented are for model systems and should be considered as a general guide.

While a direct numerical comparison for a primary alkyl methane sulfonate is elusive from the searched literature, the chemical principles suggest that both are effective alkylating agents. Methane sulfonate is generally considered a better leaving group than iodide, which would suggest a faster reaction rate for the sulfonate ester. However, the α-carbonyl group in iodoacetamide activates the adjacent C-I bond, enhancing its electrophilicity. Therefore, the relative reactivity can be context-dependent. It is generally observed that iodoacetamide exhibits robust and reasonably fast reaction kinetics for cysteine labeling.[7]

Specificity and Potential Side Reactions

Iodoacetamide: While highly reactive towards cysteine thiols, iodoacetamide is not perfectly specific. At neutral to alkaline pH, it can also react with other nucleophilic amino acid side chains, including histidine, lysine, and methionine, as well as the N-terminal amino group.[9] This can lead to unintended protein modifications, complicating downstream analysis.[9]

Alkyl Methane Sulfonates: These reagents are also known to be potent alkylating agents that can react with various nucleophiles. For instance, methyl methanesulfonate (MMS) is a known DNA alkylating agent that methylates guanine (B1146940) and adenine (B156593) bases.[8] In proteins, MMS has been shown to methylate histidine residues and the N-terminal valine.[10] The long lipid tail of 11,14-eicosadienyl methane sulfonate may confer some specificity for proteins within or near cellular membranes or those with hydrophobic binding pockets.

Experimental Protocols

To empirically determine and compare the reactivity of these two electrophiles, a competitive activity-based protein profiling (ABPP) experiment is the method of choice. This approach allows for the direct comparison of reagent reactivity toward cysteines across the entire proteome.

Protocol: Competitive Profiling of Electrophile Reactivity in a Complex Proteome

This protocol outlines a general workflow for comparing the reactivity of "Compound A" (e.g., 11,14-Eicosadienyl Methane Sulfonate) against a well-characterized, broadly reactive cysteine probe like iodoacetamide-alkyne ("IAM-alkyne").

1. Materials and Reagents:

  • Cell lysate or tissue proteome

  • Compound A (11,14-Eicosadienyl Methane Sulfonate)

  • Iodoacetamide-alkyne (IAM-alkyne) probe

  • DMSO (for stock solutions)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Click chemistry reagents: Azide-biotin tag (e.g., Azide-PEG3-Biotin), Copper(II) sulfate (B86663) (CuSO₄), Tris(2-carboxyethyl)phosphine (TCEP), Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

  • Streptavidin agarose (B213101) beads

  • Urea, Dithiothreitol (DTT), Trypsin (for proteomics sample preparation)

  • LC-MS/MS instrumentation and reagents

2. Experimental Workflow:

G start Prepare Proteome (e.g., Cell Lysate in PBS) split Divide into two aliquots: Control vs. Experimental start->split control Treat with Vehicle (DMSO) split->control Control exp Treat with Compound A (e.g., 100 µM) split->exp Experimental probe_label Label both samples with IAM-alkyne probe (e.g., 10 µM) control->probe_label exp->probe_label click Click Chemistry: Conjugate Azide-Biotin tag probe_label->click enrich Enrich biotinylated proteins with Streptavidin beads click->enrich digest On-bead tryptic digestion enrich->digest lcms LC-MS/MS Analysis digest->lcms data Data Analysis: Quantify relative peptide abundance (Control / Experimental) lcms->data result High ratio indicates Compound A modified the cysteine data->result

Figure 2. Experimental workflow for competitive chemoproteomic profiling to assess electrophile reactivity.

3. Detailed Steps:

  • Proteome Preparation: Prepare cell or tissue lysate in PBS at a concentration of 1-2 mg/mL.
  • Competitive Labeling:
  • To the "Experimental" sample, add Compound A to the desired final concentration (e.g., from a 100x stock in DMSO).
  • To the "Control" sample, add an equivalent volume of DMSO.
  • Incubate both samples for a defined period (e.g., 30 minutes) at room temperature to allow Compound A to react with its targets.
  • Probe Labeling: Add the IAM-alkyne probe to both samples to label the cysteine residues that were not previously modified by Compound A. Incubate for 1 hour at room temperature.
  • Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin (B1667282) tag to the alkyne-modified proteins.
  • Enrichment: Use streptavidin beads to enrich the biotin-tagged proteins, separating them from the unlabeled proteome.
  • Proteomic Sample Preparation: Perform on-bead reduction, alkylation (with unlabeled iodoacetamide to cap remaining thiols), and tryptic digestion to release peptides.
  • LC-MS/MS Analysis: Analyze the resulting peptide mixtures by high-resolution mass spectrometry.
  • Data Analysis: Quantify the relative abundance of each identified peptide between the Control and Experimental samples. A significant decrease in the abundance of an IAM-alkyne labeled peptide in the experimental sample indicates that the corresponding cysteine was blocked by Compound A, thus identifying it as a target.

Conclusion

Both 11,14-Eicosadienyl Methane Sulfonate and Iodoacetamide are effective alkylating agents capable of modifying cysteine residues.

  • Iodoacetamide is a well-understood, broadly reactive tool ideal for general cysteine labeling and profiling. Its primary drawback is a known potential for off-target reactions with other nucleophilic residues.

  • 11,14-Eicosadienyl Methane Sulfonate represents a more specialized tool. Its lipidic nature may provide unique targeting capabilities for proteins in hydrophobic environments or those involved in lipid signaling. Its reactivity is predicted to be robust due to the excellent leaving group properties of methane sulfonate.

The ultimate choice of reagent depends on the specific experimental goals. For broad, proteome-wide cysteine occupancy studies, iodoacetamide-based probes are standard. For applications requiring lipophilicity or exploring novel reactivity space, lipid-derived sulfonate esters like 11,14-Eicosadienyl Methane Sulfonate present a compelling alternative. Direct empirical comparison using a competitive profiling workflow, as detailed in this guide, is strongly recommended to validate the reactivity and selectivity of any novel electrophile for your specific biological system.

References

Validation

A Comparative Guide to the Validation of Chemically-Induced Phenotypes

For Researchers, Scientists, and Drug Development Professionals Executive Summary This guide provides a comprehensive framework for the validation of phenotypes induced by chemical compounds. Due to the limited publicly...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive framework for the validation of phenotypes induced by chemical compounds. Due to the limited publicly available data on the biological effects of "11,14-Eicosadienyl methane (B114726) sulfonate," this document utilizes the well-characterized mutagen, Ethyl Methane Sulfonate (EMS), as a primary example to illustrate the principles and methodologies of phenotype validation. The guide offers a comparative analysis, detailed experimental protocols, and data presentation standards relevant to the characterization of chemically-induced phenotypes.

While direct experimental data on "11,14-Eicosadienyl methane sulfonate" is not available in the public domain, the principles outlined in this guide using EMS as a case study are broadly applicable to the validation of any chemically-induced phenotype. Researchers working with novel compounds are encouraged to adapt these methodologies to their specific research questions.

Introduction to Phenotype Validation

The validation of a chemically-induced phenotype is a critical process in biological research and drug development. It involves a systematic approach to confirm that an observed biological change is a direct and reproducible consequence of the chemical treatment. This process is essential for establishing a clear cause-and-effect relationship, understanding the compound's mechanism of action, and identifying potential therapeutic applications or toxicological risks.

A robust validation workflow typically involves a combination of phenotypic screening, genetic analysis, and molecular biology techniques to characterize the observed changes at the organismal, cellular, and molecular levels.

Comparative Analysis of Chemical Mutagens

To provide a comparative context, this section contrasts Ethyl Methane Sulfonate (EMS) with another commonly used chemical mutagen, N-ethyl-N-nitrosourea (ENU). This comparison highlights the importance of selecting an appropriate agent based on the desired mutation spectrum and experimental model.

FeatureEthyl Methane Sulfonate (EMS)N-ethyl-N-nitrosourea (ENU)
Mechanism of Action Primarily induces G:C to A:T transitions through guanine (B1146940) alkylation.[1]Induces a broader spectrum of point mutations, including transversions and transitions at A:T pairs.
Mutation Frequency High, typically in the range of 5x10⁻⁴ to 5x10⁻² per gene.Very high, generally considered more potent than EMS.
Common Applications Widely used in plant and invertebrate genetics for forward and reverse genetic screens.Frequently used in mouse genetics for large-scale mutagenesis programs.
Advantages Cost-effective, easy to handle, and produces a high frequency of point mutations.Higher mutagenic efficiency, broader mutation spectrum.
Disadvantages Primarily induces one type of transition, limiting the diversity of mutations.Higher toxicity and cost compared to EMS.

Quantitative Data on EMS-Induced Phenotypes

The following table summarizes quantitative data from various studies on the phenotypic effects of EMS treatment in different organisms. This data provides a reference for the types of measurable changes that can be expected and validated.

OrganismPhenotypic TraitEMS ConcentrationObserved EffectReference
Capsicum annuum (Pepper)Germination Rate1.3%80% germination compared to 96% in control.[2][2]
Capsicum annuum (Pepper)Plant Height0.6% (in M1 generation)0.21% dwarf plants, 9.01% short plants, 10.52% long plants.[3][3]
Capsicum annuum (Pepper)Chlorophyll (B73375) a Content0.6% (in M2 generation)62.19% less chlorophyll a in yellow-leaf mutants compared to wild-type.[3][3]
Capsicum annuum (Pepper)Chlorophyll b Content0.6% (in M2 generation)64.06% less chlorophyll b in yellow-leaf mutants compared to wild-type.[3][3]
Vigna unguiculata (Cowpea)Germination Rate0.4%17.8% germination compared to 61.6% in wild type.[4][4]
Vigna unguiculata (Cowpea)Plant Height (M1)0.4%Range of 20-200 cm in mutagenized population vs. 100-200 cm in wild type.[4][4]
C57BL/6J miceEnzyme ActivityNot specifiedConfirmed 8 induced mutations that altered specific enzyme activities.[5][5]

Experimental Protocols for Phenotype Validation

This section outlines a general workflow for the validation of a chemically-induced phenotype, followed by a more specific protocol for EMS mutagenesis in plants as an illustrative example.

General Phenotype Validation Workflow

The validation of a chemically-induced phenotype is an iterative process that moves from initial observation to in-depth molecular characterization.

Phenotype_Validation_Workflow cluster_0 Phase 1: Discovery & Confirmation cluster_1 Phase 2: Characterization cluster_2 Phase 3: Mechanism of Action A Chemical Treatment & Phenotypic Screening B Identification of Putative Phenotype of Interest A->B C Confirmation of Heritability & Reproducibility B->C D Quantitative Phenotypic Analysis C->D E Genetic Analysis (e.g., Mapping, Sequencing) D->E F Molecular & Cellular Characterization E->F G Identification of Affected Gene(s) or Pathway(s) F->G H Functional Validation of Causative Gene(s) G->H I Elucidation of Signaling Pathway H->I

A generalized workflow for the validation of a chemically-induced phenotype.
Example Protocol: EMS Mutagenesis of Arabidopsis thaliana Seeds

This protocol provides a detailed methodology for inducing mutations in Arabidopsis thaliana using EMS, a common procedure in plant genetics.

  • Seed Preparation:

    • Start with approximately 2,000 to 5,000 seeds of Arabidopsis thaliana.

    • Surface sterilize the seeds by washing with 70% ethanol (B145695) for 1 minute, followed by a 10-minute incubation in a solution of 50% bleach and 0.05% Triton X-100.

    • Rinse the seeds 4-5 times with sterile distilled water.

  • EMS Treatment:

    • Prepare a 0.2% to 0.3% (v/v) solution of EMS in a 0.1 M phosphate (B84403) buffer (pH 7.0). Caution: EMS is a potent carcinogen and should be handled with appropriate safety precautions in a chemical fume hood.

    • Immerse the sterilized seeds in the EMS solution and incubate with gentle shaking for 8-12 hours at room temperature.

    • After incubation, carefully decant the EMS solution and wash the seeds extensively with sterile distilled water (at least 10 times) to remove any residual EMS.

  • Planting and Screening (M1 and M2 Generations):

    • Sow the treated seeds (M1 generation) on soil or sterile growth medium.

    • Grow the M1 plants to maturity and allow them to self-pollinate.

    • Harvest the seeds (M2 generation) from the M1 plants in separate pools.

    • Screen the M2 generation for the desired phenotype. This may involve visual inspection, physiological assays, or specific stress treatments.

  • Validation and Characterization:

    • Once a putative mutant with the desired phenotype is identified, perform genetic analysis to confirm the heritability of the trait.

    • Conduct backcrossing to the wild-type parent to ensure the phenotype is caused by a single mutation.

    • Utilize techniques such as mapping, whole-genome sequencing, and molecular complementation to identify the causative mutation and validate its role in the observed phenotype.

Mechanism of Action: EMS-Induced Mutagenesis

The primary mechanism of action for EMS is the alkylation of DNA bases, which leads to mispairing during DNA replication and results in point mutations.

EMS_Mechanism cluster_0 DNA Alkylation cluster_1 DNA Replication cluster_2 Resulting Mutation EMS Ethyl Methane Sulfonate (EMS) Alkylated_G O6-ethylguanine EMS->Alkylated_G Ethylates DNA Guanine (G) in DNA Replication DNA Polymerase Alkylated_G->Replication Mispairing O6-ethylguanine pairs with Thymine (T) instead of Cytosine (C) Replication->Mispairing Transition G:C to A:T Transition Mispairing->Transition

The mechanism of EMS-induced G:C to A:T transition through DNA alkylation.

Conclusion

The validation of a chemically-induced phenotype is a rigorous but essential process for advancing biological knowledge and developing new technologies. While specific data for "11,14-Eicosadienyl methane sulfonate" remains elusive, the principles and methodologies detailed in this guide using the well-established mutagen EMS provide a robust framework for researchers. By following a systematic approach of discovery, characterization, and mechanistic investigation, scientists can confidently validate their findings and contribute to the broader scientific community.

References

Safety & Regulatory Compliance

Safety

Essential Safety and Operational Guide for Handling 11,14-Eicosadienyl Methane Sulfonate

Disclaimer: No specific Safety Data Sheet (SDS) for 11,14-Eicosadienyl Methane Sulfonate was located. The following guidance is based on the safety profiles of structurally related methanesulfonate (B1217627) (mesylate)...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: No specific Safety Data Sheet (SDS) for 11,14-Eicosadienyl Methane Sulfonate was located. The following guidance is based on the safety profiles of structurally related methanesulfonate (B1217627) (mesylate) compounds and sulfonic acids. It is imperative to handle this compound with caution and to perform a thorough risk assessment before commencing any work.

This guide provides essential safety protocols, operational procedures, and disposal plans for laboratory personnel, including researchers, scientists, and drug development professionals, working with 11,14-Eicosadienyl Methane Sulfonate.

Hazard Assessment and Personal Protective Equipment (PPE)

Methane sulfonate compounds can be hazardous, with potential routes of exposure including inhalation, skin contact, and eye contact. Some methanesulfonates are classified as corrosive and may cause severe skin burns and eye damage.[1][2] It is crucial to wear appropriate Personal Protective Equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE)

PPE CategorySpecificationRationale
Eye and Face Protection Chemical safety goggles and a face shield.[3]Protects against splashes and airborne particles that can cause serious eye damage.
Hand Protection Chemical-resistant gloves (e.g., nitrile or neoprene).[3][4]Prevents skin contact, which can lead to burns and irritation.[1][2]
Body Protection A lab coat or chemical-resistant apron and fully covering clothing.[3][4]Protects the skin from accidental spills and contamination.
Respiratory Protection Use in a well-ventilated area or under a chemical fume hood.[3] If ventilation is inadequate, a vapor mask or a suitable respirator should be used.[4]Minimizes the inhalation of potentially harmful vapors or aerosols.
Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining a safe laboratory environment.

Handling Procedures:

  • Ventilation: Always handle 11,14-Eicosadienyl Methane Sulfonate in a well-ventilated area, preferably within a chemical fume hood.[3]

  • Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.[4]

  • Aerosol Prevention: Avoid actions that could generate aerosols or dust.

  • Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling the compound.[4]

Storage Procedures:

  • Container: Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.

  • Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents and bases.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is necessary.

Spill Management Protocol:

  • Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and ensure adequate ventilation.[3]

  • Containment: For liquid spills, use an inert absorbent material to contain the substance. For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in a designated, labeled waste container.[3]

  • Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent. All cleanup materials should be treated as hazardous waste.[3]

  • Reporting: Report the spill to the laboratory supervisor and follow all institutional reporting procedures.[3]

First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

  • Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area with plenty of water for at least 15 minutes. Seek immediate medical attention.[1][5][6]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[5][6]

  • Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5][6]

Disposal Plan

Proper disposal of 11,14-Eicosadienyl Methane Sulfonate and its waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation:

  • Container: Collect all waste containing 11,14-Eicosadienyl Methane Sulfonate in a designated, leak-proof, and clearly labeled hazardous waste container.[3]

  • Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name.[3]

  • Segregation: Store the waste container in a designated satellite accumulation area, away from incompatible materials.[3]

Treatment and Disposal:

  • Neutralization (for acidic sulfonate waste): If the waste is acidic, it may be neutralized with a suitable base (e.g., sodium bicarbonate or sodium hydroxide) under controlled conditions to a pH between 6.0 and 8.0.[7] This should only be performed by trained personnel.

  • Final Disposal: The neutralized solution or other forms of waste should be transferred to a properly labeled hazardous waste container for collection by a certified waste disposal service. Do not pour down the drain unless permitted by local regulations and institutional policy.[3]

Visual Guides

Experimental Workflow for Handling 11,14-Eicosadienyl Methane Sulfonate

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal A Conduct Risk Assessment B Don Appropriate PPE (Goggles, Gloves, Lab Coat) A->B C Work in Fume Hood B->C D Handle Chemical C->D E Decontaminate Work Area D->E F Segregate & Label Waste E->F G Dispose via Certified Service F->G

Caption: Workflow for handling 11,14-Eicosadienyl Methane Sulfonate.

Spill Response Logical Relationship

G Spill Spill Occurs Evacuate Evacuate Area Spill->Evacuate Ventilate Ensure Ventilation Spill->Ventilate PPE Wear Appropriate PPE Evacuate->PPE Ventilate->PPE Contain Contain Spill PPE->Contain Clean Clean & Decontaminate Contain->Clean Dispose Dispose of Waste Clean->Dispose Report Report Incident Dispose->Report

Caption: Logical steps for responding to a chemical spill.

References

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